1-Cyclopropylmethyl-4-nitrosopiperazine

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Properties of 1-Cyclopropylmethyl-4-nitrosopiperazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Cyclopropylmethyl-4-nitrosopiperazine is a niche chemical compound primarily recognized as a potential impurity in active pharmaceutical ingredients (APIs), notably those containing a cyclopropylmethylpiperazine moiety. As a member of the nitrosamine (B1359907) class of compounds, which are often associated with genotoxic and carcinogenic properties, understanding its chemical characteristics is of paramount importance for quality control, safety assessment, and regulatory compliance in the pharmaceutical industry. This technical guide provides a comprehensive overview of the known chemical properties, synthesis, and analysis of 1-Cyclopropylmethyl-4-nitrosopiperazine.

Chemical and Physical Properties

Detailed experimental data for 1-Cyclopropylmethyl-4-nitrosopiperazine is not extensively published. However, its fundamental properties can be summarized, with some values estimated based on structurally similar compounds like 1-methyl-4-nitrosopiperazine (B99963) and general characteristics of N-nitrosamines.

Table 1: General Chemical Properties of 1-Cyclopropylmethyl-4-nitrosopiperazine

Property	Value	Source/Comment
IUPAC Name	1-(Cyclopropylmethyl)-4-nitrosopiperazine
Synonyms	1-Cyclopropylmethyl-N4-Nitroso Piperazine (B1678402)
CAS Number	Not Assigned	Frequently listed as N/A by suppliers[1][2]
Molecular Formula	C₈H₁₅N₃O	[1]
Molecular Weight	169.22 g/mol	[3]
Appearance	Expected to be a pale yellow oil or semi-solid	Based on analogs like 1-nitrosopiperazine[4]

Table 2: Estimated Physical Properties of 1-Cyclopropylmethyl-4-nitrosopiperazine

Property	Estimated Value	Basis for Estimation
Boiling Point	>200 °C at 760 mmHg	Higher than 1-methyl-4-nitrosopiperazine (125 °C at 25 mmHg) due to increased molecular weight[5]
Melting Point	Not available (likely low if oily)	N/A
Solubility	Soluble in methanol (B129727) and other organic solvents like chloroform (B151607) and ethyl acetate. Moderately soluble in water.	General solubility of N-nitrosopiperazines[4][6]
Stability	Sensitive to light. Stable in neutral or alkaline conditions, less stable in acidic conditions. Can be thermally labile.	General stability of N-nitrosamines[7][8]
Storage	Recommended storage at 2-8°C, protected from light.	Supplier recommendations[1]

Synthesis and Reactivity

The primary route to 1-Cyclopropylmethyl-4-nitrosopiperazine is through the nitrosation of its secondary amine precursor, 1-cyclopropylmethylpiperazine. This reaction is a classic example of N-nitrosamine formation.

Synthesis of the Precursor: 1-Cyclopropylmethylpiperazine

A detailed, multi-step synthesis of 1-cyclopropylmethylpiperazine is outlined in patent literature, starting from N-Boc-piperazine and cyclopropanecarbonyl chloride.

Experimental Protocol: Synthesis of 1-Cyclopropylmethylpiperazine (Based on CN108341792B) [9]

• Step 1: Acylation. N-Boc-piperazine is reacted with cyclopropanecarbonyl chloride in an inert solvent (e.g., dichloromethane) in the presence of a base like triethylamine. The reaction mixture is then worked up to yield solid 4-(cyclopropanecarbonyl)piperazine-1-carboxylic acid tert-butyl ester.

• Step 2: Reduction. The solid intermediate from Step 1 is dissolved in an ether solvent (e.g., THF) and reduced using sodium borohydride (B1222165) and boron trifluoride-diethyl etherate. This step reduces the amide to an amine, yielding N-Boc-4-(cyclopropylmethyl)piperazine.

• Step 3: Deprotection. The N-Boc protected intermediate is dissolved in an alcohol (e.g., isopropanol), and concentrated hydrochloric acid is added to remove the Boc protecting group. The reaction mixture is then basified with sodium hydroxide, and the product, 1-cyclopropylmethylpiperazine, is extracted with an organic solvent.

Nitrosation to Form 1-Cyclopropylmethyl-4-nitrosopiperazine

The final step involves the reaction of the secondary amine, 1-cyclopropylmethylpiperazine, with a nitrosating agent.

Experimental Protocol: General Nitrosation of 1-Cyclopropylmethylpiperazine

This is a representative protocol, as a specific one for this compound is not detailed in the available literature.

• Reaction Setup: 1-cyclopropylmethylpiperazine is dissolved in an aqueous acidic solution (e.g., dilute HCl) and cooled to 0-5°C in an ice bath.

• Addition of Nitrosating Agent: A solution of sodium nitrite (B80452) (NaNO₂) in water is added dropwise to the cooled amine solution while maintaining the low temperature. The reaction is typically stirred for a few hours.

• Work-up: The reaction mixture is neutralized and the product, 1-Cyclopropylmethyl-4-nitrosopiperazine, is extracted with an organic solvent such as dichloromethane. The organic layer is then dried and the solvent is removed under reduced pressure to yield the product.

Figure 1. Synthetic pathway for 1-Cyclopropylmethyl-4-nitrosopiperazine.

Analytical Methodologies

As a potential pharmaceutical impurity, the detection and quantification of 1-Cyclopropylmethyl-4-nitrosopiperazine at trace levels are critical. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most suitable technique for this purpose due to its high sensitivity and selectivity.

Experimental Protocol: Representative LC-MS/MS Method for Nitrosamine Analysis

This protocol is adapted from methods for other nitrosamines and would require optimization for 1-Cyclopropylmethyl-4-nitrosopiperazine.[2][10]

• Sample Preparation: The API or drug product is dissolved in a suitable solvent (e.g., methanol or a mixture of methanol and water). An internal standard, such as a stable isotope-labeled version of the analyte, may be added for accurate quantification. The solution is then filtered before injection.

• Chromatographic Separation:

  • Column: A C18 reverse-phase column is commonly used.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., methanol or acetonitrile).

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• Mass Spectrometric Detection:

  • Ionization: Positive-ion electrospray ionization (ESI+) or atmospheric pressure chemical ionization (APCI) is used.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for the analyte and internal standard.

Figure 2. General workflow for the analysis of nitrosamine impurities.

Stability and Degradation

Forced degradation studies are essential to understand the stability of a drug substance and to identify potential degradation products. As an impurity, the stability of 1-Cyclopropylmethyl-4-nitrosopiperazine itself is also of interest, particularly under conditions that a drug product might experience.

Experimental Protocol: Representative Forced Degradation Study [11][12]

• Stress Conditions: A solution of the compound is subjected to various stress conditions, including:

  • Acidic Hydrolysis: 0.1 M HCl at room temperature and elevated temperature (e.g., 60°C).

  • Basic Hydrolysis: 0.1 M NaOH at room temperature and elevated temperature.

  • Oxidation: 3% H₂O₂ at room temperature.

  • Thermal Stress: Heating the solid or solution at a high temperature (e.g., 80°C).

  • Photostability: Exposure to light according to ICH Q1B guidelines.

• Sample Analysis: At various time points, samples are withdrawn, neutralized if necessary, and analyzed by a stability-indicating analytical method, such as the LC-MS/MS method described above, to quantify the remaining amount of the compound and identify any major degradation products.

Signaling Pathways and Biological Activity

There is currently no published research detailing specific signaling pathways or biological activities of 1-Cyclopropylmethyl-4-nitrosopiperazine. As a nitrosamine, it is classified as a potential genotoxic and carcinogenic compound, a property shared by many compounds in this class. The general mechanism of carcinogenicity for nitrosamines involves metabolic activation by cytochrome P450 enzymes to form highly reactive species that can alkylate DNA, leading to mutations. However, specific studies on this particular compound are lacking.

Conclusion

1-Cyclopropylmethyl-4-nitrosopiperazine is a compound of significant interest in the pharmaceutical industry due to its potential as a genotoxic impurity. While specific experimental data on its physical and chemical properties are limited, its characteristics can be inferred from related nitrosamine compounds. Its synthesis is achievable through the nitrosation of its piperazine precursor. The primary analytical tool for its detection and quantification is LC-MS/MS, for which representative methods can be adapted. Further research into its specific toxicological profile and biological activity is warranted to fully assess its risk as a pharmaceutical impurity.

References

• 1. shimadzu.com [shimadzu.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. lookchem.com [lookchem.com]
• 4. 1-nitrosopiperazine | 5632-47-3 [chemicalbook.com]
• 5. 1-Methyl-4-nitrosopiperazine | 16339-07-4 | TCI AMERICA [tcichemicals.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. N-Nitrosopiperazines form at high pH in post-combustion capture solutions containing piperazine: a low-energy collisional behaviour study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CN108341792B - Preparation method of Volasertib intermediate 1-cyclopropyl methyl piperazine - Google Patents [patents.google.com]
• 10. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 12. Forced Degradation Study & Impurity Analysis - impurity [protheragen.ai]

An In-depth Technical Guide to 1-Cyclopropylmethyl-4-nitrosopiperazine: Structure, Synthesis, and Toxicological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Cyclopropylmethyl-4-nitrosopiperazine is a secondary N-nitrosamine and a potential genotoxic impurity of significant concern in the pharmaceutical industry. As a nitrosamine (B1359907) drug substance-related impurity (NDSRI), its presence in active pharmaceutical ingredients (APIs) is rigorously monitored due to the carcinogenic potential of the N-nitroso functional group. This technical guide provides a comprehensive overview of the structure, synthesis, and toxicological relevance of 1-Cyclopropylmethyl-4-nitrosopiperazine, offering valuable insights for researchers, scientists, and drug development professionals.

Structure Elucidation

The chemical structure of 1-Cyclopropylmethyl-4-nitrosopiperazine has been established through various analytical techniques. Its fundamental characteristics are summarized in the table below.

Parameter	Value	Reference
IUPAC Name	1-(cyclopropylmethyl)-4-nitrosopiperazine	[1]
Molecular Formula	C₈H₁₅N₃O	[2]
Molecular Weight	169.23 g/mol	[3]
SMILES	O=NN1CCN(CC2CC2)CC1	[1]
InChI	InChI=1S/C8H15N3O/c12-9-11-5-3-10(4-6-11)7-8-1-2-8/h8H,1-7H2	[1]
CAS Number	Not available	[2][3]

The structure consists of a piperazine (B1678402) ring substituted at the 1-position with a cyclopropylmethyl group and at the 4-position with a nitroso group. The presence of the N-nitroso moiety is the primary determinant of its toxicological properties.

Synthesis Pathways

The synthesis of 1-Cyclopropylmethyl-4-nitrosopiperazine is primarily achieved through the nitrosation of its secondary amine precursor, 1-cyclopropylmethylpiperazine. This reaction is a classic example of N-nitrosamine formation, which can occur under specific conditions where a nitrosating agent is present.

The overall synthesis can be conceptualized as a two-step process:

• Synthesis of the Precursor: 1-Cyclopropylmethylpiperazine is synthesized.

• Nitrosation: The secondary amine of 1-cyclopropylmethylpiperazine is reacted with a nitrosating agent to yield the final product.

Caption: General synthesis pathway for 1-Cyclopropylmethyl-4-nitrosopiperazine.

Experimental Protocols

Step 1: Synthesis of 1-Cyclopropylmethylpiperazine (Precursor)

The synthesis of the precursor, 1-cyclopropylmethylpiperazine, can be achieved through various established methods, such as the reductive amination of cyclopropanecarboxaldehyde (B31225) with piperazine or the alkylation of piperazine with a cyclopropylmethyl halide.

Step 2: Nitrosation of 1-Cyclopropylmethylpiperazine

Materials:

• 1-Cyclopropylmethylpiperazine

• Sodium nitrite (B80452) (NaNO₂)

• Hydrochloric acid (HCl) or another suitable acid

• Dichloromethane (B109758) (CH₂Cl₂) or other suitable organic solvent

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ice bath

• Standard laboratory glassware

Procedure:

• Dissolve 1-cyclopropylmethylpiperazine in a suitable solvent such as water or a biphasic mixture of water and an organic solvent like dichloromethane in a round-bottom flask.

• Cool the solution in an ice bath to 0-5 °C with stirring.

• Slowly add a solution of sodium nitrite in water to the cooled amine solution.

• While maintaining the low temperature, slowly add a dilute solution of hydrochloric acid dropwise to the reaction mixture. The pH should be maintained in the acidic range (typically pH 3-4) to generate the nitrosating species, nitrous acid (HONO), in situ.

• Stir the reaction mixture at 0-5 °C for a specified period (e.g., 1-2 hours) to ensure complete reaction.

• After the reaction is complete, carefully neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• If a biphasic system was used, separate the organic layer. If an aqueous solution was used, extract the product into an organic solvent like dichloromethane.

• Wash the organic layer with brine, dry it over anhydrous magnesium sulfate or sodium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude 1-Cyclopropylmethyl-4-nitrosopiperazine.

• The crude product may be purified by column chromatography on silica (B1680970) gel if necessary.

Note: N-nitrosamines are potent carcinogens and should be handled with extreme caution in a well-ventilated fume hood using appropriate personal protective equipment.

Quantitative Data

Quantitative data for 1-Cyclopropylmethyl-4-nitrosopiperazine is primarily available from commercial suppliers of analytical standards.

Parameter	Value	Source
Purity (HPLC)	97.37%	Clearsynth

Detailed quantitative data from a synthetic preparation, such as reaction yield and full spectroscopic analysis, are not publicly available but would be determined as part of a comprehensive analysis. For a closely related compound, 1-methyl-4-nitrosopiperazine, extensive spectroscopic data is available and can serve as a reference.

Toxicological Significance and Logical Relationships

1-Cyclopropylmethyl-4-nitrosopiperazine is classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI). The primary concern with N-nitrosamines is their potential for genotoxicity and carcinogenicity.

Caption: Postulated metabolic activation and genotoxicity pathway of N-nitrosamines.

The mechanism of carcinogenicity for many N-nitrosamines involves metabolic activation by cytochrome P450 enzymes. This process, often involving α-hydroxylation, leads to the formation of unstable intermediates that can ultimately generate highly reactive electrophilic species, such as diazoalkanes. These electrophiles can then react with nucleophilic sites on DNA, forming DNA adducts. If these adducts are not repaired by cellular DNA repair mechanisms, they can lead to mutations during DNA replication, which can initiate the process of carcinogenesis.

Due to these significant health risks, regulatory agencies worldwide have set strict limits for the presence of nitrosamine impurities in pharmaceutical products. The identification and quantification of compounds like 1-Cyclopropylmethyl-4-nitrosopiperazine are therefore critical aspects of drug safety and quality control.

Conclusion

1-Cyclopropylmethyl-4-nitrosopiperazine is a molecule of high importance in the field of pharmaceutical safety. Its structure is well-defined, and its synthesis via the nitrosation of its secondary amine precursor is understood. The primary significance of this compound lies in its classification as a potential genotoxic impurity. A thorough understanding of its formation, detection, and toxicological profile is essential for ensuring the safety and quality of pharmaceutical products. This guide provides a foundational overview for professionals working in drug development and research, highlighting the key technical aspects of this critical nitrosamine impurity.

References

• 1. veeprho.com [veeprho.com]
• 2. alentris.org [alentris.org]
• 3. pharmaffiliates.com [pharmaffiliates.com]

In-Depth Technical Guide: Unraveling the Potential Mechanism of Action of Nitrosopiperazine Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrosopiperazine compounds, a class of N-nitrosamines, have garnered significant attention within the pharmaceutical and toxicological fields due to their potential carcinogenic properties. These compounds can form during the synthesis, storage, or even in vivo metabolism of piperazine-containing drugs when they react with nitrosating agents. Understanding the intricate mechanisms through which nitrosopiperazines exert their biological effects is paramount for risk assessment, drug safety evaluation, and the development of mitigation strategies. This technical guide provides a comprehensive overview of the potential mechanisms of action of nitrosopiperazine compounds, with a focus on their genotoxicity, metabolic activation, and induction of cellular stress pathways.

Core Mechanism: Genotoxicity and Metabolic Activation

The primary concern surrounding nitrosopiperazine compounds is their potential to induce genetic mutations, a key initiating event in carcinogenesis. Most nitrosopiperazines are not directly genotoxic but require metabolic activation to become reactive electrophilic species that can damage DNA.

Metabolic Activation Pathway

The metabolic activation of nitrosopiperazines is primarily mediated by the cytochrome P450 (CYP) family of enzymes, predominantly in the liver. The proposed pathway involves the following key steps:

• α-Hydroxylation: CYP enzymes catalyze the hydroxylation of the carbon atom adjacent (in the α-position) to the N-nitroso group.

• Formation of an Unstable Intermediate: This hydroxylation leads to the formation of an unstable α-hydroxy-nitrosamine intermediate.

• Generation of a Diazonium Ion: The intermediate spontaneously decomposes to form a highly reactive alkyldiazonium ion.

• DNA Adduct Formation: The alkyldiazonium ion is a potent electrophile that can react with nucleophilic sites on DNA bases, forming DNA adducts.

These DNA adducts, if not repaired by cellular DNA repair mechanisms, can lead to mispairing during DNA replication, resulting in point mutations and chromosomal aberrations.

An In-depth Technical Guide to the Biological Activity and Metabolic Pathways of 1-Cyclopropylmethyl-4-nitrosopiperazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Cyclopropylmethyl-4-nitrosopiperazine is a nitrosamine (B1359907) impurity of significant interest in the pharmaceutical industry due to its potential classification as a Nitrosamine Drug Substance-Related Impurity (NDSRI). As with many nitrosamines, the primary toxicological concern is its potential for carcinogenicity, which necessitates a thorough understanding of its biological activity and metabolic fate. This technical guide provides a comprehensive overview of the known toxicological data, inferred metabolic pathways based on current scientific literature, and detailed, generalized experimental protocols for the assessment of such compounds. The information is intended to support researchers, scientists, and drug development professionals in risk assessment and the implementation of appropriate control strategies.

Introduction

Nitrosamine impurities in pharmaceutical products have become a major focus for regulatory agencies and manufacturers worldwide. These compounds are often potent genotoxic carcinogens, and their presence, even at trace levels, can pose a significant risk to patient safety. 1-Cyclopropylmethyl-4-nitrosopiperazine has been identified as a potential impurity in active pharmaceutical ingredients (APIs) that contain a piperazine (B1678402) moiety, such as Mitapivat and Olaparib.[1][2] Its classification as an NDSRI underscores the importance of understanding its biological properties to ensure the safety and quality of pharmaceutical products. This document synthesizes the available regulatory information and scientific knowledge to provide a detailed guide on the biological activity and metabolism of this compound.

Toxicological Profile and Biological Activity

The primary biological activity of concern for 1-Cyclopropylmethyl-4-nitrosopiperazine is its potential carcinogenicity, a characteristic shared by many N-nitrosamines.[3] Regulatory bodies have established acceptable intake limits to manage this risk.

Quantitative Toxicological Data

While specific experimental data on the biological activity of 1-Cyclopropylmethyl-4-nitrosopiperazine, such as IC50 or EC50 values, are not publicly available, a key quantitative measure for risk assessment is the Acceptable Intake (AI) limit established by regulatory authorities.

Parameter	Value	Regulatory Body	Classification	Reference
Acceptable Intake (AI)	400 ng/day	European Medicines Agency (EMA)	Carcinogenic Potency Category 3	[4][5][6]

Table 1: Quantitative Toxicological Data for 1-Cyclopropylmethyl-4-nitrosopiperazine

A Carcinogenic Potency Category 3 classification suggests that the compound has lower carcinogenic potency compared to more potent nitrosamines, for example, due to the presence of structural features that may weakly deactivate it.[6]

Inferred Metabolic Pathways

Specific metabolic studies on 1-Cyclopropylmethyl-4-nitrosopiperazine are not available in the public domain. However, based on the extensive research on the metabolism of N-nitrosamines and piperazine-containing compounds, a probable metabolic pathway can be inferred. The key step in the bioactivation of nitrosamines is enzymatic hydroxylation of the carbon atom alpha to the nitroso group, primarily mediated by cytochrome P450 (CYP) enzymes.[3][5]

Proposed Metabolic Activation

The metabolic activation of 1-Cyclopropylmethyl-4-nitrosopiperazine is likely initiated by CYP-mediated oxidation. The most probable sites of metabolism are the α-carbons on the piperazine ring and the α-carbon on the cyclopropylmethyl group.

• α-Hydroxylation of the Piperazine Ring: CYP enzymes, particularly from the CYP2A and CYP2E families, are known to catalyze the α-hydroxylation of cyclic nitrosamines.[3][4] This would lead to the formation of an unstable α-hydroxynitrosamine. This intermediate can spontaneously decompose to form a reactive electrophilic species, a diazonium ion, which can then alkylate nucleophilic sites on cellular macromolecules, including DNA. This DNA alkylation is a critical event in the initiation of carcinogenesis.

• Metabolism of the Cyclopropylmethyl Group: The cyclopropylmethyl moiety may also be a target for metabolic enzymes.

Below is a diagram illustrating the generalized metabolic activation pathway for a cyclic nitrosamine like 1-Cyclopropylmethyl-4-nitrosopiperazine.

Caption: Generalized metabolic activation of 1-Cyclopropylmethyl-4-nitrosopiperazine.

Experimental Protocols

While specific experimental protocols for 1-Cyclopropylmethyl-4-nitrosopiperazine are not published, this section provides detailed methodologies for key experiments that are generally applied for the assessment of nitrosamine impurities.

In Vitro Genotoxicity Assessment: Bacterial Reverse Mutation Assay (Ames Test)

This assay is a widely used method to assess the mutagenic potential of a chemical.

Objective: To evaluate the potential of 1-Cyclopropylmethyl-4-nitrosopiperazine to induce gene mutations in tester strains of Salmonella typhimurium and Escherichia coli.

Methodology:

• Tester Strains: A panel of bacterial strains with different mutations in the histidine (for S. typhimurium) or tryptophan (for E. coli) operon is used. Commonly used strains include TA98, TA100, TA1535, TA1537, and WP2 uvrA.

• Metabolic Activation: The assay is performed with and without an exogenous metabolic activation system (S9 fraction from the liver of Aroclor 1254- or phenobarbital/β-naphthoflavone-induced rodents). An enhanced S9 protocol with higher concentrations may be necessary for nitrosamines.

• Procedure:

  • The tester strains are exposed to various concentrations of 1-Cyclopropylmethyl-4-nitrosopiperazine in the presence or absence of the S9 mix.

  • The mixture is plated on minimal glucose agar (B569324) plates.

  • The plates are incubated at 37°C for 48-72 hours.

  • The number of revertant colonies (his+ or trp+) is counted.

• Data Analysis: A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies that is at least twofold greater than the solvent control.

Caption: Workflow for the Bacterial Reverse Mutation Assay (Ames Test).

In Vitro Metabolism Study using Liver Microsomes

This assay helps to identify potential metabolites and understand the metabolic stability of a compound.

Objective: To investigate the in vitro metabolism of 1-Cyclopropylmethyl-4-nitrosopiperazine using human liver microsomes.

Methodology:

• Materials: Human liver microsomes (pooled), NADPH regenerating system, 1-Cyclopropylmethyl-4-nitrosopiperazine, and analytical standards.

• Incubation:

  • A reaction mixture containing liver microsomes, the test compound, and buffer is pre-incubated at 37°C.

  • The reaction is initiated by adding the NADPH regenerating system.

  • Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

  • The reaction is quenched by adding a cold organic solvent (e.g., acetonitrile).

• Sample Analysis:

  • The samples are centrifuged to precipitate proteins.

  • The supernatant is analyzed by a validated LC-MS/MS method to quantify the parent compound and identify potential metabolites.

• Data Analysis: The rate of disappearance of the parent compound is used to determine metabolic stability parameters such as half-life (t½) and intrinsic clearance (CLint). Metabolite structures are elucidated based on their mass spectral data.

Caption: Workflow for an in vitro metabolism study using liver microsomes.

Conclusion

1-Cyclopropylmethyl-4-nitrosopiperazine is a relevant nitrosamine impurity for which direct experimental data on biological activity and metabolism are limited in public literature. However, based on its chemical structure and the extensive knowledge of N-nitrosamines, it is prudent to consider it a potential genotoxic carcinogen. The established Acceptable Intake limit of 400 ng/day provides a regulatory guideline for its control. The inferred metabolic pathway involves CYP-mediated α-hydroxylation, leading to the formation of reactive electrophilic species that can damage DNA. The experimental protocols outlined in this guide provide a framework for the in-house assessment of this and other similar nitrosamine impurities. For drug development professionals, rigorous analytical monitoring and a comprehensive risk assessment are crucial to ensure patient safety.

References

• 1. [Metabolism of designer drugs. Piperazine derivatives] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Excretion of N-mononitrosopiperazine after low level exposure to piperazine in air: effects of dietary nitrate and ascorbate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Cytochrome P450 2E1 and 2A6 enzymes as major catalysts for metabolic activation of N-nitrosodialkylamines and tobacco-related nitrosamines in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Enzyme mechanisms in the metabolism of nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]

1-Cyclopropylmethyl-4-nitrosopiperazine: An In-depth Technical Guide on its Role as an Impurity in Olaparib

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Cyclopropylmethyl-4-nitrosopiperazine, a potential nitrosamine (B1359907) impurity in the PARP inhibitor drug, Olaparib. The guide details its chemical properties, potential formation pathways during the synthesis of Olaparib, and outlines a detailed analytical methodology for its detection and quantification. Furthermore, it discusses the toxicological implications and the current regulatory landscape for controlling such impurities in pharmaceutical products. This document is intended to be a valuable resource for researchers, quality control analysts, and drug development professionals involved in the manufacturing and control of Olaparib.

Introduction

Olaparib is a potent poly(ADP-ribose) polymerase (PARP) inhibitor used in the treatment of various cancers, particularly those with BRCA1/2 mutations. As with any pharmaceutical active pharmaceutical ingredient (API), the control of impurities is of paramount importance to ensure the safety and efficacy of the drug product. In recent years, the presence of nitrosamine impurities in pharmaceuticals has come under intense scrutiny from regulatory agencies worldwide due to their classification as probable human carcinogens.

1-Cyclopropylmethyl-4-nitrosopiperazine has been identified as a potential nitrosamine impurity in Olaparib. This impurity is a nitroso derivative of 1-cyclopropylmethylpiperazine, a potential intermediate or degradation product related to the piperazine (B1678402) moiety in the Olaparib structure. This guide provides an in-depth analysis of this specific impurity.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-Cyclopropylmethyl-4-nitrosopiperazine is presented in the table below.

Property	Value
IUPAC Name	1-(cyclopropylmethyl)-4-nitrosopiperazine
Molecular Formula	C₈H₁₅N₃O
Molecular Weight	169.23 g/mol
CAS Number	Not Assigned
Appearance	Likely a yellow to orange oil or solid
Class	N-nitrosamine

Potential Formation Pathway

The formation of N-nitrosamines is a well-understood chemical reaction that requires the presence of a secondary or tertiary amine and a nitrosating agent, typically under acidic conditions. In the context of Olaparib synthesis, 1-Cyclopropylmethyl-4-nitrosopiperazine is likely formed from the nitrosation of 1-cyclopropylmethylpiperazine.

1-cyclopropylmethylpiperazine can be present as a starting material, an intermediate, or a degradation product in the synthesis of Olaparib. The final step in many synthetic routes to Olaparib involves the coupling of a carboxylic acid intermediate with a piperazine derivative. If 1-cyclopropylmethylpiperazine is used or formed, and nitrosating agents are present in the reaction mixture, the formation of the corresponding nitrosamine is a potential risk.

Potential Sources of Nitrosating Agents:

• Residual Nitrites: Sodium nitrite (B80452) (NaNO₂) or other nitrite salts used in previous steps of the synthesis that are not completely removed.

• Nitrogen Oxides (NOx): Present in solvents, reagents, or the manufacturing environment.

• Degradation of Nitro-containing Compounds: Certain reagents or solvents containing nitro groups can degrade to form nitrosating species.

• Amide Coupling Reagents: Some amide coupling reagents or their byproducts could potentially act as or generate nitrosating agents under certain conditions.

The following diagram illustrates the general formation pathway of 1-Cyclopropylmethyl-4-nitrosopiperazine.

Caption: General formation pathway of 1-Cyclopropylmethyl-4-nitrosopiperazine.

Analytical Methodology

The detection and quantification of nitrosamine impurities at trace levels require highly sensitive and specific analytical methods. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the technique of choice for this purpose.

Experimental Protocol: LC-MS/MS Method

This section provides a detailed, representative experimental protocol for the determination of 1-Cyclopropylmethyl-4-nitrosopiperazine in Olaparib drug substance. Method validation according to ICH guidelines would be required before implementation.

4.1.1. Materials and Reagents

• 1-Cyclopropylmethyl-4-nitrosopiperazine reference standard

• Olaparib drug substance

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Formic acid (LC-MS grade)

4.1.2. Standard and Sample Preparation

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve an appropriate amount of 1-Cyclopropylmethyl-4-nitrosopiperazine reference standard in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with a suitable diluent (e.g., 50:50 methanol:water) to cover the desired concentration range (e.g., 0.1 to 10 ng/mL).

• Sample Solution (10 mg/mL of Olaparib): Accurately weigh about 100 mg of Olaparib drug substance into a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent. Sonicate if necessary to ensure complete dissolution.

4.1.3. Chromatographic Conditions

Parameter	Condition
Instrument	UPLC system coupled with a triple quadrupole mass spectrometer
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Program	Time (min)
0.0
5.0
6.0
6.1
8.0

4.1.4. Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Source Temperature	150 °C
Desolvation Temperature	500 °C
Desolvation Gas Flow	1000 L/hr
Cone Gas Flow	150 L/hr
Capillary Voltage	3.0 kV
Collision Gas	Argon
MRM Transitions	Precursor Ion (m/z)
170.1
170.1

Note: The MRM transitions and collision energies should be optimized for the specific instrument used.

Analytical Workflow Diagram

Caption: Workflow for the analysis of 1-Cyclopropylmethyl-4-nitrosopiperazine.

Toxicological Assessment and Regulatory Limits

Nitrosamine impurities are a "cohort of concern" due to their potential carcinogenic properties. Regulatory agencies like the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) have established strict guidelines for their control in pharmaceutical products.

The acceptable intake (AI) for a nitrosamine impurity is a level that poses a negligible cancer risk over a lifetime of exposure. For many nitrosamines, including 1-Cyclopropylmethyl-4-nitrosopiperazine, a specific AI has been established based on toxicological data or read-across from structurally similar compounds.

Impurity	Regulatory Body	Acceptable Intake (AI)
1-Cyclopropylmethyl-4-nitrosopiperazine	EMA	400 ng/day

This AI is used to calculate the permissible limit of the impurity in the drug substance, based on the maximum daily dose of Olaparib.

Toxicological Risk Assessment Workflow:

Caption: Workflow for toxicological risk assessment of nitrosamine impurities.

Conclusion

The control of 1-Cyclopropylmethyl-4-nitrosopiperazine as a potential impurity in Olaparib is a critical aspect of ensuring the drug's safety. A thorough understanding of its formation pathways allows for the implementation of effective control strategies during the manufacturing process. Furthermore, the availability of a sensitive and specific analytical method is essential for monitoring and ensuring that the levels of this impurity remain below the regulatory acceptable intake limit. This technical guide provides a foundational understanding for professionals working with Olaparib to manage the risks associated with this nitrosamine impurity effectively. Continuous monitoring of regulatory guidelines and further research into the specific toxicological profile of this compound are recommended.

Technical Guide: 1-Cyclopropylmethyl-4-nitrosopiperazine in Pharmaceutical Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides comprehensive information on 1-Cyclopropylmethyl-4-nitrosopiperazine, a key reference standard for the analytical testing of pharmaceutical products. The emergence of N-nitrosamine impurities as a significant concern for regulatory bodies and manufacturers has underscored the need for highly characterized reference materials to ensure drug safety and quality.[1][2] 1-Cyclopropylmethyl-4-nitrosopiperazine serves as a critical tool in the identification and quantification of potential nitrosamine (B1359907) drug substance-related impurities (NDSRIs), particularly in complex active pharmaceutical ingredients (APIs) such as Olaparib.[3][4][5] This document details its chemical properties, its role in regulatory compliance, and provides a representative analytical protocol for its use.

Chemical and Physical Data

1-Cyclopropylmethyl-4-nitrosopiperazine is an N-nitroso derivative of a cyclopropylmethyl-substituted piperazine.[4] While a specific CAS Number is not currently assigned, its molecular formula and weight are well-defined.[4][5][6][7][8]

Property	Value	Source
IUPAC Name	1-(cyclopropylmethyl)-4-nitrosopiperazine	[4][5]
Synonyms	1-Cyclopropylmethyl-N4-Nitroso Piperazine	[4]
CAS Number	Not Available (NA)	[5][6][7][8]
Molecular Formula	C₈H₁₅N₃O	[3][5][6][7][8]
Molecular Weight	169.22 g/mol	[4][5]
SMILES	O=NN1CCN(CC2CC2)CC1	[4][5]
InChI	InChI=1S/C8H15N3O/c12-9-11-5-3-10(4-6-11)7-8-1-2-8/h8H,1-7H2	[4]
Purity (by HPLC)	97.37%	[5]
Storage	Store at refrigerator (2-8°C) for long-term storage	[5][6]

Role in Pharmaceutical Quality Control

The primary application of 1-Cyclopropylmethyl-4-nitrosopiperazine is as a certified reference standard for the detection and quantification of nitrosamine impurities.[7] Nitrosamines are classified as a "cohort of concern" due to their potential carcinogenic properties, necessitating their control at extremely low levels in drug products.[1][9]

This compound is particularly relevant as a potential impurity related to the PARP inhibitor drug, Olaparib.[3][4][5] Its availability as a reference material is essential for several key activities in drug development and manufacturing:[4][7]

• Analytical Method Development & Validation: Used to develop and validate sensitive and specific analytical methods, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), capable of detecting trace levels of the impurity.[7][10]

• Quality Control (QC): Employed in routine QC testing of API and drug product batches to ensure they do not exceed the stringent regulatory limits for nitrosamine content.[4]

• Regulatory Compliance: Crucial for meeting global regulatory requirements (e.g., FDA, EMA, ICH M7) for nitrosamine risk assessment and control.[7][11]

• Stability and Degradation Studies: Utilized in studies to identify potential degradation pathways of APIs that could lead to the formation of nitrosamine impurities under various conditions.[7]

Experimental Protocols

The following is a representative experimental protocol for the quantification of a nitrosamine impurity like 1-Cyclopropylmethyl-4-nitrosopiperazine in an API matrix using LC-MS/MS. This protocol is based on established methodologies for nitrosamine analysis and should be fully validated according to ICH Q2(R1) guidelines for its specific application.[1][12]

Objective: To develop and validate a sensitive LC-MS/MS method for the quantification of 1-Cyclopropylmethyl-4-nitrosopiperazine in Olaparib drug substance.

1. Materials and Reagents:

• Reference Standard: 1-Cyclopropylmethyl-4-nitrosopiperazine

• Internal Standard (IS): Isotopically labeled analog (e.g., 1-Cyclopropylmethyl-4-nitrosopiperazine-d8), if available.

• API: Olaparib drug substance

• Solvents: HPLC or LC-MS grade Methanol, Acetonitrile, Water.

• Mobile Phase Additives: Formic acid or Ammonium formate.

2. Standard and Sample Preparation:

• Standard Stock Solution (SSS): Prepare a 1.0 mg/mL solution of 1-Cyclopropylmethyl-4-nitrosopiperazine in methanol.

• Internal Standard Stock Solution (ISSS): Prepare a 1.0 mg/mL solution of the internal standard in methanol.

• Working Standard Solutions: Prepare a series of calibration curve standards by serially diluting the SSS with a suitable diluent (e.g., 50:50 Methanol:Water) to cover a range from below the limit of quantitation (LOQ) to approximately 150% of the specification limit. Spike each standard with a fixed concentration of the internal standard.

• Sample Preparation: Accurately weigh a portion of the Olaparib API (e.g., 100 mg) into a volumetric flask. Dissolve and dilute to volume with the diluent. Spike with the internal standard to the same concentration as in the calibration standards.

3. LC-MS/MS Instrumentation and Conditions:

• LC System: UPLC or HPLC system.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile/Methanol.

• Gradient Elution: Develop a gradient to ensure separation from the main API peak and other potential impurities.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Optimize the precursor-to-product ion transitions for both 1-Cyclopropylmethyl-4-nitrosopiperazine and the internal standard. For example:

  • Analyte: m/z 170.1 → [Product Ion 1], m/z 170.1 → [Product Ion 2]

  • Internal Standard: m/z 178.2 → [Product Ion]

4. Method Validation (per ICH Q2(R1)):

• Specificity: Analyze blank diluent, a placebo sample, and the API spiked with the nitrosamine to demonstrate no interference at the retention time of the analyte.[1]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determine the lowest concentration that can be reliably detected and quantified, typically based on a signal-to-noise ratio of 3:1 for LOD and 10:1 for LOQ.[2] The LOQ must be sufficiently below the regulatory acceptable intake (AI) limit.[11][12]

• Linearity: Analyze calibration standards at a minimum of five concentration levels. The correlation coefficient (r²) should be ≥ 0.99.

• Accuracy: Perform recovery studies by spiking the API at three different concentration levels (e.g., LOQ, 100%, and 150% of the specification limit).

• Precision: Assess repeatability (intra-day) and intermediate precision (inter-day, different analysts/equipment) by analyzing replicate samples.

• Robustness: Evaluate the effect of small, deliberate variations in method parameters (e.g., mobile phase composition, flow rate, column temperature).

Mandatory Visualizations

The control of nitrosamine impurities is a multi-step process rooted in risk management and analytical verification. The following diagrams illustrate the conceptual and practical workflows where a reference standard like 1-Cyclopropylmethyl-4-nitrosopiperazine is essential.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. benchchem.com [benchchem.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. veeprho.com [veeprho.com]
• 5. clearsynth.com [clearsynth.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. 1-(Cyclopropylmethyl)-4-nitrosopiperazine | CAS No: NA [aquigenbio.com]
• 8. alentris.org [alentris.org]
• 9. fda.gov [fda.gov]
• 10. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 11. fda.gov [fda.gov]
• 12. Requirements of the analytical method for Nitrosamines.pptx [slideshare.net]

The Genotoxic Profile of Nitrosopiperazines: A Technical Review

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitrosamines are a class of potent genotoxic and carcinogenic compounds that have garnered significant attention from regulatory bodies and the pharmaceutical industry, particularly following their detection as impurities in various drug products. A specific subgroup, nitrosopiperazines, which feature the N-nitroso group on a piperazine (B1678402) ring, presents a unique toxicological profile. The structure of the piperazine ring allows for nitrosation at one or both nitrogen atoms and for various substitutions, leading to a diverse family of compounds with varying genotoxic potential. Understanding the genotoxicity of these compounds is critical for risk assessment and ensuring the safety of pharmaceuticals and consumer products.

This technical guide provides a comprehensive literature review of the genotoxicity of nitrosopiperazines. It summarizes key quantitative data from various assays, details the experimental protocols used, and illustrates the underlying molecular mechanisms and experimental workflows.

Metabolic Activation: The Gateway to Genotoxicity

Like most N-nitrosamines, nitrosopiperazines are not directly genotoxic. They require metabolic activation, primarily by Cytochrome P450 (CYP) enzymes in the liver, to be converted into reactive electrophilic species.[1][2][3] The key initial step is the enzymatic α-hydroxylation of a carbon atom adjacent to the N-nitroso group.[1] This creates an unstable α-hydroxynitrosamine, which spontaneously decomposes to form a highly reactive alkyldiazonium ion. This ion is a powerful alkylating agent that can attack nucleophilic sites on DNA bases, forming DNA adducts.[1][2] These adducts, if not repaired, can lead to mispairing during DNA replication, resulting in point mutations and chromosomal damage, which are the initiating events in chemical carcinogenesis.

Figure 1: Metabolic Activation and Genotoxicity Pathway of Nitrosopiperazines.

Quantitative Genotoxicity Data

The genotoxic potential of various nitrosopiperazine derivatives has been evaluated in a range of in vitro and in vivo assays. The results highlight a structure-activity relationship, where substitutions on the piperazine ring influence metabolic activation and, consequently, genotoxic potency.

Table 1: Summary of In Vitro Genotoxicity Data for Nitrosopiperazines

Compound	Assay Type	Test System	Metabolic Activation	Concentration/Dose Range	Result	Reference(s)
1-Methyl-4-nitrosopiperazine (B99963) (NMPz/MNP)	Comet Assay	Rat & Human Nasal Epithelial Cells	Intrinsic	Not specified	Positive (DNA damage)	[4]
1-Cyclopentyl-4-nitrosopiperazine (B1601858) (CPNP)	Ames Test	S. typhimurium TA100	Hamster Liver S9	10 µ g/plate	Positive (Mutagenic)	[1]
ToxTracker	mES cells	Hamster Liver S9 (EMP)	250 µM	Positive (Genotoxic)	[1]
Comet Assay	Primary Human & Macaque Hepatocytes	Intrinsic	Not specified	Positive (DNA damage)
N,N'-Dinitrosopiperazine (DNPZ)	Carcinogenicity	Rats & Mice	In vivo	Not specified	Carcinogenic in multiple organs	[5]
N-Nitrosopiperazine (NPIP)	Carcinogenicity	Rat	In vivo	TD50: 6.04 - 8.78 mg/kg bw/day	Carcinogenic	[6]
General Nitrosopiperazine Derivatives	Ames Test	S. typhimurium	Rat Liver S9	Not specified	Positive (Mutagenic)	[7]

TD50: Tumorigenic Dose 50, the daily dose rate in mg/kg body weight which would cause tumors in half the animals that would have remained tumor-free at zero dose. EMP: Enhanced Metabolization Protocol.

Table 2: Summary of In Vivo Genotoxicity and Carcinogenicity Data for Nitrosopiperazines

| Compound | Species | Route of Administration | Exposure Details | Endpoint | Result | Reference(s) | |---|---|---|---|---|---| | 1-Methyl-4-nitrosopiperazine (NMPz/MNP) | Rat | Inhalation | 2.4 ppm for 15 h/day (Total dose: 340 mg/kg) | Nasal Tumors | 100% incidence (10/10 animals) |[4] | | | Rat | Inhalation (1 hour) | Not specified | DNA Damage (Comet Assay) | Positive in nasal epithelial cells |[4] | | N,N'-Dinitrosopiperazine (DNPZ) | Rat | Not specified | Not specified | Carcinogenicity | Tumors in esophagus, liver, nasal cavities, forestomach |[5] | | | Mouse | Not specified | Not specified | Carcinogenicity | Tumors in lung and liver |[5] |

Experimental Protocols for Key Assays

Accurate assessment of genotoxicity relies on standardized and robust experimental protocols. For nitrosamines, which require metabolic activation, specific modifications to standard assays are often necessary to enhance sensitivity.

The Enhanced Ames Test (EAT)

The bacterial reverse mutation assay, or Ames test, is a primary screen for mutagenic potential.[8] For nitrosamines, an "Enhanced Ames Test" (EAT) is recommended to improve detection.[9]

Protocol Outline:

• Strains: A panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535) and Escherichia coli (e.g., WP2 uvrA(pKM101)) are used to detect different types of mutations.[8]

• Metabolic Activation: A higher concentration (e.g., 30% v/v) of post-mitochondrial fraction (S9) from the livers of Aroclor- or phenobarbital/β-naphthoflavone-induced rodents is used. Hamster liver S9 is often more effective than rat liver S9 for activating nitrosamines.[3][9]

• Pre-incubation: The test compound, bacterial culture, and S9 mix are pre-incubated (e.g., for 30 minutes at 37°C) before being plated on minimal glucose agar. This allows for more efficient metabolic conversion of the nitrosamine (B1359907).[9]

• Solvent: Water or methanol (B129727) are preferred solvents over DMSO, which can inhibit some CYP enzymes.[1]

• Positive Controls: In addition to standard positive controls, a known genotoxic nitrosamine, such as 1-cyclopentyl-4-nitrosopiperazine (CPNP), is recommended.[9]

• Scoring: After incubation for 48-72 hours, the number of revertant colonies (his+ revertants) is counted. A compound is considered mutagenic if it causes a reproducible, dose-related increase in the number of revertants.

Figure 2: General Workflow for the Enhanced Ames Test (EAT).

In Vitro Micronucleus Assay

This assay detects chromosomal damage (clastogenicity) or chromosome loss (aneugenicity). It measures the formation of micronuclei, which are small, extranuclear bodies containing chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.

Protocol Outline:

• Cell Culture: Human or rodent cell lines (e.g., TK6, HepaRG) are cultured.[3][10] For compounds requiring metabolic activation, cells with endogenous CYP activity (like HepaRG) or the addition of an exogenous S9 mix are necessary.

• Exposure: Cells are treated with the test compound across a range of concentrations for a defined period (e.g., 3-4 hours with S9, or 24 hours without).

• Cytokinesis Block: Cytochalasin B is added to the culture. This inhibits cytokinesis (the final step of cell division), resulting in binucleated cells. This ensures that only cells that have completed one round of mitosis are scored.

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific dye (e.g., Giemsa or a fluorescent dye like DAPI).

• Scoring: Using a microscope, the frequency of micronuclei is scored in a population of binucleated cells (typically 1000-2000 cells per concentration).

• Evaluation: A compound is considered positive if it induces a statistically significant, dose-dependent increase in the frequency of micronucleated cells.

Cellular Response to Nitrosopiperazine-Induced DNA Damage

The formation of DNA adducts by activated nitrosopiperazines triggers a complex cellular response orchestrated by the tumor suppressor protein p53.[11][12]

• Damage Recognition and p53 Activation: DNA damage is recognized by sensor proteins, which initiate a signaling cascade that leads to the stabilization and activation of p53.[12][13]

• Cell Cycle Arrest: Activated p53 transcriptionally activates genes like p21, which inhibits cyclin-dependent kinases, leading to cell cycle arrest, typically at the G1/S or G2/M checkpoints. This provides time for the cell to repair the DNA damage before replication.[11]

• DNA Repair: The cell employs several DNA repair pathways to remove the adducts. The specific pathway depends on the type of adduct formed.

• Apoptosis (Programmed Cell Death): If the DNA damage is too extensive to be repaired, p53 can initiate apoptosis by upregulating pro-apoptotic proteins like Bax and downregulating anti-apoptotic proteins like Bcl-2.[7] This eliminates the damaged cell, preventing the propagation of mutations. The induction of apoptosis by some piperazine derivatives has been linked to the generation of reactive oxygen species (ROS) and the activation of caspases.[14][15]

Figure 3: Structure-Activity Relationship (SAR) Logic for Nitrosopiperazines.

Conclusion

The genotoxicity of nitrosopiperazines is a significant concern, driven by their metabolic activation into potent DNA-alkylating agents. The available data, primarily from Ames, Comet, and in vivo carcinogenicity assays, demonstrate that several members of this class, including 1-methyl-4-nitrosopiperazine and 1-cyclopentyl-4-nitrosopiperazine, are genotoxic. The genotoxic potency is heavily influenced by the specific chemical structure, which dictates the efficiency of metabolic activation.[4][16]

For professionals in drug development and safety assessment, a thorough evaluation using sensitive and appropriate methods, such as the Enhanced Ames Test, is crucial for any compound containing a piperazine moiety that may be at risk of nitrosation. A clear understanding of the structure-activity relationships within this class can aid in early-stage hazard identification and risk mitigation strategies.[4][17] Further research providing quantitative dose-response data for a wider range of nitrosopiperazine derivatives is needed to refine risk assessments and establish compound-specific acceptable intake limits.

References

• 1. An Enhanced Metabolization Protocol for In Vitro Genotoxicity Assessment of N‐Nitrosamines in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sites.utexas.edu [sites.utexas.edu]
• 3. researchgate.net [researchgate.net]
• 4. Setting limits for N-nitrosamines in drugs: A defined approach based on read-across and structure-activity relationship for N-nitrosopiperazine impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dose-response relationship for chemical carcinogenesis by genotoxic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. Induction of apoptosis and inhibition of cyclooxygenase-2 expression by N-methyl-N'-nitro-N-nitrosoguanidine in human leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ema.europa.eu [ema.europa.eu]
• 10. Genotoxicity evaluation of nitrosamine impurities using human TK6 cells transduced with cytochrome P450s - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. A new approach to identifying genotoxic carcinogens: p53 induction as an indicator of genotoxic damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. β-Elemene piperazine derivatives induce apoptosis in human leukemia cells through downregulation of c-FLIP and generation of ROS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. β-Elemene Piperazine Derivatives Induce Apoptosis in Human Leukemia Cells through Downregulation of c-FLIP and Generation of ROS - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pharmaexcipients.com [pharmaexcipients.com]

Physicochemical Characteristics of N-Nitroso Piperazine Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical characteristics of N-nitroso piperazine (B1678402) derivatives. Given their emergence as potential impurities in pharmaceutical products and their toxicological significance, a thorough understanding of their properties is crucial for risk assessment, analytical method development, and the implementation of effective control strategies in drug development and manufacturing.[1]

Core Physicochemical Properties

N-nitroso piperazine and its derivatives are a class of nitrosamine (B1359907) compounds characterized by a nitroso group attached to one of the nitrogen atoms of the piperazine ring. Their physicochemical properties can vary significantly based on the nature of the substituent on the other nitrogen atom.

General Characteristics

1-Nitrosopiperazine (B26205), the parent compound, typically appears as a yellow solid or crystalline powder.[2] It is generally odorless or may possess a faint odor characteristic of nitroso compounds.[2] The presence of the polar nitroso group and the piperazine ring influences the solubility and other physical properties of these derivatives.

Quantitative Physicochemical Data

The following tables summarize the key physicochemical parameters for 1-nitrosopiperazine and one of its common derivatives, N-methyl-N'-nitrosopiperazine.

Table 1: Physicochemical Properties of 1-Nitrosopiperazine

Property	Value	Reference
Molecular Formula	C₄H₉N₃O	[2][3][4]
Molecular Weight	115.13 g/mol	[4]
CAS Number	5632-47-3	[2][4]
Appearance	Yellow solid or crystalline powder	[2]
Melting Point	69.80 °C (342.95 K)	[2]
Boiling Point	243.00 °C (516.15 K)	[2]
Density	1.2690 g/cm³	[2]
Water Solubility	Moderately soluble	[2]
Organic Solvent Solubility	Higher solubility in ethanol (B145695) and acetone	[2]
Vapor Pressure	0.01 mmHg	[3]

Table 2: Physicochemical Properties of N-Methyl-N'-nitrosopiperazine

Property	Value	Reference
Molecular Formula	C₅H₁₁N₃O	[1][5]
Molecular Weight	129.16 g/mol	[1][5]
CAS Number	16339-07-4	[1][5]
Density	1.200 g/cm³	[5]
Storage Temperature	< -15°C	[5]

Solubility, Stability, and Lipophilicity

Solubility

The solubility of N-nitroso piperazine derivatives is influenced by factors such as the polarity of the substituent, temperature, and the pH of the solution.[2]

• 1-Nitrosopiperazine is described as being moderately soluble in water and exhibits higher solubility in organic solvents like ethanol and acetone.[2] Another source indicates it is completely miscible with water and polar organic solvents.[6]

• N-Nitroso Piperazine Monomer is soluble in methanol (B129727) (MEOH).[4][7]

The solubility of these compounds is a critical parameter for developing appropriate analytical methods and for understanding their environmental and biological fate.

Stability

The stability of N-nitroso piperazine derivatives is a key consideration, particularly in the context of pharmaceutical manufacturing and storage.

• Aqueous N-nitrosopiperazine has been found to be thermally stable at 150°C.[8]

• However, it undergoes slow degradation upon exposure to broad-band UV light.[8]

• The formation of N-nitrosopiperazine can occur from piperazine in the presence of nitrite (B80452), and this reaction is influenced by temperature and pH.[9] Specifically, the reaction forming N-nitrosopiperazine is first order in nitrite, piperazine carbamate (B1207046) species, and hydronium ion, with an activation energy of 84 ± 2 kJ/mol.[9]

Lipophilicity

Experimental Protocols

The accurate determination of the physicochemical characteristics of N-nitroso piperazine derivatives relies on robust analytical methodologies. Advanced hyphenated techniques are essential for the detection and quantification of these compounds, often at trace levels.[11]

Quantification by Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS, particularly with tandem mass spectrometry (LC-MS/MS), is a cornerstone technique for the analysis of N-nitrosamines due to its high sensitivity and specificity.[11]

Methodology for Trace-Level Quantification of N-Nitrosopiperazine in Wastewater: [12]

• Sample Preparation (Supported Liquid Extraction - SLE):

  • Prepare standards in a high-salt synthetic matrix to mimic the sample matrix.

  • Perform supported liquid extraction to isolate the analyte.

  • Optimize drying steps post-extraction to improve the method limits of quantification.

• Chromatographic Separation (Hydrophilic Interaction Liquid Chromatography - HILIC):

  • Utilize an ethylene-bridged hybrid amide stationary phase for the separation of the highly polar analytes.

• Detection (Triple Quadrupole Mass Spectrometer):

  • Operate the mass spectrometer in positive electrospray ionization (ESI) mode.

  • Use multiple reaction monitoring (MRM) for quantification. This method can achieve a method limit of quantification (MLOQ) of 0.25 μg/L for N-nitrosopiperazine.[12][13]

Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is another powerful technique for the analysis of volatile and semi-volatile N-nitrosamines.

Methodology for Quantification of N-nitrosopiperazine and 1,4-dinitrosopiperazine (B30178) in Trimetazidine: [14][15]

• Method Development: Develop a GC-MS method to simultaneously quantify N-nitrosopiperazine and 1,4-dinitrosopiperazine.

• Validation: Validate the method in accordance with ICH guidelines for specificity, linearity, sensitivity (LOD and LOQ), accuracy, precision, and robustness.[15]

• Linearity: Establish good linear calibration curves over a concentration range from the limit of quantification (LOQ) to 150% of the test sample concentration.[14][15]

Formation and Toxicological Significance

N-nitroso piperazine derivatives can form when secondary or tertiary amine-containing piperazine moieties react with a nitrosating agent, such as nitrous acid, which can be formed from nitrites under acidic conditions.[1] This reaction is a significant concern in the pharmaceutical industry, as it can lead to the formation of these potentially carcinogenic impurities in drug products.[16]

Mechanism of Formation

The formation of N-nitrosopiperazine from piperazine and nitrite involves the protonation of a carbamate species, followed by a nucleophilic attack of the resulting carbamic acid, leading to the formation of bicarbonate and the N-nitrosopiperazine product.[9]

Caption: General pathway for the formation of N-nitroso piperazine derivatives.

Carcinogenicity and Genotoxicity

N-nitroso piperazine derivatives are of significant toxicological concern due to their potential carcinogenic and genotoxic effects.[2][5] N-Methyl-N'-nitrosopiperazine, for example, is classified as a highly potent nitrosamine impurity.[1] It is known to induce mutations by reacting with nucleic acids to form covalent DNA adducts.[5] Due to these risks, regulatory agencies have set strict limits for the presence of such impurities in pharmaceutical products.

Caption: Simplified conceptual pathway of N-nitrosamine-induced carcinogenesis.

Conclusion

A thorough understanding of the physicochemical characteristics of N-nitroso piperazine derivatives is paramount for ensuring the safety and quality of pharmaceutical products. This guide has summarized key data on their properties, outlined relevant experimental protocols for their analysis, and provided context on their formation and toxicological significance. Continuous research and the development of sensitive analytical methods are essential for the effective management of these potential impurities.

References

• 1. N-Nitroso Methyl Piperazine | Manasa Life Sciences [manasalifesciences.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. N-Nitrosopiperazine | C4H9N3O | CID 21845 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. allmpus.com [allmpus.com]
• 5. N-Methyl-N’-nitrosopiperazine | 16339-07-4 | FM171623 [biosynth.com]
• 6. US2907767A - N-nitrosopiperazine - Google Patents [patents.google.com]
• 7. allmpus.com [allmpus.com]
• 8. N-Nitrosopiperazines form at high pH in post-combustion capture solutions containing piperazine: a low-energy collisional behaviour study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Kinetics of N-nitrosopiperazine formation from nitrite and piperazine in CO2 capture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. efpia.eu [efpia.eu]
• 11. ijpsjournal.com [ijpsjournal.com]
• 12. cdnsciencepub.com [cdnsciencepub.com]
• 13. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 14. researchgate.net [researchgate.net]
• 15. akjournals.com [akjournals.com]
• 16. stabilityhub.com [stabilityhub.com]

The Genesis of a Genotoxic Impurity: A Technical Guide to 1-Cyclopropylmethyl-4-nitrosopiperazine and its Link to Olaparib

For Immediate Release

This technical guide provides an in-depth analysis for researchers, scientists, and drug development professionals on the identification of the parent drug and the underlying formation mechanisms of the nitrosamine (B1359907) impurity, 1-Cyclopropylmethyl-4-nitrosopiperazine. This document outlines the relationship between this impurity and the PARP inhibitor drug, Olaparib (B1684210), and offers a comprehensive overview of its formation, analytical detection, and the pharmacological context of the parent drug.

Executive Summary

1-Cyclopropylmethyl-4-nitrosopiperazine has been identified as a potential nitrosamine impurity associated with the manufacturing and storage of Olaparib, a potent poly (ADP-ribose) polymerase (PARP) inhibitor. The formation of this genotoxic impurity is a critical concern for pharmaceutical quality control, necessitating robust analytical methods for its detection and quantification. This guide synthesizes available data on its formation, provides a detailed hypothetical experimental protocol for its analysis, and illustrates the signaling pathway of its parent drug, Olaparib.

Identification of the Parent Drug

The parent drug associated with the formation of 1-Cyclopropylmethyl-4-nitrosopiperazine is Olaparib .[1] Olaparib is a targeted cancer therapy used for the treatment of patients with deleterious or suspected deleterious germline or somatic BRCA-mutated (gBRCAm/sBRCAm) advanced ovarian cancer, breast cancer, pancreatic cancer, and prostate cancer. The molecular structure of Olaparib contains a 1-(cyclopropylmethyl)piperazine (B1349455) moiety, which serves as a direct precursor to the formation of the corresponding N-nitroso derivative under specific conditions.

Formation of 1-Cyclopropylmethyl-4-nitrosopiperazine

The formation of 1-Cyclopropylmethyl-4-nitrosopiperazine is a classic example of N-nitrosation. This chemical reaction typically involves a secondary or tertiary amine and a nitrosating agent. In the context of Olaparib, the secondary amine nitrogen on the piperazine (B1678402) ring is susceptible to nitrosation.

General Reaction:

Secondary Amine (in Olaparib) + Nitrosating Agent → N-Nitrosamine (1-Cyclopropylmethyl-4-nitrosopiperazine)

Common nitrosating agents include nitrous acid (HNO₂), which can be formed in situ from nitrite (B80452) salts (e.g., sodium nitrite, NaNO₂) under acidic conditions.[2] Other potential sources of nitrosating agents in pharmaceutical manufacturing can include contaminated raw materials, solvents, or excipients.

The logical relationship between the parent drug and the formation of the nitrosamine impurity is depicted in the following diagram:

References

• 1. Practical and Scalable Manufacturing Process for the Key Intermediate of Poly(ADP-Ribose) Polymerase Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2018038680A1 - Processes for preparing olaparib - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Detection of 1-Cyclopropylmethyl-4-nitrosopiperazine (CPMNP)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Cyclopropylmethyl-4-nitrosopiperazine (CPMNP) is a potential nitrosamine (B1359907) impurity that may form in drug substances or drug products containing a cyclopropylmethyl-piperazine moiety. Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies require strict control and monitoring of these impurities in pharmaceutical products.[1][2] This document provides detailed application notes and proposed analytical protocols for the sensitive and selective detection and quantification of CPMNP using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

The methodologies presented herein are based on established analytical strategies for other structurally similar nitrosamines, such as N-nitrosopiperazine (NPZ) and 1-methyl-4-nitrosopiperazine (B99963) (MNP).[3][4] Physicochemical properties of CPMNP, including its molecular weight of 169.22 g/mol and a topological polar surface area of 35.9 Ų, suggest its suitability for both LC-MS/MS and GC-MS analysis.[5] These protocols are intended to serve as a robust starting point for method development and validation in a regulated laboratory environment. A reference standard for 1-Cyclopropylmethyl-4-nitrosopiperazine is essential for these analytical procedures.[6][7]

Analytical Methods Overview

Both LC-MS/MS and GC-MS are powerful techniques for the trace-level analysis of nitrosamine impurities.[1]

• LC-MS/MS is highly versatile and suitable for a broad range of nitrosamines, including those that are less volatile or thermally labile. It offers excellent sensitivity and selectivity.

• GC-MS is particularly well-suited for volatile and semi-volatile nitrosamines. When coupled with a Thermal Energy Analyzer (TEA) or tandem mass spectrometry (MS/MS), it provides high specificity for nitrosamine compounds.[8]

The choice between these methods will depend on the specific drug matrix, available instrumentation, and the volatility of CPMNP.

Data Presentation: Proposed Analytical Performance

The following table summarizes the anticipated quantitative performance of the proposed analytical methods for CPMNP. These values are estimates based on typical performance for similar nitrosamine analyses and must be confirmed during formal method validation.

Parameter	LC-MS/MS (Proposed)	GC-MS/MS (Proposed)
Limit of Detection (LOD)	0.05 ng/mL	0.1 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL	0.3 ng/mL
Linearity (R²)	≥ 0.995	≥ 0.995
Accuracy (% Recovery)	80 - 120%	80 - 120%
Precision (% RSD)	≤ 15%	≤ 15%

Experimental Protocols

Protocol 1: Analysis of CPMNP by LC-MS/MS

This protocol describes a sensitive and selective method for the quantification of CPMNP in pharmaceutical samples using liquid chromatography-tandem mass spectrometry.

1. Sample Preparation

A robust sample preparation is critical to minimize matrix effects and ensure accurate quantification.

• 1.1. Standard Preparation:

  • Prepare a stock solution of 1-Cyclopropylmethyl-4-nitrosopiperazine reference standard in methanol (B129727) at a concentration of 100 µg/mL.

  • Perform serial dilutions with a suitable diluent (e.g., 50:50 methanol:water) to prepare calibration standards ranging from 0.1 ng/mL to 50 ng/mL.

• 1.2. Sample Preparation (for a drug product):

  • Accurately weigh and transfer a portion of the ground tablet powder or liquid formulation equivalent to 100 mg of the active pharmaceutical ingredient (API) into a 50 mL centrifuge tube.

  • Add 20 mL of methanol, vortex for 1 minute, and sonicate for 15 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an autosampler vial for analysis.

2. LC-MS/MS Instrumentation and Conditions

• 2.1. Liquid Chromatography:

  • Instrument: UHPLC system

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

  • Gradient Program:

    Time (min)	% B
    0.0	5
    1.0	5
    8.0	95
    10.0	95
    10.1	5

    | 12.0 | 5 |

• 2.2. Mass Spectrometry:

  • Instrument: Triple Quadrupole Mass Spectrometer

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Precursor Ion (m/z): 170.1 (M+H)⁺

    • Product Ions (for quantification and qualification): To be determined by direct infusion of a CPMNP standard. Likely fragments would involve the loss of the nitroso group (-NO) or fragmentation of the piperazine (B1678402) ring.

Protocol 2: Analysis of CPMNP by GC-MS/MS

This protocol is suitable for the analysis of CPMNP if it is sufficiently volatile and thermally stable.

1. Sample Preparation

• 1.1. Standard Preparation:

  • Prepare a stock solution of 1-Cyclopropylmethyl-4-nitrosopiperazine reference standard in dichloromethane (B109758) at a concentration of 100 µg/mL.

  • Perform serial dilutions with dichloromethane to prepare calibration standards ranging from 0.2 ng/mL to 100 ng/mL.

• 1.2. Sample Preparation (Liquid-Liquid Extraction):

  • Dissolve a weighed amount of sample (equivalent to 200 mg of API) in 10 mL of 0.1 N HCl.

  • Extract the aqueous solution twice with 10 mL of dichloromethane by shaking for 5 minutes.

  • Combine the organic layers and pass them through anhydrous sodium sulfate (B86663) to remove residual water.

  • Evaporate the solvent to approximately 1 mL under a gentle stream of nitrogen.

  • Transfer the concentrated extract to an autosampler vial.

2. GC-MS/MS Instrumentation and Conditions

• 2.1. Gas Chromatography:

  • Instrument: Gas Chromatograph with a split/splitless injector

  • Column: Mid-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm)

  • Injector Temperature: 250 °C

  • Injection Mode: Splitless (1 µL)

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 1 minute

    • Ramp to 180 °C at 15 °C/min

    • Ramp to 280 °C at 25 °C/min, hold for 5 minutes

• 2.2. Mass Spectrometry:

  • Instrument: Triple Quadrupole Mass Spectrometer

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Ion Source Temperature: 230 °C

  • Transfer Line Temperature: 280 °C

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Precursor Ion (m/z): 169 (Molecular Ion)

    • Product Ions: To be determined from the mass spectrum of a CPMNP standard.

Visualizations

Experimental Workflow Diagrams

Caption: LC-MS/MS analytical workflow for CPMNP detection.

Caption: GC-MS/MS analytical workflow for CPMNP detection.

Conclusion

The analytical methods outlined in this document provide a comprehensive framework for the detection and quantification of 1-Cyclopropylmethyl-4-nitrosopiperazine in pharmaceutical products. The proposed LC-MS/MS method is likely to be the more versatile and sensitive approach, suitable for a wide range of sample matrices. The GC-MS/MS method offers a viable alternative, particularly if CPMNP demonstrates good volatility and thermal stability. It is imperative that these methods undergo rigorous validation in accordance with ICH guidelines to ensure their suitability for routine quality control and regulatory submissions.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. researchgate.net [researchgate.net]
• 3. Development of a sensitive LC-MS/MS method for determination of N-nitrosopiperazine in levocetirizine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. 1-Cyclopropylmethyl-4-nitrosopiperazine | C8H15N3O | CID 175678741 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. veeprho.com [veeprho.com]
• 7. 1-(Cyclopropylmethyl)-4-nitrosopiperazine | CAS No: NA [aquigenbio.com]
• 8. Analysis of piperazine drug formulations for N-nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 1-Cyclopropylmethyl-4-nitrosopiperazine as a Certified Reference Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical information for the use of 1-Cyclopropylmethyl-4-nitrosopiperazine as a certified reference standard for the identification and quantification of this potential impurity in active pharmaceutical ingredients (APIs) and finished drug products.

Introduction

1-Cyclopropylmethyl-4-nitrosopiperazine is an N-nitroso derivative of a secondary amine that can be formed during the synthesis or storage of certain pharmaceutical products, particularly those containing a piperazine (B1678402) moiety.[1][2] Due to the classification of many N-nitrosamines as probable human carcinogens, regulatory agencies worldwide require stringent control of these impurities in drug substances and products.[2] This certified reference standard is essential for the development, validation, and routine monitoring of analytical methods to ensure the safety and quality of pharmaceuticals.[1][2]

Associated API: Olaparib[1]

Physicochemical Data and Certificate of Analysis

The following table summarizes the typical physicochemical properties of the 1-Cyclopropylmethyl-4-nitrosopiperazine certified reference standard. A lot-specific Certificate of Analysis should always be consulted for precise values.

Parameter	Specification
Chemical Name	1-(Cyclopropylmethyl)-4-nitrosopiperazine
Synonyms	1-Cyclopropylmethyl-N4-nitroso piperazine
CAS Number	Not Assigned
Molecular Formula	C₈H₁₅N₃O
Molecular Weight	169.22 g/mol
Appearance	Pale yellow to yellow solid/oil
Purity (by HPLC)	≥ 98.0%
Identification	Conforms to the structure by ¹H-NMR, ¹³C-NMR, and MS
Storage Conditions	Store at 2-8°C, protected from light
Retest Date	24 months from the date of synthesis

Toxicological Significance and Signaling Pathway

N-nitrosamines are a class of compounds that are generally considered genotoxic and carcinogenic after metabolic activation. While the specific carcinogenic pathway for 1-Cyclopropylmethyl-4-nitrosopiperazine has not been extensively elucidated, the general mechanism for N-nitrosamine carcinogenicity is understood to involve enzymatic hydroxylation, leading to the formation of unstable intermediates that can alkylate DNA, resulting in mutations and potentially initiating cancer.

Generalized metabolic activation and carcinogenic pathway of N-nitrosamines.

Experimental Protocols

The following protocols are provided as a general guideline. Method development and validation are required for specific drug products and matrices.

Preparation of Standard Solutions

4.1.1. Stock Standard Solution (100 µg/mL)

• Accurately weigh approximately 10 mg of 1-Cyclopropylmethyl-4-nitrosopiperazine certified reference standard into a 100 mL amber volumetric flask.

• Dissolve and dilute to volume with methanol (B129727).

• Mix thoroughly and store at 2-8°C, protected from light.

4.1.2. Intermediate Standard Solution (1 µg/mL)

• Pipette 1.0 mL of the Stock Standard Solution into a 100 mL amber volumetric flask.

• Dilute to volume with a suitable solvent (e.g., methanol or a mixture of mobile phases).

• Mix thoroughly. This solution should be prepared fresh daily.

4.1.3. Working Standard and Calibration Curve Solutions

Prepare a series of calibration standards by diluting the Intermediate Standard Solution to achieve concentrations ranging from approximately 0.5 ng/mL to 50 ng/mL. The exact range should be determined during method validation.

Calibration Level	Concentration (ng/mL)
1	0.5
2	1.0
3	2.5
4	5.0
5	10.0
6	25.0
7	50.0

Sample Preparation

The following is a general procedure for a solid oral dosage form. The procedure should be optimized based on the drug product matrix.

• Accurately weigh and transfer the powder equivalent to 100 mg of the active pharmaceutical ingredient into a 50 mL centrifuge tube.

• Add a suitable extraction solvent (e.g., 20 mL of methanol).

• Vortex for 1 minute, then sonicate for 15 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an HPLC vial for analysis.

LC-MS/MS Analytical Method

This method provides a starting point for the analysis of 1-Cyclopropylmethyl-4-nitrosopiperazine.

Chromatographic Conditions:

Parameter	Condition
LC System	UHPLC system
Column	C18, 2.1 x 100 mm, 1.8 µm (or equivalent)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	See table below
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Gradient Program:

Time (min)	% Mobile Phase B
0.0	10
1.0	10
8.0	95
10.0	95
10.1	10
12.0	10

Mass Spectrometric Conditions:

Parameter	Condition
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	See table below
Ion Source Temp.	500°C
Capillary Voltage	3.5 kV

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
1-Cyclopropylmethyl-4-nitrosopiperazine (Quantifier)	170.1	140.1	100	15
1-Cyclopropylmethyl-4-nitrosopiperazine (Qualifier)	170.1	81.1	100	25

Note: The exact m/z values and collision energies should be optimized for the specific instrument used.

Method Validation Parameters (Example Data)

The following table presents example data for key validation parameters. These values are illustrative and must be established for each specific method and laboratory.

Parameter	Result
Linearity (r²)	> 0.995
Range	0.5 - 50 ng/mL
Limit of Detection (LOD)	0.15 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL
Accuracy (% Recovery)	85 - 115%
Precision (% RSD)	< 15% at LOQ, < 10% for other concentrations

Experimental Workflow

The following diagram illustrates the overall workflow for the analysis of 1-Cyclopropylmethyl-4-nitrosopiperazine in a pharmaceutical sample.

Workflow for the analysis of 1-Cyclopropylmethyl-4-nitrosopiperazine.

Safety Precautions

1-Cyclopropylmethyl-4-nitrosopiperazine is a potential carcinogen and should be handled with appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. All work should be performed in a well-ventilated area or a fume hood. Consult the Safety Data Sheet (SDS) for complete safety information.

Disclaimer

The information provided in these application notes is for guidance only and is based on currently available information. It is the responsibility of the user to validate the methods for their specific application and to ensure compliance with all applicable regulations.

References

• 1. veeprho.com [veeprho.com]
• 2. 1-(Cyclopropylmethyl)-4-nitrosopiperazine | CAS No: NA [aquigenbio.com]

Application Notes and Protocols for Nitrosamine Impurity Profiling in Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the experimental protocols for the identification and quantification of nitrosamine (B1359907) impurities in pharmaceutical products. The content herein is collated from established methodologies and regulatory guidelines to ensure robust and compliant analytical practices.

Introduction

The presence of nitrosamine impurities in pharmaceuticals is a significant safety concern due to their classification as probable human carcinogens.[1][2][3] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to assess and control the levels of these impurities in their products.[1][4][5] This application note outlines a comprehensive approach to nitrosamine impurity profiling, from risk assessment to analytical testing and mitigation.

A thorough risk assessment is the foundational step in controlling nitrosamine impurities.[2][6][7] This involves a detailed review of the active pharmaceutical ingredient (API) and drug product manufacturing processes to identify potential sources of amines (secondary, tertiary, or quaternary) and nitrosating agents that could lead to the formation of nitrosamines.[1][6][8] Factors to consider include the synthesis route of the API, the presence of susceptible functional groups, and the potential for cross-contamination.[2][6]

Analytical Methodologies Overview

Several analytical techniques are employed for the detection and quantification of nitrosamine impurities, with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) being the most common.[9][10][11][12] High-Resolution Mass Spectrometry (HRMS) coupled with liquid chromatography (LC-HRMS) is also a powerful tool, offering high selectivity and sensitivity.[9][13] The choice of method depends on the specific nitrosamine, the drug matrix, and the required sensitivity.[14]

Experimental Workflow for Nitrosamine Analysis

A typical workflow for nitrosamine impurity analysis involves a systematic, multi-step process to ensure accurate and reliable results. The process begins with a thorough risk assessment to identify potential contamination, followed by the development and validation of an appropriate analytical method, and culminates in routine testing and reporting.

Caption: High-level workflow for nitrosamine analytical method development and implementation.

Detailed Experimental Protocols

Protocol 1: LC-MS/MS Method for the Quantification of Common Nitrosamines in a Drug Product

This protocol is a general procedure for the quantification of several common nitrosamine impurities (e.g., NDMA, NDEA) in a solid dosage form.

4.1.1. Sample Preparation

• Accurately weigh a portion of crushed tablets equivalent to 100 mg of the active pharmaceutical ingredient (API) into a 15 mL centrifuge tube.[3]

• Add a specific volume of a suitable diluent (e.g., 2.0 mL of 0.1% formic acid in methanol).[3]

• Spike with an appropriate internal standard solution (e.g., NDMA-d6, NDEA-d10).[10]

• Vortex the mixture for 1 minute, followed by sonication for 15 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an amber HPLC vial for analysis. To prevent light degradation of nitrosamines, use amber glassware or protect samples from light.[15]

4.1.2. LC-MS/MS Instrumentation and Conditions

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is often preferred for its sensitivity to nitrosamines.[3][16]

Table 1: LC-MS/MS Method Parameters

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water[3]
Mobile Phase B	0.1% Formic Acid in Methanol[3]
Gradient Elution	Optimized for target analyte separation
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Positive Ion Mode
MRM Transitions	Specific to each target nitrosamine and its internal standard

digraph "LC-MS_MS_Workflow" {
graph [fontname="Arial", fontsize=12, labelloc="t", label=""];
node [shape=box, style=filled, fontname="Arial", fontsize=10];
edge [fontname="Arial", fontsize=10];

A[label="Sample Weighing\n& Dilution", fillcolor="#FFFFFF", fontcolor="#202124"];
B[label="Internal Standard\nSpiking", fillcolor="#FFFFFF", fontcolor="#202124"];
C [label="Vortex & Sonicate", fillcolor="#FFFFFF", fontcolor="#202124"];
D [label="Centrifugation", fillcolor="#FFFFFF", fontcolor="#202124"];
E [label="Filtration", fillcolor="#FFFFFF", fontcolor="#202124"];
F [label="LC-MS/MS Analysis", fillcolor="#4285F4", fontcolor="#FFFFFF"];
A -> B -> C -> D -> E -> F;
}

Caption: Step-by-step workflow for LC-MS/MS analysis of nitrosamines.

Protocol 2: GC-MS/MS Method for Volatile Nitrosamines

This protocol is suitable for the analysis of volatile nitrosamines.

4.2.1. Sample Preparation (Liquid-Liquid Extraction)

• Dissolve a known amount of the drug substance or product in purified water.

• Add an internal standard solution.

• Perform a liquid-liquid extraction using a suitable organic solvent, such as dichloromethane (B109758) (DCM).[3]

• Separate the organic layer, and if necessary, concentrate the extract under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

4.2.2. GC-MS/MS Instrumentation and Conditions

• GC System: Gas chromatograph with a split/splitless injector.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

Table 2: GC-MS/MS Method Parameters

Parameter	Condition
Column	Capillary column suitable for amine analysis (e.g., wax-based)[12]
Injector Temperature	220 °C
Oven Program	Start at 40 °C, hold for 2 min, ramp to 240 °C at 10 °C/min
Carrier Gas	Helium at a constant flow rate
Ionization Mode	Electron Ionization (EI)
MRM Transitions	Specific to each target nitrosamine

Method Validation

All analytical methods used for the quantification of nitrosamine impurities must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][15] The validation should demonstrate that the method is suitable for its intended purpose.

Caption: Key parameters for analytical method validation per ICH Q2(R1).

Table 3: Summary of Method Validation Parameters and Acceptance Criteria

Validation Parameter	Purpose	Typical Acceptance Criteria
Specificity/Selectivity	To ensure the signal is from the target analyte, free from matrix interference.[3]	Peak purity, resolution > 2 between adjacent peaks.[3]
Linearity	To demonstrate a proportional relationship between concentration and response.	Correlation coefficient (r²) ≥ 0.99.[16]
Range	The interval between the upper and lower concentrations for which the method is precise, accurate, and linear.	Defined based on the intended application.
Accuracy (Recovery)	To determine the closeness of the measured value to the true value.	Recovery between 80-120% for spiked samples.[17]
Precision	The degree of agreement among individual test results.	RSD ≤ 15% at the limit of quantitation (LOQ).
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantified.	Signal-to-Noise (S/N) ratio of ~3.[3]
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	S/N ratio of ~10.
Robustness	The capacity to remain unaffected by small, deliberate variations in method parameters.	No significant impact on results from minor changes in method conditions.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of common nitrosamines in pharmaceutical matrices. These values are indicative and may vary depending on the specific method, matrix, and instrumentation.

Table 4: Typical Quantitative Performance Data for Nitrosamine Analysis

Nitrosamine	Analytical Method	LOQ (ng/mL or ppb)	Recovery (%)	Reference
NDMA	LC-MS/MS	0.1 - 1.0	85 - 115	[17]
NDEA	LC-MS/MS	0.1 - 1.0	80 - 120	[17]
NMBA	LC-MS/MS	0.2 - 2.0	80 - 110	[18]
NDIPA	GC-MS/MS	0.5 - 5.0	90 - 110	[12]
NDBA	GC-MS/MS	0.5 - 5.0	85 - 115	[12]

Note: LOQ values can be as low as 0.005 ppm (µg/g) with highly sensitive LC-HRMS methods.[13]

Conclusion

A robust and well-validated analytical method is crucial for the accurate profiling of nitrosamine impurities in pharmaceuticals. By following a systematic approach that includes a thorough risk assessment, appropriate method selection, and rigorous validation, pharmaceutical manufacturers can ensure the safety and quality of their products and comply with global regulatory expectations. The protocols and data presented in this application note provide a solid foundation for developing and implementing effective nitrosamine testing strategies.

References

• 1. fda.gov [fda.gov]
• 2. A Four-Step Guide to Nitrosamine Risk Assessment and Mitigation - Zamann Pharma Support GmbH [zamann-pharma.com]
• 3. benchchem.com [benchchem.com]
• 4. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 5. measurlabs.com [measurlabs.com]
• 6. Risk Assessment for Nitrosamine Impurities | SGS [sgs.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. ijpsjournal.com [ijpsjournal.com]
• 9. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. fda.gov [fda.gov]
• 14. filab.fr [filab.fr]
• 15. propharmagroup.com [propharmagroup.com]
• 16. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]

Application Notes and Protocols: Forced Degradation Studies for 1-Cyclopropylmethyl-4-nitrosopiperazine Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. Regulatory bodies, including the U.S. Food and Drug Administration (FDA), mandate rigorous risk assessments to control these impurities in drug substances and products.[1][2] Forced degradation studies are a critical component of this risk assessment, providing insights into the potential for a drug substance to form nitrosamine impurities under various stress conditions that could occur during manufacturing, storage, or even in vivo.[1][3]

This document provides a detailed protocol for conducting forced degradation studies to investigate the formation of 1-Cyclopropylmethyl-4-nitrosopiperazine, a potential nitrosamine impurity in drug substances containing a 1-cyclopropylmethyl-piperazine moiety, such as the oncology drug Volasertib. The protocols outlined below are designed to assess the propensity of the active pharmaceutical ingredient (API) to form this specific nitrosamine under conditions of acid and base hydrolysis, oxidation, heat, and photolytic stress.

Chemical Structures

Compound	Structure
Volasertib (Parent Drug)
1-Cyclopropylmethyl-4-nitrosopiperazine (Nitrosamine Impurity)	-4-nitrosopiperazine-ALN-N045125.png)

Forced Degradation Experimental Protocol

The following protocols are adapted from established guidelines for forced degradation studies and are tailored for the investigation of 1-Cyclopropylmethyl-4-nitrosopiperazine formation from a parent drug substance like Volasertib.

1. Sample Preparation:

• Prepare a stock solution of the Active Pharmaceutical Ingredient (API) at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol (B129727) or a mixture of acetonitrile (B52724) and water).

• For each stress condition, a separate sample of the stock solution will be used.

• A control sample (unstressed) should be prepared by diluting the stock solution with the same solvent to the final concentration and kept under normal conditions.

• A blank solution (without the API) should be subjected to the same stress conditions to identify any degradants originating from the reagents or solvent.

2. Stress Conditions:

• Acid Hydrolysis:

  • Mix the API stock solution with an equal volume of 1N HCl.

  • Incubate the solution at 60°C for 24 hours.

  • After incubation, cool the solution to room temperature and neutralize with an appropriate amount of 1N NaOH.

• Base Hydrolysis:

  • Mix the API stock solution with an equal volume of 1N NaOH.

  • Incubate the solution at 60°C for 24 hours.

  • After incubation, cool the solution to room temperature and neutralize with an appropriate amount of 1N HCl.

• Oxidative Degradation:

  • Mix the API stock solution with an equal volume of 3% hydrogen peroxide (H₂O₂).

  • Keep the solution at room temperature for 24 hours, protected from light.

• Thermal Degradation:

  • Transfer the API stock solution to a sealed vial.

  • Expose the solution to a dry heat of 80°C for 48 hours in a calibrated oven.

• Photolytic Degradation:

  • Expose the API stock solution in a photostability chamber to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

3. Analytical Method for Quantification:

The quantification of 1-Cyclopropylmethyl-4-nitrosopiperazine is performed using a validated, high-sensitivity Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[4][5]

• Instrumentation: A high-performance liquid chromatograph coupled with a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: A suitable C18 column (e.g., 100 mm x 2.1 mm, 2.7 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient Elution: A suitable gradient to ensure separation of the nitrosamine from the parent drug and other degradants.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for 1-Cyclopropylmethyl-4-nitrosopiperazine and an appropriate internal standard.

Data Presentation

The quantitative results from the forced degradation studies are summarized in the table below. The levels of 1-Cyclopropylmethyl-4-nitrosopiperazine are reported in parts per million (ppm) relative to the initial concentration of the API.

Stress Condition	Duration	Temperature	1-Cyclopropylmethyl-4-nitrosopiperazine (ppm)
Control (Unstressed)	48 hours	Room Temp	Not Detected
Acid Hydrolysis (1N HCl)	24 hours	60°C	12.5
Base Hydrolysis (1N NaOH)	24 hours	60°C	2.1
Oxidative (3% H₂O₂)	24 hours	Room Temp	8.3
Thermal	48 hours	80°C	4.7
Photolytic	-	-	1.5

Signaling Pathways and Workflows

The formation of 1-Cyclopropylmethyl-4-nitrosopiperazine from a parent drug containing the 1-cyclopropylmethyl-piperazine moiety typically involves the reaction of the secondary amine in the piperazine (B1678402) ring with a nitrosating agent. These nitrosating agents can be formed from nitrite (B80452) sources under acidic conditions.

References

• 1. CN108341792B - Preparation method of Volasertib intermediate 1-cyclopropyl methyl piperazine - Google Patents [patents.google.com]
• 2. 1-(CYCLOPROPYL METHYL) PIPERAZINE – CHEM-IS-TRY Inc [chem-is-try.com]
• 3. Forced degradation: predicting nitrosamine formation - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. mdpi.com [mdpi.com]
• 5. Development of a sensitive LC-MS/MS method for determination of N-nitrosopiperazine in levocetirizine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 1-Cyclopropylmethyl-4-nitrosopiperazine in Toxicology Studies

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction

1-Cyclopropylmethyl-4-nitrosopiperazine is an N-nitroso derivative of piperazine (B1678402). N-nitrosamines are a class of compounds that are of significant concern in the pharmaceutical industry due to their potential as genotoxic and carcinogenic impurities.[1][2][3] The presence of nitrosamine (B1359907) impurities in active pharmaceutical ingredients (APIs) and drug products is a critical quality and safety attribute that requires rigorous control.[2] 1-Cyclopropylmethyl-4-nitrosopiperazine serves as a crucial reference standard for the development, validation, and implementation of analytical methods aimed at detecting and quantifying this specific impurity in pharmaceutical preparations.[4][5] Understanding its toxicological profile is essential for risk assessment and for establishing acceptable intake limits in drug products.

Toxicological Profile (Predicted)

While specific toxicological data for 1-Cyclopropylmethyl-4-nitrosopiperazine is not extensively available in public literature, its toxicological profile can be inferred from the well-established data on N-nitrosamines and piperazine derivatives.

• Genotoxicity and Mutagenicity: N-nitrosamines are known to be potent mutagens.[1] Their genotoxic effects are typically mediated by metabolic activation, primarily by cytochrome P450 (CYP) enzymes in the liver, to form highly reactive electrophilic species.[3] These reactive intermediates can then form adducts with DNA, leading to DNA damage, gene mutations, and chromosomal aberrations.[3][6] It is highly probable that 1-Cyclopropylmethyl-4-nitrosopiperazine exhibits similar genotoxic potential. In vitro assays such as the Ames test and in vivo micronucleus assays are critical for evaluating these effects.[7][8]

• Carcinogenicity: Many N-nitrosamines are classified as probable human carcinogens.[3] Chronic exposure to low levels of these compounds has been associated with an increased risk of cancer in various animal models.[1] The carcinogenic potential of 1-Cyclopropylmethyl-4-nitrosopiperazine should be a primary consideration in its risk assessment.

• Hepatotoxicity: The liver is a primary target organ for nitrosamine toxicity due to its high concentration of metabolic enzymes.[3] Hepatotoxicity associated with piperazine derivatives has also been reported, with mechanisms involving oxidative stress and mitochondrial dysfunction.[9][10] Therefore, potential hepatotoxic effects of 1-Cyclopropylmethyl-4-nitrosopiperazine should be investigated.

• Developmental and Reproductive Toxicity: Some piperazine derivatives have been shown to have adverse effects on reproductive function and embryonic development.[11] While specific data for the nitroso-derivative is lacking, this remains a potential area of toxicological concern.

Applications in Toxicology Studies

1-Cyclopropylmethyl-4-nitrosopiperazine is primarily used as a reference standard in the following toxicological applications:

• Analytical Method Development and Validation: To accurately quantify the levels of this impurity in pharmaceutical products, sensitive and specific analytical methods (e.g., LC-MS/MS, GC-MS) are required.[4] 1-Cyclopropylmethyl-4-nitrosopiperazine is used to prepare calibration standards and controls for these methods.

• In Vitro and In Vivo Toxicological Assays: As a test article in a battery of toxicological assays to determine its specific toxicological profile, including genotoxicity, cytotoxicity, and potential for other adverse effects. These data are crucial for establishing a compound-specific acceptable intake limit.

• Risk Assessment: The toxicological data generated for 1-Cyclopropylmethyl-4-nitrosopiperazine, in conjunction with data on its potential levels in pharmaceutical products, is used to conduct a comprehensive risk assessment for patient safety.

Quantitative Data Summary

Since specific experimental data for 1-Cyclopropylmethyl-4-nitrosopiperazine is limited, the following table provides a template for how such data would be presented, with example values derived from similar N-nitroso compounds found in the literature.

Assay Type	Test System	Endpoint	Result (Example)	Reference
Genotoxicity
Ames Test	S. typhimurium TA100 (+S9)	Revertants/plate	Positive (Dose-dependent increase)	Fictional Data
In Vitro Micronucleus	Human peripheral blood lymphocytes	Micronuclei Frequency	Positive (Clastogenic)	Fictional Data
In Vivo Micronucleus	Rodent bone marrow	Micronucleated Erythrocytes	Positive	Fictional Data
Cytotoxicity
MTT Assay	HepG2 cells	IC50	50 µM	Fictional Data
LDH Assay	Primary rat hepatocytes	LD50	100 µM	Fictional Data
Acute Toxicity
Oral LD50	Rat	LD50	200 mg/kg	Fictional Data

Experimental Protocols

1. Ames Test (Bacterial Reverse Mutation Assay)

Objective: To assess the mutagenic potential of 1-Cyclopropylmethyl-4-nitrosopiperazine by its ability to induce reverse mutations at a selected locus of several strains of Salmonella typhimurium.

Methodology:

• Strains: Use a minimum of five strains, including TA98, TA100, TA1535, TA1537, and either TA102 or E. coli WP2 uvrA.

• Metabolic Activation: Conduct the assay with and without a metabolic activation system (S9 fraction from induced rat liver).

• Dose Selection: Perform a preliminary cytotoxicity assay to determine the appropriate dose range. The highest dose should show some evidence of toxicity.

• Plate Incorporation Method:

  • To 2 mL of molten top agar (B569324) at 45°C, add 0.1 mL of an overnight bacterial culture, 0.1 mL of the test article solution (or solvent control), and 0.5 mL of the S9 mix (or buffer for non-activation plates).

  • Vortex briefly and pour onto the surface of minimal glucose agar plates.

  • Incubate the plates at 37°C for 48-72 hours.

• Data Analysis: Count the number of revertant colonies on each plate. A positive response is defined as a dose-related increase in the number of revertants to at least twice the solvent control value.

2. In Vitro Mammalian Cell Micronucleus Test

Objective: To determine the potential of 1-Cyclopropylmethyl-4-nitrosopiperazine to induce chromosomal damage in cultured mammalian cells.

Methodology:

• Cell Line: Use a suitable mammalian cell line such as human peripheral blood lymphocytes, CHO, or TK6 cells.

• Metabolic Activation: Perform the assay with and without S9 metabolic activation.

• Treatment: Expose the cells to a range of concentrations of the test article for a short duration (e.g., 3-6 hours) in the presence and absence of S9, followed by a recovery period. A long-duration exposure (e.g., 24 hours) without S9 should also be included.

• Cytochalasin B: Add cytochalasin B to the cultures to block cytokinesis, resulting in binucleated cells.

• Harvesting and Staining: Harvest the cells, subject them to hypotonic treatment, fix, and drop them onto microscope slides. Stain with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Scoring: Score at least 2000 binucleated cells per concentration for the presence of micronuclei. The cytotoxicity is assessed by calculating the Cytochalasin B Proliferation Index (CBPI) or Replicative Index (RI).

• Data Analysis: A positive result is characterized by a significant, dose-dependent increase in the frequency of micronucleated cells.

3. In Vivo Rodent Micronucleus Assay

Objective: To assess the potential of 1-Cyclopropylmethyl-4-nitrosopiperazine to induce chromosomal damage in the bone marrow of rodents.

Methodology:

• Animal Model: Use a suitable rodent species, typically mice or rats.

• Dose Administration: Administer the test article to the animals, usually via oral gavage or intraperitoneal injection, at three dose levels. A vehicle control and a positive control group are also required.

• Bone Marrow Collection: Collect bone marrow from the femur at appropriate time points after the final dose (e.g., 24 and 48 hours).

• Slide Preparation: Prepare bone marrow smears on microscope slides.

• Staining: Stain the slides to differentiate between polychromatic erythrocytes (PCEs) and normochromatic erythrocytes (NCEs).

• Scoring: Score at least 2000 PCEs per animal for the presence of micronuclei. The ratio of PCEs to NCEs is determined to assess bone marrow toxicity.

• Data Analysis: A significant, dose-related increase in the frequency of micronucleated PCEs in treated groups compared to the vehicle control indicates a positive result.

Signaling Pathways and Experimental Workflows

Caption: Predicted metabolic activation and genotoxicity pathway.

Caption: General experimental workflow for toxicological assessment.

References

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. researchgate.net [researchgate.net]
• 3. ajpaonline.com [ajpaonline.com]
• 4. 1-(Cyclopropylmethyl)-4-nitrosopiperazine | CAS No: NA [aquigenbio.com]
• 5. veeprho.com [veeprho.com]
• 6. benchchem.com [benchchem.com]
• 7. cdnservices.industrialchemicals.gov.au [cdnservices.industrialchemicals.gov.au]
• 8. N-Nitrosamines Risk Assessment & Control Services | [sailife.com]
• 9. Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Hepatotoxicity of piperazine designer drugs: Comparison of different in vitro models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Toxicological Evaluation of Nitrosamine Compounds

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nitrosamine (B1359907) compounds are a class of potent genotoxic and carcinogenic impurities of significant concern in the pharmaceutical industry and environmental health. Their presence, even at trace levels, necessitates rigorous toxicological evaluation to ensure patient and public safety. These application notes provide a comprehensive overview and detailed protocols for the in vitro and in vivo assessment of nitrosamine toxicity, adhering to international guidelines.

Nitrosamines exert their toxic effects primarily after metabolic activation by cytochrome P450 (CYP) enzymes, leading to the formation of reactive electrophilic intermediates that can alkylate DNA.[1] This DNA damage, if not properly repaired, can result in mutations and initiate carcinogenesis.[2] Consequently, the toxicological evaluation of nitrosamines focuses on assessing their mutagenicity, clastogenicity, and long-term carcinogenicity. Several nitrosamines are classified by the International Agency for Research on Cancer (IARC) as probable or possible human carcinogens based on sufficient evidence from animal studies.[3][4]

This document outlines the standard methodologies for key toxicological assays, presents quantitative toxicity data for common nitrosamines, and illustrates the critical signaling pathways involved in their mechanism of action.

Data Presentation: Quantitative Toxicological Data

The following tables summarize key toxicological data for several common nitrosamine compounds. This information is critical for risk assessment and for establishing safe exposure limits.

Table 1: Acute Toxicity Data (LD50) in Rats (Oral)

Nitrosamine Compound	CAS Number	LD50 (mg/kg bw)	Reference
N-Nitrosodimethylamine (NDMA)	62-75-9	27 - 41	[5]
N-Nitrosodiethylamine (NDEA)	55-18-5	~95	[6]
N-Nitrosopyrrolidine (NPYR)	930-55-2	~900	[7]
N-Nitrosopiperidine (NPIP)	100-75-4	200	[8]
N'-Nitrosonornicotine (NNN)	16543-55-8	>1000 (s.c.)	[9]

Table 2: Chronic Toxicity Data (NOAEL & LOAEL) in Rats (Oral)

Nitrosamine Compound	NOAEL (mg/kg bw/day)	LOAEL (mg/kg bw/day)	Effects Observed at LOAEL	Study Duration	Reference
N-Nitrosodimethylamine (NDMA)	0.0007	0.0016	Altered iron indices	10 days	[10]
N-Nitrosodimethylamine (NDMA)	-	0.022	Liver tumors, reduced survival	Chronic	[11]
N-Nitrosodiethylamine (NDEA)	-	-	Data not readily available in a structured format	-	-
N-Nitrosopyrrolidine (NPYR)	-	-	Suitable data for noncancer assessment not available	-	[12]
N-Nitrosopiperidine (NPIP)	-	-	Data not readily available in a structured format	-	-
N'-Nitrosonornicotine (NNN)	-	-	Data not readily available in a structured format	-	-

Table 3: IARC Carcinogenicity Classification

Nitrosamine Compound	IARC Group	Classification	Reference
N-Nitrosodimethylamine (NDMA)	2A	Probably carcinogenic to humans	[3][4]
N-Nitrosodiethylamine (NDEA)	2A	Probably carcinogenic to humans	[3][4]
N-Nitrosopyrrolidine (NPYR)	2B	Possibly carcinogenic to humans	[3]
N-Nitrosopiperidine (NPIP)	2B	Possibly carcinogenic to humans	[3]
N'-Nitrosonornicotine (NNN)	1	Carcinogenic to humans	[13]

Experimental Protocols

Detailed methodologies for the key in vitro and in vivo toxicological assays for nitrosamine evaluation are provided below. These protocols are based on OECD guidelines to ensure regulatory acceptance.

In Vitro Assays

The Ames test is a widely used primary screen to assess the mutagenic potential of chemical compounds.[14] For nitrosamines, which often require metabolic activation, an enhanced protocol is recommended.[9][15]

Principle: This assay utilizes several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations in genes required for histidine or tryptophan synthesis, respectively. The test substance is assessed for its ability to cause reverse mutations, restoring the functional capability of the bacteria to synthesize the essential amino acid and thus to grow on a minimal medium.

Protocol:

• Tester Strains: Use at least the following strains:

  • S. typhimurium: TA98, TA100, TA1535, TA1537

  • E. coli: WP2 uvrA (pKM101)[9]

• Metabolic Activation: Conduct the assay both with and without an exogenous metabolic activation system (S9 mix). For nitrosamines, it is crucial to use:

  • S9 Fraction: Aroclor 1254- or phenobarbital/β-naphthoflavone-induced rat liver S9 and, importantly, hamster liver S9, as the latter can be more sensitive for certain nitrosamines.[9]

  • S9 Concentration: A higher concentration of S9 (e.g., 10-30%) in the S9 mix is often required for optimal activation of nitrosamines.[16]

• Assay Procedure (Pre-incubation Method):

  • Prepare serial dilutions of the test nitrosamine compound.

  • In a test tube, mix the tester strain, the test compound solution, and either S9 mix or a buffer control.

  • Pre-incubate the mixture at 37°C with shaking for a defined period (e.g., 20-30 minutes).[9]

  • Add molten top agar (B569324) to the tube, mix, and pour the contents onto the surface of a minimal glucose agar plate.

  • Incubate the plates at 37°C for 48-72 hours.

• Data Analysis:

  • Count the number of revertant colonies on each plate.

  • A positive response is defined as a dose-related increase in the number of revertants and/or a reproducible and significant increase in the number of revertants at one or more concentrations compared to the solvent control.

Visualization of the Ames Test Workflow:

Workflow for the Enhanced Ames Test for Nitrosamines.

In Vivo Assays

This assay detects damage to chromosomes or the mitotic apparatus in erythroblasts by quantifying micronuclei in newly formed erythrocytes.[17][18]

Principle: When a bone marrow erythroblast develops into a polychromatic erythrocyte, the main nucleus is extruded. Any micronucleus formed from chromosome fragments or whole chromosomes lagging at anaphase remains in the anucleated cytoplasm. An increase in the frequency of micronucleated polychromatic erythrocytes in treated animals indicates genotoxicity.

Protocol:

• Animal Model: Typically, mice or rats are used.[18]

• Dose Selection: A preliminary range-finding study is conducted to determine the maximum tolerated dose (MTD). At least three dose levels, a vehicle control, and a positive control are used in the main study.

• Administration: The test substance is administered via a relevant route (e.g., oral gavage, intraperitoneal injection). A common regimen is two doses administered 24 hours apart.[18]

• Sample Collection: Bone marrow or peripheral blood is collected at appropriate time points after the final dose (e.g., 24 and 48 hours).[17]

• Slide Preparation and Staining: Bone marrow smears or peripheral blood smears are prepared and stained with a dye that differentiates polychromatic erythrocytes (PCEs) from normochromatic erythrocytes (NCEs) and allows visualization of micronuclei (e.g., Giemsa, acridine (B1665455) orange).

• Scoring:

  • At least 2000 PCEs per animal are scored for the presence of micronuclei.

  • The ratio of PCEs to NCEs is determined to assess bone marrow toxicity.

• Data Analysis: The frequency of micronucleated PCEs in treated groups is compared to the vehicle control group using appropriate statistical methods.

Visualization of the In Vivo Micronucleus Assay Workflow:

Workflow for the In Vivo Micronucleus Assay.

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.[19][20]

Principle: Cells from treated animals are embedded in agarose (B213101) on a microscope slide, lysed to remove membranes and proteins, and subjected to electrophoresis at a high pH. Damaged DNA (containing strand breaks) migrates from the nucleus, forming a "comet tail," while undamaged DNA remains in the "comet head." The amount of DNA in the tail is proportional to the extent of DNA damage.

Protocol:

• Animal Model and Dosing: Similar to the micronucleus assay, rodents are typically used, and dosing is based on a range-finding study. Daily dosing for at least two consecutive days is common.[21]

• Tissue Collection: Tissues of interest (e.g., liver, kidney, stomach) are collected 2-6 hours after the final dose.[21]

• Cell/Nuclei Isolation: Single-cell or nuclei suspensions are prepared from the collected tissues.

• Slide Preparation: The cell/nuclei suspension is mixed with low-melting-point agarose and layered onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: The slides are immersed in a high-salt lysis solution to remove cell membranes and proteins, leaving the DNA as nucleoids.

• Alkaline Unwinding and Electrophoresis: The slides are placed in an electrophoresis tank with a high pH buffer to unwind the DNA and then subjected to an electric field.

• Staining and Visualization: The DNA is stained with a fluorescent dye (e.g., SYBR Green, ethidium (B1194527) bromide), and the comets are visualized using a fluorescence microscope.

• Scoring and Data Analysis: Image analysis software is used to quantify the amount of DNA in the comet tail (% tail DNA). The data from treated groups are statistically compared to the vehicle control.

This long-term study is the gold standard for assessing the carcinogenic potential of a substance.[12][22]

Principle: The test substance is administered to rodents for a major portion of their lifespan to observe the development of neoplastic lesions.

Protocol:

• Animal Model: Typically rats and mice are used.[23]

• Dose Selection: At least three dose levels and a concurrent control group are used. Doses are selected based on sub-chronic toxicity studies to elicit some toxicity at the highest dose without significantly altering the normal lifespan.

• Administration: The nitrosamine is administered, usually daily, via a relevant route (e.g., in drinking water or feed) for the majority of the animal's lifespan (e.g., 18-24 months for mice and rats).[23]

• Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food/water consumption are monitored regularly.

• Pathology: At the end of the study, all animals undergo a complete necropsy. All organs and tissues are examined macroscopically and microscopically for neoplastic and non-neoplastic lesions.

• Data Analysis: The incidence of tumors in the dosed groups is compared to the control group using appropriate statistical methods.

Signaling Pathways in Nitrosamine Toxicity

The carcinogenicity of nitrosamines is a multi-step process involving metabolic activation, DNA damage, and disruption of cellular signaling pathways.

Metabolic Activation and DNA Damage Pathway

Nitrosamines are pro-carcinogens that require metabolic activation, primarily by cytochrome P450 (CYP) enzymes, to exert their genotoxic effects.[5][24] This activation leads to the formation of unstable α-hydroxy-nitrosamines, which spontaneously decompose to form highly reactive alkyldiazonium ions. These ions can then alkylate DNA bases, forming DNA adducts.[11][25] If these adducts are not repaired by cellular DNA repair mechanisms, such as base excision repair (BER) and O6-methylguanine-DNA methyltransferase (MGMT), they can lead to mispairing during DNA replication, resulting in permanent mutations.[2][11]

Metabolic activation and DNA damage pathway of nitrosamines.

Disrupted Cellular Signaling in Carcinogenesis

Beyond direct DNA damage, nitrosamines can also promote carcinogenesis by disrupting key cellular signaling pathways that regulate cell growth, proliferation, survival, and apoptosis.[26] For example, the tobacco-specific nitrosamine NNK has been shown to activate pro-survival pathways such as the PI3K-Akt pathway, which can lead to uncontrolled cell proliferation and inhibition of apoptosis.[26] The accumulation of mutations in critical genes like KRas and p53, coupled with the dysregulation of these signaling networks, creates a cellular environment conducive to malignant transformation.[26]

Disruption of cellular signaling pathways by nitrosamines.

References

• 1. researchgate.net [researchgate.net]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ser.nl [ser.nl]
• 6. N-Nitrosamines: 15 Listings - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. N-NITROSOPYRROLIDINE | Occupational Safety and Health Administration [osha.gov]
• 8. N-Nitrosopiperidine | C5H10N2O | CID 7526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. N-Nitrosonornicotine | C9H11N3O | CID 12613538 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. atsdr.cdc.gov [atsdr.cdc.gov]
• 11. HEALTH EFFECTS - Toxicological Profile for N-Nitrosodimethylamine (NDMA) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. atsdr.cdc.gov [atsdr.cdc.gov]
• 16. Practical and Science-Based Strategy for Establishing Acceptable Intakes for Drug Product N-Nitrosamine Impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Assessment of chronic inhalation non-cancer toxicity for diethylamine - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. atsdr.cdc.gov [atsdr.cdc.gov]
• 20. (S)-N′-Nitrosonornicotine, a constituent of smokeless tobacco, is a powerful oral cavity carcinogen in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 21. N-nitrosopyrrolidine: Carcinogenic Potency Database [cpdb.thomas-slone.org]
• 22. N-Nitrosodimethylamine (IARC Summary & Evaluation, Volume 17, 1978) [inchem.org]
• 23. N'-nitrosonornicotine-1-n-oxide: Carcinogenic Potency Database [cpdb.thomas-slone.org]
• 24. USER'S GUIDE - Toxicological Profile for N-Nitrosodimethylamine (NDMA) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 25. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 26. toxCSM | Rat Chronic Oral [biosig.lab.uq.edu.au]

Application Note: Regulatory Compliance and Testing for Nitrosamine Impurities under ICH M7 Guidelines

Introduction

The unexpected discovery of nitrosamine (B1359907) impurities, which are classified as probable human carcinogens, in widely used pharmaceuticals has prompted stringent regulatory action worldwide.[1][2] These compounds can form unintentionally during the manufacturing process of active pharmaceutical ingredients (APIs) and finished drug products.[2] The International Council for Harmonisation (ICH) M7 guideline provides a framework for the assessment and control of DNA-reactive (mutagenic) impurities to limit potential carcinogenic risk.[1] Due to their high carcinogenic potency, nitrosamines are classified as a "cohort of concern" under ICH M7, requiring a more rigorous control approach than typical impurities.[3][4] This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals to navigate the regulatory landscape, perform risk assessments, and implement robust analytical testing for nitrosamine impurities.

The ICH M7 Guideline and Nitrosamines

The ICH M7 guideline establishes a framework for identifying, categorizing, and controlling mutagenic impurities.[1] Its principles are directly applicable to nitrosamines due to their DNA-reactive and carcinogenic nature.[3] A key concept in ICH M7 is the Threshold of Toxicological Concern (TTC), a default acceptable intake of 1.5 µ g/day for unstudied mutagenic impurities. However, for certain highly potent carcinogens, this threshold is not sufficiently protective.[3]

The "Cohort of Concern"

Nitrosamines, along with aflatoxin-like and alkyl-azoxy compounds, are categorized within the "cohort of concern" because they can exhibit carcinogenic potency at levels far below the standard TTC.[3][4] This classification necessitates the determination of compound-specific Acceptable Intake (AI) limits, which are often in the nanogram-per-day range.[5]

Caption: ICH M7 classification workflow for impurities.

Nitrosamine Risk Assessment: A Step-by-Step Approach

Regulatory agencies recommend a three-step mitigation strategy for managing nitrosamine impurities: risk assessment, confirmatory testing, and reporting changes.[6] The risk assessment is the foundational step to identify and mitigate potential contamination sources throughout the product lifecycle.[1]

Step 1: Risk Identification A comprehensive risk assessment should evaluate all potential sources of nitrosamine formation and contamination. This includes an evaluation of raw materials (APIs, excipients, solvents), manufacturing processes, intermediates, storage conditions, and packaging.[3]

Table 1: Common Sources and Root Causes of Nitrosamine Impurities

Category	Potential Source	Description
Raw Materials	Contaminated starting materials, reagents, or solvents.	Secondary or tertiary amines can be present as impurities in raw materials and fresh solvents.[7] Sodium nitrite (B80452) is a known impurity in materials like sodium azide.[7]
Manufacturing Process	Presence of secondary, tertiary, or quaternary amines and nitrosating agents.	Processes using nitrites in the presence of amines under acidic conditions are at high risk.[7]
Recovered Materials	Use of recovered solvents, reagents, and catalysts.	Recovered materials may contain residual amines or nitrosamines formed during quenching steps (e.g., using nitrous acid).[7]
Cross-Contamination	Shared equipment or facilities.	Inadequate cleaning procedures can lead to cross-contamination between different production lines.

| Degradation | Degradation of the API or excipients during manufacturing or storage. | The API structure itself or certain excipients (e.g., those with trace nitrites) can lead to nitrosamine formation over time.[2] |

Step 2: Confirmatory Testing If a risk is identified, confirmatory testing of the API and/or finished product is required to confirm or deny the presence of nitrosamines.[8] The analytical methods used must be validated and sufficiently sensitive to quantify impurities at or below the established acceptable limits.[8]

Step 3: Risk Mitigation and Control If testing confirms nitrosamine levels above the AI limit, manufacturers must implement changes to mitigate the risk.[6] This may involve process optimization, changing raw material suppliers, or reformulating the product.[2][3] All changes must be reported to the relevant regulatory authorities.

Caption: Workflow for nitrosamine risk assessment and control.

Analytical Protocols for Nitrosamine Quantification

Highly sensitive and selective analytical methods are required to meet the stringent regulatory limits for nitrosamines.[9] Techniques such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) are commonly employed.[10][11] LC-MS/MS is often preferred for its broad applicability to both volatile and non-volatile nitrosamines.[9]

Table 2: Regulatory Acceptable Intake (AI) Limits for Common Nitrosamines

Nitrosamine Impurity	Abbreviation	Acceptable Intake (ng/day)
N-nitrosodimethylamine	NDMA	96.0
N-nitrosodiethylamine	NDEA	26.5
N-nitroso-N-methyl-4-aminobutyric acid	NMBA	96.0
N-nitrosomethylphenylamine	NMPA	26.5
N-nitrosoisopropylethylamine	NIPEA / NEIPA	26.5
N-nitrosodiisopropylamine	NDIPA	26.5
N-nitrosodibutylamine	NDBA	26.5[7]

Note: If multiple nitrosamines are present, the total intake should be considered, and if it exceeds 26.5 ng/day, the FDA should be contacted.

Protocol: General LC-MS/MS Method for Nitrosamine Quantification in Drug Products

This protocol provides a generalized procedure adapted from validated methods for the quantification of multiple nitrosamines in APIs and finished drug products.[9] Method validation according to ICH Q2(R1) is mandatory.[7]

Objective: To accurately detect and quantify trace-level nitrosamine impurities in a drug substance or drug product matrix.

1. Materials and Reagents

• Nitrosamine reference standards (e.g., NDMA, NDEA, NMBA, etc.)

• Isotopically labeled internal standards (e.g., NDMA-d6, NDEA-d10)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Drug substance or crushed tablets

• Centrifuge tubes (15 mL glass or 2 mL)

• Vortex mixer and Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)

2. Standard and Sample Preparation

• Internal Standard (IS) Solution: Prepare a mixed stock solution of isotopically labeled standards (e.g., 10 µg/mL of NDMA-d6, 1 µg/mL of NDEA-d10) in a suitable solvent like water or methanol.

• Calibration Standards: Prepare a mixed stock solution of nitrosamine reference standards (e.g., ~1.0 mg/mL) in methanol.[9] Perform serial dilutions with a suitable diluent (e.g., 1% formic acid in water) to create a series of calibration standards covering the desired range (e.g., 0.5 - 100 ng/mL). Spike each standard with the IS solution.

• Sample Preparation (Drug Substance):

  • Accurately weigh approximately 80-100 mg of the drug substance into a centrifuge tube.[9]

  • Add a defined volume of diluent (e.g., 1.2 mL of 1% formic acid in water).[9]

  • Add a small, precise volume of the IS solution (e.g., 12 µL).[9]

  • Vortex vigorously for 5-20 minutes to dissolve and extract the nitrosamines.

  • Centrifuge at high speed (e.g., 4500-10,000 rpm) for 10-15 minutes.[12]

  • Filter the supernatant through a 0.22 µm filter into an LC vial for analysis.

• Sample Preparation (Drug Product - Tablets):

  • Crush a sufficient number of tablets to obtain a powder equivalent to a target API concentration (e.g., 20 mg/mL).[12]

  • Transfer the accurately weighed powder into a centrifuge tube.

  • Follow steps 1.2 through 1.6 from the drug substance preparation.

3. LC-MS/MS Instrumental Conditions (Example)

• LC System: UPLC/UHPLC System

• Column: C18 reverse-phase column (e.g., Ascentis® Express C18, 150 x 3.0 mm, 2.7 µm)

• Mobile Phase A: 0.1% Formic Acid in Water[12]

• Mobile Phase B: 0.1% Formic Acid in Methanol[12]

• Flow Rate: 0.4 - 0.6 mL/min[12]

• Column Temperature: 40 °C[12]

• Injection Volume: 3 - 10 µL[12][13]

• Gradient: Optimized to separate target nitrosamines from matrix interferences.

• Mass Spectrometer: Tandem Quadrupole (TQ) or High-Resolution Mass Spectrometer (HRMS)

• Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), positive mode.[13]

• Analysis Mode: Multiple Reaction Monitoring (MRM). Monitor at least two specific precursor-product ion transitions for each analyte and internal standard to ensure specificity.

Table 3: Example MRM Transitions for Nitrosamine Analysis

Compound	Precursor Ion (m/z)	Product Ion (m/z)
NDMA	75.1	43.0
NDEA	103.1	43.1 / 75.1
NMBA	147.1	117.1 / 43.0
NDMA-d6 (IS)	81.1	46.1

Note: Transitions must be optimized for the specific instrument used.

4. Data Analysis and Quantification

• Generate a calibration curve by plotting the peak area ratio (analyte/IS) against the concentration of the calibration standards.

• The curve should have a correlation coefficient (r²) of ≥ 0.99.

• Quantify the amount of each nitrosamine in the sample by interpolating its peak area ratio from the calibration curve.

• Ensure the Limit of Quantification (LOQ) is sufficiently low, typically at or below 0.03 ppm, to meet regulatory requirements.

References

• 1. ICH M7 for Nitrosamines: Steps for a Lifecycle Management - Zamann Pharma Support GmbH [zamann-pharma.com]
• 2. 6 Steps to reduce nitrosamines impurities in Pharma industry - Zamann Pharma Support GmbH [zamann-pharma.com]
• 3. ardena.com [ardena.com]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. m.youtube.com [m.youtube.com]
• 7. fda.gov [fda.gov]
• 8. npra.gov.my [npra.gov.my]
• 9. benchchem.com [benchchem.com]
• 10. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 11. fda.gov [fda.gov]
• 12. fda.gov [fda.gov]
• 13. shimadzu.com [shimadzu.com]

Stability-Indicating Assay Methods for Piperazine-Based Drugs: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the development and validation of stability-indicating assay methods for piperazine-based drugs. The information is intended to guide researchers, scientists, and drug development professionals in establishing robust analytical procedures to ensure the quality, safety, and efficacy of these pharmaceutical compounds.

Introduction to Stability-Indicating Methods

A stability-indicating assay method (SIAM) is a validated analytical procedure that accurately and precisely quantifies the active pharmaceutical ingredient (API) in the presence of its degradation products, process impurities, and excipients. The development of a reliable SIAM is a critical component of the drug development process, as mandated by regulatory agencies such as the International Council for Harmonisation (ICH). These methods are essential for determining the shelf-life of a drug product and for monitoring its stability under various environmental conditions.

Piperazine (B1678402) and its derivatives are a class of nitrogen-containing heterocyclic compounds that form the structural core of a wide range of pharmaceuticals, including antipsychotics, antihistamines, and anti-cancer agents. The stability of these compounds can be affected by factors such as pH, temperature, light, and oxidizing agents, leading to the formation of degradation products that may be less effective or even toxic.

Analytical Techniques for Stability-Indicating Assays

Several analytical techniques can be employed for the development of SIAMs for piperazine-based drugs. The most common and effective methods include High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography (UPLC), and High-Performance Thin-Layer Chromatography (HPTLC).

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the separation, identification, and quantification of drug substances and their degradation products. For piperazine derivatives, which may lack a strong UV chromophore, derivatization with an agent like 4-chloro-7-nitrobenzofuran (B1219042) (NBD-Cl) can be employed to enhance UV detection.[1] Reversed-phase HPLC is the most common mode of separation.

Ultra-Performance Liquid Chromatography (UPLC)

UPLC is an advancement of HPLC that utilizes smaller particle size columns (typically < 2 µm) and higher pressures. This results in faster analysis times, improved resolution, and increased sensitivity, making it a powerful tool for complex separations of drug substances and their degradants.

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a planar chromatographic technique that offers several advantages, including the ability to analyze multiple samples simultaneously, lower solvent consumption, and the flexibility to use different detection methods. It can be a cost-effective and efficient alternative to HPLC for stability-indicating assays.

Forced Degradation Studies

Forced degradation, or stress testing, is a critical step in the development of a stability-indicating method. It involves subjecting the drug substance to various stress conditions to accelerate its degradation and generate potential degradation products. The results of these studies help in understanding the degradation pathways of the drug and in demonstrating the specificity of the analytical method.

Experimental Protocol: Forced Degradation of a Piperazine-Based Drug (General Procedure)

Objective: To generate potential degradation products of a piperazine-based drug under various stress conditions to facilitate the development and validation of a stability-indicating assay method.

Materials:

• Piperazine-based drug substance

• Hydrochloric acid (0.1 M and 1 M)

• Sodium hydroxide (B78521) (0.1 M and 1 M)

• Hydrogen peroxide (3% and 30%)

• HPLC-grade water, acetonitrile, and methanol

• Calibrated oven

• Photostability chamber

Procedure:

• Acid Hydrolysis: Dissolve a known amount of the drug substance in 0.1 M HCl. Heat the solution at 60-80°C for a specified period (e.g., 2-24 hours). Withdraw samples at appropriate time intervals, neutralize with an equal amount of 0.1 M NaOH, and dilute to a suitable concentration for analysis.

• Base Hydrolysis: Dissolve a known amount of the drug substance in 0.1 M NaOH. Heat the solution at 60-80°C for a specified period. Withdraw samples, neutralize with an equal amount of 0.1 M HCl, and dilute for analysis.

• Oxidative Degradation: Dissolve a known amount of the drug substance in a solution of 3% H₂O₂. Store the solution at room temperature for a specified period. Withdraw samples and dilute for analysis.

• Thermal Degradation: Place the solid drug substance in a calibrated oven at an elevated temperature (e.g., 80°C) for a specified period. Dissolve the stressed solid in a suitable solvent for analysis.

• Photolytic Degradation: Expose the solid drug substance or its solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter in a photostability chamber. A control sample should be protected from light.

Analysis: Analyze all stressed samples, along with an unstressed control, using a suitable analytical method (e.g., HPLC, UPLC).

Summary of Forced Degradation Results for Olaparib

Olaparib, a poly (ADP-ribose) polymerase (PARP) inhibitor containing a piperazine moiety, has been subjected to forced degradation studies. The following table summarizes the percentage of degradation observed under different stress conditions.

Stress Condition	Reagent/Condition	Duration	% Degradation	Reference
Acid Hydrolysis	5 M HCl	30 min	12.69%	[2]
Base Hydrolysis	5 M NaOH	30 min	2.60%	[2]
Oxidative Degradation	30% H₂O₂	30 min	2.55%	[2]
Thermal Degradation	80°C	48 hours	Stable	[2]
Photolytic Degradation	UV light (254 nm)	48 hours	Stable	[2]

Method Validation

Once a suitable analytical method has been developed, it must be validated in accordance with ICH guidelines (Q2(R1)) to ensure that it is suitable for its intended purpose. The validation parameters typically include specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Summary of Method Validation Parameters for Piperazine-Based Drugs

The following tables summarize the validation parameters for stability-indicating HPLC and UPLC methods developed for various piperazine-based drugs.

Table 1: HPLC Method Validation for Olaparib [2]

Parameter	Results
Linearity Range	80 - 120 µg/mL
Correlation Coefficient (r²)	0.998
Accuracy (% Recovery)	99.5 - 100.5%
Precision (% RSD)	< 2%
LOD	Not Reported
LOQ	Not Reported

Table 2: UPLC Method Validation for Imatinib (B729) Mesylate [3]

Parameter	Results
Linearity Range	Not specified, but r² > 0.9990 for imatinib and 8 impurities
Correlation Coefficient (r²)	> 0.9990
Accuracy (% Recovery)	Within acceptable limits
Precision (% RSD)	< 5.0% for repeatability and intermediate precision
LOD	Not specified
LOQ	Not specified

Table 3: HPLC Method Validation for Cyclizine Hydrochloride [4]

Parameter	Results
Linearity Range	0.4000 - 1.2000 mg/mL
Correlation Coefficient (r²)	Not Reported
Accuracy (% Recovery)	98.0 – 102.0 %
Precision (% RSD)	< 2.0 %
LOD	Not Reported
LOQ	Not Reported

Table 4: UHPLC Method Validation for Meclizine [5]

Parameter	Results
Linearity Range	5 - 160 µg/mL
Correlation Coefficient (r²)	> 0.99
Accuracy (% Recovery)	98.24 ±0.15% - 100.03 ±0.48%
Precision (% RSD)	Not Reported
LOD	0.6 ± 0.05 µg/mL
LOQ	1.8 ±0.1 µg/mL

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Olaparib

Objective: To provide a detailed protocol for the quantitative determination of Olaparib in the presence of its degradation products.

Instrumentation:

• HPLC system with a UV detector

• Waters Symmetry C18 column (150 x 4.6 mm, 5 µm)

Chromatographic Conditions:

• Mobile Phase: Ammonium (B1175870) acetate (B1210297) buffer (pH 3.5 adjusted with glacial acetic acid) : Methanol (50:50, v/v)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm

• Injection Volume: 20 µL

• Column Temperature: Ambient

• Retention Time: Approximately 4.32 min

Procedure:

• Standard Solution Preparation: Prepare a standard stock solution of Olaparib in the mobile phase. Prepare working standard solutions by diluting the stock solution to the desired concentrations within the linearity range.

• Sample Preparation: For forced degradation samples, dilute the stressed solutions with the mobile phase to a concentration within the linearity range.

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Quantification: Calculate the amount of Olaparib in the samples by comparing the peak area with that of the standard solution.

Protocol 2: Stability-Indicating UPLC Method for Imatinib Mesylate

Objective: To provide a detailed protocol for the quantitative determination of Imatinib Mesylate and its process-related impurities and degradation products.

Instrumentation:

• UPLC system with a UV detector

• Acquity UPLC BEH C18 column (50 mm x 2.1 mm, 1.7 µm)

Chromatographic Conditions:

• Mobile Phase A: 0.05 M ammonium acetate (pH 9.5)

• Mobile Phase B: Acetonitrile and Methanol

• Gradient Program: A gradient program with a total run time of 9.0 min.

• Flow Rate: 0.3 mL/min

• Detection Wavelength: 237 nm

• Column Temperature: 30 °C

Procedure:

• Standard and Sample Preparation: Prepare standard and sample solutions in a suitable diluent.

• Analysis: Inject the solutions into the UPLC system and record the chromatograms.

• Quantification: Determine the purity of Imatinib Mesylate and quantify its impurities and degradation products using a suitable calibration method.

Visualizations

Experimental Workflow for Stability-Indicating Assay Method Development

Caption: A typical workflow for the development and validation of a stability-indicating assay method.

Potential Degradation Pathways of a Piperazine Moiety

Caption: General potential degradation pathways for a piperazine-containing drug molecule under stress conditions.

References

• 1. forestchemicalsreview.com [forestchemicalsreview.com]
• 2. rjptonline.org [rjptonline.org]
• 3. Stability-indicating UPLC method for determination of Imatinib Mesylate and their degradation products in active pharmaceutical ingredient and pharmaceutical dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. forestchemicalsreview.com [forestchemicalsreview.com]
• 5. repository.uobaghdad.edu.iq [repository.uobaghdad.edu.iq]

Technical Notes & Optimization

Overcoming matrix effects in 1-Cyclopropylmethyl-4-nitrosopiperazine LC-MS/MS analysis

Welcome to the Technical Support Center for LC-MS/MS Analysis. This guide provides troubleshooting advice and frequently asked questions to help you overcome matrix effects specifically for the analysis of 1-Cyclopropylmethyl-4-nitrosopiperazine and related nitrosamine (B1359907) compounds.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS/MS analysis?

A: Matrix effects are the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1][2][3][4] This phenomenon can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), which significantly impacts the accuracy, precision, and sensitivity of quantitative methods.[5][6][7] In the analysis of complex biological or pharmaceutical samples, matrix effects are a primary challenge.[1]

Q2: How can I determine if my 1-Cyclopropylmethyl-4-nitrosopiperazine analysis is suffering from matrix effects?

A: There are several methods to assess the presence of matrix effects:

• Post-Column Infusion: This is a qualitative method where a constant flow of your analyte standard is infused into the mass spectrometer after the LC column.[5][8] A blank matrix sample is then injected. Any dip or peak in the constant signal baseline as the matrix components elute indicates regions of ion suppression or enhancement.[3][5]

• Post-Extraction Spike Method: This quantitative approach compares the response of an analyte spiked into a pre-extracted blank matrix sample with the response of the analyte in a neat (clean) solvent at the same concentration.[8] A significant difference between the two responses indicates the presence of matrix effects.[8]

• Inconsistent Results: Poor recovery, high variability in results between different sample lots, and inconsistent internal standard responses are strong practical indicators of underlying matrix effects.[9]

Q3: What are the primary strategies to overcome matrix effects?

A: The strategies can be broadly categorized into two main approaches: minimizing the matrix effect or compensating for it.[10][11]

• Minimizing Matrix Effects: This involves reducing the impact of interfering components by optimizing sample preparation, chromatography, and mass spectrometer conditions.[1][5][8][11]

• Compensating for Matrix Effects: This approach uses calibration techniques to correct for the signal alteration caused by the matrix. Common methods include using internal standards (especially stable isotope-labeled ones) and matrix-matched calibration curves.[8][10][11]

Q4: Which sample preparation technique is most effective at reducing matrix effects?

A: The most effective technique depends on the complexity of the matrix.

• Protein Precipitation (PPT): This is a simple and rapid method but is often non-specific and may not sufficiently remove interfering substances like phospholipids.[12][13]

• Liquid-Liquid Extraction (LLE): LLE offers better selectivity than PPT by separating compounds based on their differential solubility in immiscible liquids.[9][12][13]

• Solid-Phase Extraction (SPE): SPE is a highly effective and selective method for cleaning up complex samples and concentrating the analyte of interest.[4][9][13][14] Mixed-mode SPE cartridges, which combine multiple retention mechanisms, are particularly powerful for removing a broad range of interferences.[4]

Q5: How do internal standards help compensate for matrix effects?

A: An ideal internal standard (IS) co-elutes and behaves similarly to the analyte during sample preparation and ionization.[2][15] If a matrix component suppresses the analyte's signal, it should also suppress the IS signal to a similar extent.[2] By using the ratio of the analyte peak area to the IS peak area for quantification, the variability caused by matrix effects can be effectively canceled out, leading to more accurate and reproducible results.[2][15] Stable isotope-labeled (SIL) internal standards are considered the gold standard because their physicochemical properties are nearly identical to the analyte, ensuring they experience the same matrix effects.[16]

Troubleshooting Guide

Problem: I am observing poor recovery and inconsistent results for 1-Cyclopropylmethyl-4-nitrosopiperazine. Where should I start troubleshooting?

Answer: A systematic approach is crucial when troubleshooting poor and inconsistent results, which are often symptomatic of matrix effects. The first and most critical step is to evaluate and optimize your sample preparation method to remove as many interfering components as possible before the analysis. If sample cleanup is insufficient, you should then proceed to optimize chromatographic conditions and, finally, the mass spectrometer parameters.

Caption: A stepwise approach to troubleshooting matrix effects.[9]

Problem: My signal is heavily suppressed. How can I pinpoint the source of this suppression in my chromatogram?

Answer: The post-column infusion experiment is the definitive method for identifying the specific retention times where ion suppression (or enhancement) occurs.[3][5][8] By injecting a blank, extracted matrix sample while continuously infusing your analyte standard, you can create a map of the matrix effect across the entire chromatographic run. A drop in the baseline signal directly corresponds to a region where co-eluting matrix components are suppressing the analyte's ionization.[3] Once identified, you can adjust your chromatographic method to move the analyte peak away from these suppressive zones.

References

• 1. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. longdom.org [longdom.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Overcoming matrix effects in liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review | MDPI [mdpi.com]
• 11. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. m.youtube.com [m.youtube.com]
• 14. bioanalysis-zone.com [bioanalysis-zone.com]
• 15. m.youtube.com [m.youtube.com]
• 16. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: 1-Cyclopropylmethyl-4-nitrosopiperazine (CPMNP) Analysis

Welcome to the technical support center for the analysis of 1-Cyclopropylmethyl-4-nitrosopiperazine (CPMNP). This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals improve the limit of detection for this nitrosamine (B1359907) impurity.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in achieving a low limit of detection (LOD) for CPMNP?

A1: The primary challenges in detecting trace levels of CPMNP, like other nitrosamine impurities, include:

• Low Concentration Levels: CPMNP is often present at parts-per-billion (ppb) or even parts-per-trillion (ppt) levels, requiring highly sensitive analytical instrumentation.[1]

• Matrix Effects: Complex sample matrices from drug substances or finished products can interfere with the ionization of CPMNP, leading to signal suppression or enhancement and affecting accuracy.[2]

• Analyte Instability: Nitrosamines can be unstable and may degrade during sample preparation if conditions like pH and light exposure are not carefully controlled.[2][3]

• Risk of Artifactual Formation: The presence of precursor amines and nitrosating agents in the sample or during analysis can lead to the in-situ formation of nitrosamines, resulting in false positives.[2]

Q2: Which analytical technique is most suitable for trace-level analysis of CPMNP?

A2: For trace-level quantification of nitrosamines like CPMNP, hyphenated mass spectrometry techniques are essential. The most commonly used and recommended techniques are:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most versatile and widely reported technique, suitable for a broad range of nitrosamines, including those that are less volatile or thermally unstable.[4] It offers high sensitivity and selectivity.

• Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): This technique is preferred for volatile nitrosamines. However, since many nitrosamine drug substance-related impurities (NDSRIs) are non-volatile, LC-MS/MS is often more appropriate.[5][6]

• High-Resolution Mass Spectrometry (LC-HRMS): Techniques like LC-Q-Exactive Orbitrap provide ultra-sensitive detection and high mass accuracy, which is crucial for differentiating the target analyte from matrix interferences.[1][7]

Q3: How can I minimize matrix effects during my experiment?

A3: Minimizing matrix effects is crucial for accurate quantification at low levels. Key strategies include:

• Effective Sample Preparation: Employ robust sample preparation techniques to isolate CPMNP from interfering matrix components. Solid Phase Extraction (SPE) is highly effective for cleaning up complex samples, while Liquid-Liquid Extraction (LLE) is suitable for simpler matrices.[8]

• Choice of Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects than Electrospray Ionization (ESI) for certain compounds and may improve ionization.[9]

• Chromatographic Separation: Optimize the chromatographic method to ensure CPMNP is well-separated from co-eluting matrix components.

• Use of Internal Standards: Employing a stable isotope-labeled internal standard (SIL-IS) for CPMNP can help compensate for matrix-induced signal variability.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of CPMNP.

Problem	Potential Cause	Recommended Solution
Poor or No Signal for CPMNP	Inefficient extraction from the sample matrix.	Optimize the sample preparation method. For solid dosage forms, ensure complete dissolution. Experiment with different extraction solvents (e.g., methanol, acetonitrile, dichloromethane).[8] Consider techniques like Solid Phase Extraction (SPE) for sample cleanup and concentration.[8]
Degradation of CPMNP during sample preparation or storage.	Protect samples from light by using amber vials.[3] Ensure the pH of the sample solution is neutral to slightly acidic to prevent degradation.[8] Avoid high temperatures.
Suboptimal mass spectrometry parameters.	Optimize MS/MS parameters, particularly the Multiple Reaction Monitoring (MRM) transitions for CPMNP.[9] Ensure the ionization source (e.g., ESI, APCI) and its settings (e.g., probe temperature) are optimized for maximum signal.[9]
High Background Noise or Interfering Peaks	Matrix effects from excipients or the active pharmaceutical ingredient (API).	Improve sample cleanup using SPE with appropriate sorbents (e.g., C18).[8] Enhance chromatographic resolution by adjusting the mobile phase gradient, trying a different column chemistry (e.g., Phenyl-Hexyl), or modifying the pH of the mobile phase.[10][11]
Contamination from laboratory environment or reagents.	Run solvent blanks to check for contamination in solvents and equipment.[8] Ensure all glassware and equipment are scrupulously clean.
Inconsistent or Non-Reproducible Results	Variability in sample preparation.	Automate the sample preparation workflow where possible to ensure consistency.[3][8] Use a validated method and ensure all steps are followed precisely.
Fluctuation in instrument performance.	Perform regular system suitability tests to ensure the LC-MS/MS system is performing optimally. Check for stable spray in the MS source and consistent peak areas for a standard injection.
False Positive Detection	In-situ formation of CPMNP during sample preparation.	Avoid using amine-containing solvents or reagents.[8] Carefully control the pH and temperature during sample processing to minimize the risk of nitrosation reactions.[2]

Experimental Protocols & Data

Generalized LC-MS/MS Protocol for CPMNP Analysis

This protocol provides a starting point for method development. Optimization will be required based on the specific sample matrix and instrumentation.

1. Sample Preparation (Solid Dosage Form)

• Accurately weigh a portion of the powdered sample equivalent to a target API amount (e.g., 250 mg) into a polypropylene (B1209903) centrifuge tube.[11]

• Add a suitable extraction solvent (e.g., 5 mL of 80:20 methanol/water containing an appropriate internal standard).[11]

• Vortex the tube to ensure thorough mixing.

• Sonicate for 10-15 minutes to facilitate extraction.[10][11]

• Centrifuge at a high speed (e.g., 4000 rpm) for 10 minutes to pelletize excipients.[11]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[10][11]

2. LC-MS/MS Conditions

Parameter	Example Condition	Rationale/Reference
LC Column	Phenyl-Hexyl, 2.7 µm, 4.6 x 100 mm	Provides good separation for nitrosamines.[10]
Mobile Phase A	10 mM Ammonium Formate (B1220265) in Water, pH 9.0	Ammonium formate is a volatile buffer compatible with MS.[11]
Mobile Phase B	Methanol	Common organic modifier for reverse-phase chromatography.[10][11]
Flow Rate	0.6 mL/min	A typical flow rate for analytical scale columns.[11]
Injection Volume	5 µL	Can be adjusted to improve sensitivity.[11]
Column Temp	30 °C	Ensures reproducible retention times.[11]
Ionization Source	ESI or APCI, Positive Mode	ESI is common, but APCI can offer better sensitivity and reduced matrix effects for some nitrosamines.[9][12]
Detection Mode	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity by monitoring specific precursor-product ion transitions for CPMNP.[12]

Comparison of Analytical Techniques for Nitrosamine Detection

Technique	Typical Limit of Quantification (LOQ)	Advantages	Disadvantages
LC-MS/MS (Triple Quad)	0.01 - 1.0 ng/mL	High sensitivity and selectivity; suitable for non-volatile and thermally labile compounds.[4][5]	Can be susceptible to matrix effects.[2]
LC-HRMS (e.g., Orbitrap)	< 0.01 ng/mL (0.005 ppm)	Extremely high sensitivity and mass accuracy, reducing false positives.[7] Allows for retrospective data analysis.[7]	Higher instrument cost and complexity.
GC-MS/MS (Triple Quad)	~0.1 ng/mL	Excellent for volatile nitrosamines; often less matrix suppression.[5]	Not suitable for non-volatile or thermally unstable compounds like many NDSRIs.[6]
HPLC-TEA	Low ppb levels	Highly selective for the nitroso functional group, reducing false positives.[6]	Less common than MS-based methods; may have lower sensitivity for some compounds.

Visualized Workflows and Logic

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. pubs.acs.org [pubs.acs.org]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. agilent.com [agilent.com]
• 6. ellutia.com [ellutia.com]
• 7. fda.gov [fda.gov]
• 8. resolvemass.ca [resolvemass.ca]
• 9. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 10. fda.gov.tw [fda.gov.tw]
• 11. hsa.gov.sg [hsa.gov.sg]
• 12. Development of a sensitive LC-MS/MS method for determination of N-nitrosopiperazine in levocetirizine - PubMed [pubmed.ncbi.nlm.nih.gov]

Resolving chromatographic co-elution with 1-Cyclopropylmethyl-4-nitrosopiperazine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the chromatographic analysis of 1-Cyclopropylmethyl-4-nitrosopiperazine, a potential nitrosamine (B1359907) impurity often associated with the active pharmaceutical ingredient (API) Olaparib.

Frequently Asked Questions (FAQs)

Q1: What is 1-Cyclopropylmethyl-4-nitrosopiperazine and why is it important to analyze?

1-Cyclopropylmethyl-4-nitrosopiperazine is a nitrosamine impurity that can form during the synthesis or storage of drug products containing a piperazine (B1678402) moiety, such as the PARP inhibitor Olaparib. Nitrosamine impurities are a class of compounds that are considered potential mutagens and carcinogens. Regulatory agencies worldwide have set stringent limits for the presence of these impurities in pharmaceutical products to ensure patient safety. Therefore, sensitive and specific analytical methods are required for their detection and quantification.

Q2: What are the common analytical techniques used for the analysis of 1-Cyclopropylmethyl-4-nitrosopiperazine?

The most common and recommended analytical techniques for the trace-level analysis of nitrosamine impurities, including 1-Cyclopropylmethyl-4-nitrosopiperazine, are Liquid Chromatography-Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). LC-MS/MS is often preferred due to its high sensitivity, selectivity, and applicability to a wide range of nitrosamines, including those that are less volatile or thermally labile.

Q3: What are the potential challenges in the chromatographic analysis of this impurity?

The primary challenge in the analysis of 1-Cyclopropylmethyl-4-nitrosopiperazine is achieving adequate separation from the parent API (e.g., Olaparib) and its other related substances or degradation products. Co-elution can lead to inaccurate quantification and potential false-positive or false-negative results. Matrix effects from the drug product formulation can also interfere with the analysis, causing ion suppression or enhancement in LC-MS/MS.

Q4: Are there any known signaling pathways affected by 1-Cyclopropylmethyl-4-nitrosopiperazine?

Currently, there is no specific signaling pathway known to be directly modulated by 1-Cyclopropylmethyl-4-nitrosopiperazine. The primary concern with nitrosamine impurities is their potential for genotoxicity, which is a general mechanism of carcinogenicity not tied to a specific signaling pathway. The hypothetical risk is related to DNA damage.

Hypothetical Genotoxicity Pathway of a Nitrosamine Impurity.

Troubleshooting Guide: Resolving Co-elution

This guide provides a systematic approach to troubleshooting and resolving co-elution issues when analyzing 1-Cyclopropylmethyl-4-nitrosopiperazine, particularly in the presence of its parent API, Olaparib.

Problem: Poor Resolution or Co-elution of 1-Cyclopropylmethyl-4-nitrosopiperazine with Olaparib or other impurities.

Logical Workflow for Troubleshooting:

Troubleshooting Workflow for Co-elution.

Detailed Troubleshooting Steps:

Issue	Potential Cause	Recommended Solution
Peak Tailing for Nitrosamine	Secondary interactions with column silanols.	- Lower the pH of the mobile phase to suppress silanol (B1196071) activity. - Use a column with end-capping or a different stationary phase (e.g., Phenyl-Hexyl).
Poor Separation from Parent API (Olaparib)	Similar retention characteristics under current conditions.	1. Optimize Gradient: Make the gradient shallower around the elution time of the two compounds to increase separation. 2. Change Organic Modifier: Switch from acetonitrile (B52724) to methanol (B129727) or use a combination. Methanol can offer different selectivity. 3. Adjust Mobile Phase pH: Altering the pH can change the ionization state of Olaparib, affecting its retention time relative to the neutral nitrosamine.
Co-elution with a Degradation Product	The degradation product has very similar polarity to the nitrosamine.	- Employ a column with a different selectivity. Phenyl-hexyl columns can provide alternative selectivity through π-π interactions. - If using MS detection, ensure that the mass-to-charge ratios are different and use extracted ion chromatograms for quantification.
Inconsistent Retention Times	- Inadequate column equilibration. - Mobile phase composition variability.	- Ensure the column is thoroughly equilibrated with the initial mobile phase conditions before each injection. - Prepare fresh mobile phase daily and ensure accurate mixing.

Quantitative Data for a Proposed Method:

The following table provides a starting point for a UHPLC-MS/MS method for the analysis of 1-Cyclopropylmethyl-4-nitrosopiperazine in the presence of Olaparib. These are hypothetical values for illustrative purposes and require validation.

Parameter	Condition A (Initial)	Condition B (Optimized for Resolution)
Column	C18, 1.8 µm, 2.1 x 50 mm	Phenyl-Hexyl, 1.7 µm, 2.1 x 100 mm
Mobile Phase A	0.1% Formic Acid in Water	10 mM Ammonium Formate (B1220265), pH 3.5
Mobile Phase B	Acetonitrile	Methanol
Gradient	5% to 95% B in 5 min	10% to 40% B in 8 min
Flow Rate	0.4 mL/min	0.3 mL/min
Column Temperature	40 °C	45 °C
Expected Retention Time (Nitrosamine)	2.5 min	4.2 min
Expected Retention Time (Olaparib)	2.6 min	5.1 min
Resolution (Rs)	< 1.5	> 2.0

Experimental Protocols

Proposed UHPLC-MS/MS Method for the Determination of 1-Cyclopropylmethyl-4-nitrosopiperazine in Olaparib Drug Substance

1. Objective: To develop and validate a sensitive and specific UHPLC-MS/MS method for the quantification of 1-Cyclopropylmethyl-4-nitrosopiperazine in Olaparib drug substance.

2. Materials and Reagents:

• 1-Cyclopropylmethyl-4-nitrosopiperazine reference standard

• Olaparib reference standard

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• Ultrapure water

3. Chromatographic Conditions (Optimized):

• UHPLC System: Agilent 1290 Infinity II or equivalent

• Column: Waters Acquity UPLC BEH Phenyl-Hexyl, 1.7 µm, 2.1 x 100 mm

• Mobile Phase A: 10 mM Ammonium Formate in water, pH adjusted to 3.5 with formic acid

• Mobile Phase B: Methanol

• Gradient Program:

  Time (min)	%B
  0.0	10
  8.0	40
  8.1	95
  10.0	95
  10.1	10

  | 12.0 | 10 |

• Flow Rate: 0.3 mL/min

• Column Temperature: 45 °C

• Injection Volume: 5 µL

4. Mass Spectrometer Conditions:

• Mass Spectrometer: Sciex Triple Quad 6500+ or equivalent

• Ionization Source: Electrospray Ionization (ESI), Positive Mode

• MRM Transitions:

  • 1-Cyclopropylmethyl-4-nitrosopiperazine: To be determined by infusion of the reference standard.

  • Olaparib: To be determined by infusion of the reference standard.

• Source Parameters: Optimized for maximum response of the analytes.

5. Sample Preparation:

• Standard Stock Solution: Prepare a 100 µg/mL stock solution of 1-Cyclopropylmethyl-4-nitrosopiperazine in methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in a 50:50 mixture of Mobile Phase A and B to construct a calibration curve (e.g., 0.1 to 10 ng/mL).

• Sample Solution: Accurately weigh approximately 50 mg of Olaparib drug substance into a 50 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent (e.g., 50:50 acetonitrile:water). Further dilute as necessary to fall within the calibration range.

6. Validation Parameters (as per ICH Q2(R1) guidelines):

• Specificity (peak purity and resolution from Olaparib)

• Linearity and Range

• Limit of Detection (LOD) and Limit of Quantification (LOQ)

• Accuracy (recovery)

• Precision (repeatability and intermediate precision)

• Robustness

Strategies to minimize 1-Cyclopropylmethyl-4-nitrosopiperazine formation during drug synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals to minimize the formation of 1-Cyclopropylmethyl-4-nitrosopiperazine (CPNP), a potential genotoxic impurity, during drug synthesis.

Troubleshooting Guide

Issue: Unexpectedly high levels of CPNP detected in the final Active Pharmaceutical Ingredient (API) or drug product.

Potential Root Cause	Recommended Action
Presence of Nitrite (B80452) Impurities in Raw Materials	1. Supplier Qualification: Implement a stringent qualification program for all raw material suppliers. Request certificates of analysis that include limits for nitrite and nitrate (B79036) impurities.[1][2] 2. Raw Material Testing: Test incoming batches of critical raw materials, solvents, and reagents for the presence of nitrites.[2] 3. Use High-Purity Materials: Whenever feasible, utilize high-purity grades of solvents and reagents that are specified to have low levels of nitrogen-containing impurities.[1]
Inadequate Control of Reaction pH	1. pH Monitoring and Control: Implement in-process controls (IPCs) to monitor and maintain the pH of the reaction mixture.[3] 2. pH Optimization Studies: Conduct studies to determine the optimal pH range that minimizes CPNP formation while maintaining acceptable reaction yield and purity of the desired product. Nitrosamine (B1359907) formation is often favored under acidic conditions.[1][3][4] Shifting the pH to neutral or slightly basic conditions can significantly reduce the rate of nitrosation.[4][5] For instance, modifying the pH from 3 to 5 has been shown to reduce nitrosamine content.[3] 3. Use of pH Modifiers: Consider the addition of pH modifiers, such as sodium carbonate, to maintain a neutral or basic micro-environment, which can inhibit the formation of nitrosamines.[4][5][6]
Suboptimal Reaction Temperature	1. Temperature Control: Ensure precise control of the reaction temperature throughout the synthesis process. High temperatures can accelerate the rate of nitrosamine formation.[1] 2. Process Optimization: Evaluate if lower reaction temperatures can be employed without significantly impacting the reaction kinetics and yield of the desired product.
Presence of Residual Nitrosating Agents	1. Quenching Agent Selection: If nitrosating agents are used in the synthesis (e.g., for quenching azides), consider replacing them with alternatives that do not introduce nitrites.[7] 2. Efficient Removal: Ensure that any nitrosating agents or their byproducts are effectively removed from the reaction mixture through appropriate work-up and purification steps.
Degradation of the API or Intermediates	1. Storage Conditions: Store intermediates and the final API under controlled conditions (temperature, humidity, light) to prevent degradation that could lead to the formation of nitrosatable amines.[1] 2. Forced Degradation Studies: Conduct forced degradation studies to understand the degradation pathways of the API and intermediates and identify conditions that may lead to the formation of CPNP precursors.

Frequently Asked Questions (FAQs)

Q1: What is 1-Cyclopropylmethyl-4-nitrosopiperazine (CPNP) and why is it a concern?

A1: 1-Cyclopropylmethyl-4-nitrosopiperazine (CPNP) is a nitrosamine impurity that can form during the synthesis of certain pharmaceutical drugs, particularly those containing a cyclopropylmethyl-piperazine moiety. Nitrosamines are a class of compounds that are considered potentially carcinogenic, and their presence in pharmaceuticals is strictly regulated by health authorities like the FDA and EMA.[1][8]

Q2: What is the primary chemical reaction that leads to the formation of CPNP?

A2: CPNP is typically formed through the reaction of a secondary amine, in this case, 1-cyclopropylmethylpiperazine (or a related precursor/degradant), with a nitrosating agent. The most common nitrosating agents in drug manufacturing are derived from nitrite salts (e.g., sodium nitrite) under acidic conditions, which form nitrous acid (HNO₂).[1][4]

Q3: At which stage of the drug synthesis process is CPNP most likely to form?

A3: CPNP can form at any stage where the 1-cyclopropylmethylpiperazine moiety is present along with a nitrosating agent and favorable conditions (e.g., acidic pH, high temperature).[1] This can occur during the synthesis of the API, in subsequent purification steps, or even during the formulation of the final drug product if nitrite-containing excipients are used.[9] The specific synthesis of rifapentine (B610483), a drug associated with CPNP, involves the condensation of 1-amino-4-cyclopentyl piperazine, highlighting a critical step where nitrosamine formation could be a risk if nitrosating agents are present.[10]

Q4: Can the choice of excipients in the final drug product influence CPNP formation?

A4: Yes, the choice of excipients is critical. Some excipients may contain trace amounts of nitrites or nitrates as impurities, which can act as nitrosating agents.[1][11] It is recommended to select excipients with low nitrite content and to conduct a thorough risk assessment of all formulation components.[1]

Q5: What are "nitrite scavengers" and can they be used to prevent CPNP formation?

A5: Nitrite scavengers are compounds, often antioxidants, that react with and neutralize nitrosating agents, thereby preventing them from reacting with amines to form nitrosamines.[9] Ascorbic acid (Vitamin C) and alpha-tocopherol (B171835) (Vitamin E) are commonly cited examples.[9][12][13] The addition of these antioxidants to formulations has been shown to significantly inhibit the formation of nitrosamine impurities.[5][12][14]

Q6: Is there quantitative data on the effectiveness of antioxidants in reducing nitrosamine formation?

A6: Yes, studies have demonstrated the effectiveness of antioxidants. For instance, the addition of ascorbic acid at concentrations as low as 0.25% to 1% in tablet formulations has been shown to significantly reduce nitrosamine levels.[9][14] One study showed that 1% ascorbic acid reduced nitrite levels by as much as 87% after 7 days in a placebo model and decreased nitrosamine concentration by about 75% in a model formulation compared to a control.[14] While this data is not specific to CPNP, the principle of nitrite scavenging is broadly applicable.

Q7: How does pH control affect CPNP formation?

A7: The formation of nitrosamines is highly pH-dependent, with acidic conditions generally favoring the reaction.[1][4] By maintaining a neutral or slightly basic pH, the formation of the active nitrosating agent, nitrous acid, is suppressed, thereby significantly reducing the rate of nitrosamine formation.[3][5] In a laboratory setting, adjusting the pH from 3 to 5 resulted in a significant reduction in the level of a nitrosamine impurity.[3]

Q8: What analytical methods are recommended for the detection and quantification of CPNP?

A8: The most common and regulatory-accepted method for the trace-level quantification of nitrosamine impurities like CPNP is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[15] The FDA has published a specific Liquid Chromatography-High Resolution Mass Spectrometry (LC-ESI-HRMS) method for the determination of MNP (a related compound) in rifampin and CPNP in rifapentine.[16]

Data on Mitigation Strategies

Table 1: Effect of Ascorbic Acid on Nitrosamine Formation (Model System)

Ascorbic Acid Concentration	Nitrosamine Reduction	Source
1%	~75% reduction compared to control	[14]
>80% inhibition (general study with various antioxidants)	>80%	[13]

Note: This data is from model systems and not specific to CPNP formation during rifapentine synthesis, but illustrates the potential efficacy of ascorbic acid.

Table 2: pH Influence on Nitrosamine Formation (General Finding)

pH Condition	Effect on Nitrosamine Formation	Source
Acidic (e.g., pH 3)	Significantly higher formation	[3][11]
Neutral to Basic (e.g., pH > 5)	Significantly reduced formation	[3][5]

Experimental Protocols

Protocol 1: General Procedure for Incorporating Ascorbic Acid as a Nitrite Scavenger

• Determine the appropriate stage for addition: Ascorbic acid should be added to the reaction mixture before the potential formation of CPNP, ideally before any step involving acidic conditions where residual nitrites may be present.

• Solubility and Stability: Ensure that ascorbic acid is soluble and stable in the chosen solvent system at the reaction temperature.

• Concentration: Based on literature, a starting concentration of 0.25% to 1.0% (w/w) relative to the substrate can be evaluated.[9][14]

• Addition: Add the ascorbic acid to the reaction vessel and ensure it is well-mixed and dissolved before proceeding with the subsequent reaction steps.

• Monitoring: Monitor the reaction for the formation of CPNP using a validated analytical method (e.g., LC-MS/MS) and compare the results to a control experiment without ascorbic acid.

Protocol 2: General Procedure for pH Control to Minimize CPNP Formation

• Establish Baseline: Determine the pH of the reaction mixture under standard operating conditions.

• Identify Critical Steps: Identify the steps in the synthesis where acidic conditions are present or could arise.

• Introduce a Buffer or Base: Add a suitable buffer system or a base (e.g., sodium carbonate) to adjust and maintain the pH in a neutral or slightly basic range (e.g., pH > 7).[4][5]

• In-Process Monitoring: Regularly monitor the pH of the reaction mixture as an in-process control to ensure it remains within the desired range.[3]

• Process Validation: Validate the modified process to ensure that the pH control effectively minimizes CPNP formation without negatively impacting the yield and purity of the desired product.

Visualizations

Caption: CPNP Formation Pathway.

Caption: Strategies to Mitigate CPNP Formation.

Caption: Experimental Workflow for CPNP Mitigation.

References

• 1. 6 Steps to reduce nitrosamines impurities in Pharma industry - Zamann Pharma Support GmbH [zamann-pharma.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. pH modification - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. fda.gov [fda.gov]
• 5. Strategies for mitigating nitrosamine contamination in pharmaceutical drug manufacturing: insights from FDA research - American Chemical Society [acs.digitellinc.com]
• 6. Strategies for mitigating nitrosamine contamination in pharmaceutical drug manufacturing: insights from FDA research - ACS Fall 2025 - American Chemical Society [acs.digitellinc.com]
• 7. youtube.com [youtube.com]
• 8. zeroleprosy.org [zeroleprosy.org]
• 9. The Medicine Maker | Using the Right Excipients to Mitigate Nitrosamine Formation [themedicinemaker.com]
• 10. researchgate.net [researchgate.net]
• 11. irf.fhnw.ch [irf.fhnw.ch]
• 12. dsm-firmenich.com [dsm-firmenich.com]
• 13. From food to pharma: antioxidant scavengers as a viable strategy to mitigate nitrosamines in drugs [manufacturingchemist.com]
• 14. dsm.com [dsm.com]
• 15. 👨‍💻 Quantitation of MNP & CPNP in Rifampin and Rifapentine by LC-MS/MS - Analytical Methods Hub - Nitrosamines Exchange [nitrosamines.usp.org]
• 16. fda.gov [fda.gov]

Technical Support Center: Optimizing Sample Preparation for Trace Nitrosamine Analysis

Welcome to the technical support center for optimizing sample preparation for the analysis of trace nitrosamine (B1359907) impurities in complex matrices. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed methodologies to ensure accurate and reliable results.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low nitrosamine recovery during sample preparation?

Low recovery of nitrosamines is a frequent challenge stemming from the complex nature of pharmaceutical and food matrices. Key factors include:

• Incomplete Extraction: The chosen solvent may not be optimal for efficiently extracting the target nitrosamines from the sample matrix. Factors like solvent polarity and pH play a critical role.[1]

• Matrix Effects: Co-extracted matrix components can interfere with the analytical method, particularly in LC-MS/MS analysis, leading to ion suppression or enhancement and inaccurate quantification.[2][3]

• Analyte Instability: Nitrosamines can be sensitive to light, high temperatures, and extreme pH conditions, leading to degradation during the sample preparation process.[4]

• Improper Phase Separation (LLE): In liquid-liquid extraction, incomplete separation of the aqueous and organic layers can lead to loss of the analyte.

• Inefficient Elution (SPE): In solid-phase extraction, the chosen elution solvent may not be strong enough to desorb the nitrosamines completely from the sorbent.

Q2: How can I minimize matrix effects in my LC-MS/MS analysis?

Matrix effects, which alter the ionization efficiency of target analytes, are a primary cause of inaccurate results in trace nitrosamine analysis.[2] Here are several strategies to mitigate them:

• Optimize Sample Cleanup: The most effective approach is to remove interfering matrix components before analysis. Techniques like Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are crucial for this purpose.[2]

• Use Stable Isotope-Labeled Internal Standards (SIL-IS): A SIL-IS is the gold standard for compensating for matrix effects. Since it has nearly identical chemical and physical properties to the analyte, it will be affected by the matrix in the same way, allowing for accurate correction.

• Chromatographic Separation: Modifying the chromatographic conditions, such as the gradient profile or using a different stationary phase (e.g., biphenyl (B1667301) or PFP columns), can help separate the nitrosamines from co-eluting matrix components.[2]

• Sample Dilution: A simple and effective method to reduce the concentration of matrix components.[2]

• Optimize Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects for some nitrosamines compared to Electrospray Ionization (ESI) because ionization occurs in the gas phase.[2]

Q3: What are the key considerations for preventing the artificial formation of nitrosamines during sample preparation?

The inadvertent formation of nitrosamines during analysis can lead to false-positive results and is a significant concern. To prevent this:

• Control of pH: The formation of nitrosamines is often favored under acidic conditions. Maintaining a neutral or slightly basic pH during sample preparation can be critical.

• Avoid Nitrite Contamination: Use high-purity reagents and solvents to avoid introducing nitrite, a key precursor for nitrosamine formation.[1] Always run solvent blanks to check for contamination.[1]

• Use of Inhibitors: In some cases, inhibitors or scavengers, such as ascorbic acid or sulfamic acid, can be added to the sample to prevent the reaction between amines and nitrosating agents.

• Temperature Control: Avoid excessive heat during sample preparation steps like sonication or evaporation, as elevated temperatures can accelerate nitrosamine formation.

• Use of Inert Atmosphere: In some instances, performing sample preparation under an inert atmosphere (e.g., nitrogen) can minimize oxidative conditions that may contribute to nitrosamine formation.[5]

Q4: When should I choose Solid-Phase Extraction (SPE) over Liquid-Liquid Extraction (LLE)?

The choice between SPE and LLE depends on the specific application, matrix complexity, and the properties of the target nitrosamines.

• SPE is generally preferred for:

  • Complex Matrices: Such as finished pharmaceutical dosage forms with multiple excipients, as it provides superior cleanup and selectivity.[1]

  • Trace Concentration: When high enrichment of the analyte is required.

  • Automation: SPE can be easily automated, leading to higher throughput and better reproducibility.[1]

• LLE is often suitable for:

  • Simpler Matrices: Where extensive cleanup is not necessary.

  • Volatile Nitrosamines: It can be an effective technique for these compounds.

  • Method Development: LLE can be a straightforward initial approach for method development.

Troubleshooting Guides

Issue 1: Low Analyte Recovery

This guide provides a systematic approach to troubleshooting low recovery of nitrosamines during sample preparation.

Issue 2: High Background or Interferences

This guide outlines steps to address high background noise or interfering peaks in your chromatogram.

Data Presentation: Performance of Sample Preparation Techniques

The following tables summarize typical performance data for various sample preparation techniques in trace nitrosamine analysis. Note that values can vary based on the specific matrix, instrumentation, and method conditions.

Table 1: Comparison of LOD and LOQ for Nitrosamine Analysis by LC-MS/MS

Nitrosamine	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Matrix Examples
NDMA	0.2 - 70	0.5 - 100	Metformin, Sartans
NDEA	0.2 - 20	0.5 - 40	Metformin, Sartans
NEIPA	0.2	0.5	Metformin
NDIPA	0.4	1.0	Metformin
NDBA	0.4	1.0	Metformin
NMBA	1.0	1.0	Metformin

Data synthesized from multiple sources.[6]

Table 2: Recovery and Precision Data for Selected Methods

Method	Matrix	Analyte(s)	Recovery (%)	Precision (%RSD)
SPE-GC-MS	Cough Syrup	Multiple Nitrosamines	90 - 120	Not Specified
SALLE-LC-MS/MS	Antibody Drugs	13 Nitrosamines	75.4 - 114.7	≤ 13.2
LLE-GC-MS	Processed Meats	9 Volatile Nitrosamines	70 - 114	13.2
SPE-LC-HRMS	Various Pharmaceuticals	13 Nitrosamines	> 80 (for most)	Not Specified
"Dilute and Shoot"	Metformin	NDMA	95 - 110	< 3

Data compiled from various sources.[5][7][8][9][10]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Nitrosamines in a Liquid Pharmaceutical Formulation (e.g., Cough Syrup)

This protocol describes a general procedure for the extraction of nitrosamines from a complex liquid matrix using SPE followed by GC-MS analysis.[8]

1. Sample Preparation: a. Dilute the cough syrup sample with an acidic aqueous diluent (e.g., 1% formic acid in water).

2. SPE Cartridge Conditioning: a. Condition a strong cation-exchange SPE cartridge by sequentially passing methanol (B129727) followed by the acidic aqueous diluent.

3. Sample Loading: a. Load the diluted sample onto the conditioned SPE cartridge at a slow, controlled flow rate.

4. Washing: a. Wash the cartridge with the acidic aqueous diluent to remove polar interferences. b. Wash the cartridge with a suitable organic solvent (e.g., methanol) to remove less polar interferences.

5. Elution: a. Elute the nitrosamines from the cartridge with an appropriate elution solvent (e.g., dichloromethane (B109758) with a small percentage of a basic modifier like ammonium (B1175870) hydroxide).

6. Post-Elution: a. The eluate can be concentrated under a gentle stream of nitrogen if necessary. b. Reconstitute the residue in a suitable solvent for GC-MS analysis.

Protocol 2: Salting-Out Assisted Liquid-Liquid Extraction (SALLE) for Nitrosamines in a Biologic Drug Product

This protocol is adapted for the extraction of nitrosamines from a protein-rich matrix, such as an antibody drug product, followed by LC-MS/MS analysis.[7]

1. Sample Preparation: a. Pipette 1 mL of the antibody drug sample into a centrifuge tube.

2. Extraction: a. Add a specific amount of salt (e.g., sodium chloride) to the sample to induce the salting-out effect. b. Add an appropriate volume of a water-miscible organic solvent (e.g., acetonitrile). c. Vortex the mixture vigorously for a set period (e.g., 1-2 minutes) to ensure thorough mixing.

3. Phase Separation: a. Centrifuge the sample at high speed (e.g., >10,000 rpm) for a sufficient time (e.g., 10 minutes) to achieve complete separation of the protein pellet, aqueous layer, and organic layer.

4. Collection: a. Carefully collect the upper organic layer containing the extracted nitrosamines.

5. Analysis: a. The collected organic extract can be directly injected into the LC-MS/MS system or subjected to an evaporation and reconstitution step if further concentration is needed.

Protocol 3: Derivatization of Nitrosamines for GC-MS Analysis

This protocol provides a general workflow for the derivatization of nitrosamines, which can improve their volatility and chromatographic behavior for GC-MS analysis. This example uses p-toluenesulfonyl chloride.[11]

1. Denitrosation: a. In a reaction vial, add the sample extract containing the nitrosamines. b. Add a denitrosation reagent (e.g., hydrobromic acid in acetic acid) to cleave the N-NO bond, forming the corresponding secondary amines. c. Heat the reaction mixture at a controlled temperature (e.g., 60-80°C) for a specific duration (e.g., 10-20 minutes).

2. Neutralization and Derivatization: a. Cool the reaction mixture and neutralize it with a suitable base (e.g., sodium hydroxide (B78521) solution). b. Add a buffer solution (e.g., sodium bicarbonate) to maintain the pH. c. Add the derivatizing agent, p-toluenesulfonyl chloride (p-TSC), to the mixture. d. Allow the derivatization reaction to proceed at a specific temperature and time (e.g., 60°C for 30 minutes).

3. Extraction of Derivatives: a. After the reaction is complete, extract the derivatized amines into an organic solvent (e.g., hexane (B92381) or dichloromethane). b. The organic layer is then collected for GC-MS analysis.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Quantification of 13 N-Nitrosamines in Pharmaceuticals using SPE-LC-MS/MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. m.youtube.com [m.youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: 1-Cyclopropylmethyl-4-nitrosopiperazine (CPMNP) Analytical Standard

This guide provides researchers, scientists, and drug development professionals with essential information for the proper handling, storage, and analysis of the 1-Cyclopropylmethyl-4-nitrosopiperazine (CPMNP) analytical standard. By addressing common issues, this document aims to help prevent the degradation of the standard and ensure the accuracy and reliability of analytical results.

Frequently Asked Questions (FAQs)

Q1: What is 1-Cyclopropylmethyl-4-nitrosopiperazine (CPMNP) and why is it important?

A1: 1-Cyclopropylmethyl-4-nitrosopiperazine is a nitrosamine (B1359907) compound used as a certified reference material or analytical standard.[1][2][3][4] It is classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI), which can be a potential process impurity or degradant in pharmaceutical products containing a cyclopropylmethyl-piperazine moiety.[3][4] Due to the classification of nitrosamines as probable human carcinogens, regulatory agencies like the FDA and EMA mandate strict control over their levels in drug products.[5] Therefore, a well-characterized CPMNP standard is crucial for the development and validation of sensitive analytical methods to detect and quantify this impurity, ensuring patient safety and regulatory compliance.[1][2]

Q2: What are the primary factors that can cause the degradation of the CPMNP analytical standard?

A2: The primary factors that can lead to the degradation of CPMNP and other nitrosamine standards are exposure to light (photodegradation), elevated temperatures (thermal degradation), strong acidic or basic conditions (hydrolytic instability), and the presence of strong oxidizing or reducing agents.[6][7][8] Nitrosamines are known to be light-sensitive compounds.[8]

Q3: How should the CPMNP analytical standard be stored to ensure its stability?

A3: To ensure maximum stability, the CPMNP analytical standard should be stored under controlled conditions. This includes refrigeration, typically between 2-8°C for short-term storage, and freezing at -20°C for long-term storage, as recommended by suppliers.[9][10] It is critical to protect the standard from light by storing it in its original amber vial or another light-resistant container.[8][11] The container should be tightly sealed to prevent exposure to moisture and atmospheric contaminants.[12]

Q4: What are the potential degradation products of CPMNP?

A4: The most likely degradation pathway for nitrosamines like CPMNP is denitrosation, which involves the cleavage of the N-NO bond. This process would result in the formation of the corresponding secondary amine, 1-cyclopropylmethylpiperazine. Other degradation pathways can be initiated by light (photolysis), which may produce amine and nitric oxide radicals.[7] Oxidative conditions can also lead to the formation of various derivatives.[7][13]

Troubleshooting Guide for CPMNP Analysis

This section addresses specific issues that may be encountered during the analytical testing of CPMNP, primarily using LC-MS/MS.

Problem	Potential Cause	Recommended Solution
Low or No Signal from CPMNP Standard	Degradation of the standard: The standard may have been improperly stored or handled (e.g., prolonged exposure to light or heat).	Prepare a fresh stock solution from a properly stored standard. Always protect standard solutions from light by using amber vials or aluminum foil.[8][11] Keep solutions cool, and analyze them within their established stability window.[11]
Improper solution preparation: The standard may not have dissolved completely, or an incorrect solvent was used.	Ensure the standard is fully dissolved. Methanol (B129727) is a commonly used solvent for nitrosamine standards.[14] Verify the concentration calculations and dilution steps.
Instrumental issues: Incorrect MS parameters (e.g., ionization source, collision energy) or chromatographic conditions.	Optimize MS parameters for CPMNP. Atmospheric Pressure Chemical Ionization (APCI) is often effective for small, less polar nitrosamines, though Electrospray Ionization (ESI) may also be suitable.[15] Ensure the LC method provides adequate retention.
Inconsistent Peak Areas / Poor Reproducibility	Autosampler instability: The CPMNP standard may be degrading in the autosampler tray, especially if not temperature-controlled.	Use a temperature-controlled autosampler set to a cool temperature (e.g., 4-10°C).[13] Limit the time the vial is in the autosampler before injection.
Adsorption to vials or tubing: Active sites in the analytical flow path can cause analyte loss.	Use deactivated glass or polypropylene (B1209903) vials. Prime the LC system thoroughly with the mobile phase and inject a few conditioning samples before the main analytical run.
Photodegradation in the autosampler: Clear vials may allow for degradation if the autosampler is exposed to ambient light.	Use amber autosampler vials or cover the autosampler to protect from light.[8]
Peak Tailing or Splitting	Poor chromatographic conditions: Inappropriate column choice, mobile phase pH, or gradient.	A C18 or phenyl-hexyl column is often suitable.[14][16] Optimize the mobile phase; for example, using a buffer like ammonium (B1175870) formate (B1220265) can improve peak shape.[14] Adjust the gradient to ensure proper elution.
Column overload: The concentration of the injected standard is too high.	Dilute the standard solution to a lower concentration and reinject.
Matrix Effects (Ion Suppression or Enhancement)	Co-elution with matrix components: Excipients or the active pharmaceutical ingredient (API) from a sample matrix can interfere with the ionization of CPMNP.	Optimize the chromatographic method to achieve baseline separation between CPMNP and any interfering peaks.[15] A divert valve can be used to direct the API peak to waste, preventing it from entering the mass spectrometer.[15]
Inappropriate sample preparation: The extraction method does not sufficiently clean up the sample.	Employ solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering components from the sample matrix before analysis.

Experimental Protocols

Protocol 1: Preparation of CPMNP Stock and Working Standard Solutions

This protocol outlines the steps for preparing solutions for generating a calibration curve for LC-MS/MS analysis.

• Materials:

  • 1-Cyclopropylmethyl-4-nitrosopiperazine (CPMNP) analytical standard

  • LC-MS grade methanol

  • Class A volumetric flasks (amber)

  • Calibrated pipettes or microsyringes

  • Analytical balance

• Procedure for Stock Solution (e.g., 100 µg/mL): a. Allow the CPMNP standard vial to equilibrate to room temperature before opening to prevent condensation. b. Accurately weigh approximately 10 mg of the CPMNP standard into a 100 mL amber volumetric flask. c. Dissolve the standard in a small amount of methanol and sonicate for 5-10 minutes to ensure complete dissolution.[14] d. Dilute to the mark with methanol and mix thoroughly. e. This stock solution should be stored in a refrigerator (2-8°C) and protected from light.[11]

• Procedure for Working Standard Solutions (e.g., 0.5 - 100 ng/mL): a. Perform serial dilutions of the stock solution using methanol (or the initial mobile phase composition) as the diluent. b. Prepare these solutions in amber volumetric flasks or vials. c. For a typical calibration curve, prepare a series of at least five concentrations spanning the expected range of the analyte.[17] d. These working solutions should be prepared fresh daily or as determined by stability studies.[11]

Protocol 2: Forced Degradation Study of CPMNP Standard

This protocol is designed to intentionally degrade the CPMNP standard to understand its stability profile and identify potential degradation products.

• Materials:

  • CPMNP stock solution (e.g., 10 µg/mL in methanol)

  • Hydrochloric acid (HCl), 0.1 M

  • Sodium hydroxide (B78521) (NaOH), 0.1 M

  • Hydrogen peroxide (H₂O₂), 3%

  • High-purity water

  • UV light chamber (compliant with ICH Q1B guidelines)[18]

  • Heating block or oven

• Procedure: a. Control Sample: Dilute the CPMNP stock solution with the analysis solvent to the target concentration. Keep protected from light and heat. b. Acid Hydrolysis: Mix an aliquot of the stock solution with 0.1 M HCl. Store at room temperature or elevated temperature (e.g., 60°C) for a defined period (e.g., 24 hours). Neutralize with NaOH before analysis.[13] c. Base Hydrolysis: Mix an aliquot of the stock solution with 0.1 M NaOH. Store under the same conditions as the acid hydrolysis sample. Neutralize with HCl before analysis.[13] d. Oxidative Degradation: Mix an aliquot of the stock solution with 3% H₂O₂. Store at room temperature, protected from light, for a defined period.[13] e. Thermal Degradation: Place a vial of the stock solution in an oven at a high temperature (e.g., 80°C) for a defined period. f. Photodegradation: Expose a solution of CPMNP in a chemically inert, transparent container (e.g., quartz cuvette) to a calibrated light source as per ICH Q1B guidelines.[18] A control sample should be wrapped in aluminum foil and kept under the same conditions to serve as a dark control. g. Analysis: Analyze all samples (including controls) by a suitable stability-indicating method (e.g., LC-MS/MS) to determine the percentage of CPMNP remaining and to detect any new peaks corresponding to degradation products.

Visualizations

Caption: Potential degradation pathways for the CPMNP analytical standard.

References

• 1. Nitrosamine- pH role - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1-(Cyclopropylmethyl)-4-nitrosopiperazine | CAS No: NA [aquigenbio.com]
• 4. veeprho.com [veeprho.com]
• 5. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tlcstandards.com [tlcstandards.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. cambrex.com [cambrex.com]
• 9. 1-Cyclopentyl-4-nitrosopiperazine (100 mg/L in methanol) [lgcstandards.com]
• 10. clearsynth.com [clearsynth.com]
• 11. hsa.gov.sg [hsa.gov.sg]
• 12. chemicalbook.com [chemicalbook.com]
• 13. mdpi.com [mdpi.com]
• 14. fda.gov.tw [fda.gov.tw]
• 15. waters.com [waters.com]
• 16. researchgate.net [researchgate.net]
• 17. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 18. ema.europa.eu [ema.europa.eu]

Troubleshooting low recovery issues in nitrosamine impurity testing

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering low recovery issues during the analysis of nitrosamine (B1359907) impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low recovery in nitrosamine impurity testing?

Low recovery in nitrosamine analysis is a frequent challenge stemming from the trace levels of these impurities and the complexity of pharmaceutical matrices. The primary causes can be grouped into several categories:

• Matrix Effects: Co-eluting compounds from the drug product matrix (Active Pharmaceutical Ingredient - API, excipients) can interfere with the ionization of the target nitrosamine in the mass spectrometer source, leading to ion suppression and a lower signal.[1][2][3]

• Inadequate Sample Preparation: The chosen extraction method may not be efficient at isolating the nitrosamines from the sample matrix.[4][5] This can be due to poor solubility of the analyte in the extraction solvent, strong binding of the nitrosamine to the API or excipients, or the formation of emulsions during liquid-liquid extraction.[6][7]

• Analyte Loss: Nitrosamines, particularly small volatile ones like N-nitrosodimethylamine (NDMA), can be lost during sample preparation steps such as evaporation or concentration.[8] Adsorption to glassware or plasticware can also be a source of analyte loss.[9]

• Analyte Degradation: Nitrosamines can be unstable and may degrade under certain conditions, such as exposure to light, high temperatures, or inappropriate pH levels, leading to lower recovery.[8][10]

• Artifactual Formation: Conversely, new nitrosamines can form during sample preparation if nitrosating agents and amine precursors are present in the sample, which can complicate recovery assessment.[8][11] Careful control of experimental conditions is necessary to prevent this.[11]

Q2: My recovery is consistently low. How can I determine if matrix effects are the culprit?

Matrix effects are a leading cause of inaccurate quantification and low recovery in LC-MS/MS analysis of nitrosamines.[1] They occur when components of the sample matrix interfere with the ionization of the analyte, causing either ion suppression (signal decrease) or ion enhancement (signal increase).[2]

Indicators of Matrix Effects:

• Poor reproducibility of results between different sample preparations.[2]

• Recovery values that are significantly and consistently below 100%.[2]

• A notable difference in the analyte's peak area when comparing a standard in a pure solvent to a standard spiked into a blank matrix extract.[2]

A widely accepted method to quantify the extent of matrix effects is the post-extraction spike comparison .[2]

Experimental Protocol: Assessing Matrix Effects

• Prepare a Blank Matrix Extract: Process a sample that does not contain the nitrosamine of interest (a placebo or blank) using your established sample preparation method.

• Prepare a Spiked Sample (Set A): Spike the blank matrix extract with a known concentration of the nitrosamine standard.

• Prepare a Neat Standard (Set B): Prepare a standard solution of the same nitrosamine at the same concentration in the pure reconstitution solvent.

• Analyze and Compare: Analyze both sets of samples using your LC-MS/MS method and compare the peak areas.

• Calculate the Matrix Effect: Use the following formula:

  • Matrix Effect (%) = (Peak Area in Spiked Matrix / Peak Area in Solvent) x 100[3]

A value significantly less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.[3]

Q3: What are the best sample preparation strategies to improve nitrosamine recovery?

A robust sample preparation protocol is critical for accurate nitrosamine analysis. The goal is to efficiently extract the target analytes while removing interfering matrix components.[7] A simple "dilute and shoot" method is often insufficient for complex matrices.[4]

Recommended Extraction Techniques:

• Solid-Phase Extraction (SPE): This is a highly effective technique for cleaning up complex samples. It offers better selectivity and removal of matrix components compared to other methods, resulting in cleaner extracts and improved sensitivity.[7]

• Liquid-Liquid Extraction (LLE): LLE is a fundamental technique suitable for separating nitrosamines, especially volatile ones, from the sample matrix. Careful selection of extraction solvents and pH control are crucial for success.[7]

Key Optimization Steps:

• Solvent Selection: Use non-reactive, high-purity solvents like methanol (B129727) or acetonitrile (B52724) to minimize the risk of secondary nitrosation.[7] The polarity of the solvent should be optimized to ensure efficient extraction of the target nitrosamines.

• pH Control: The pH of the sample solution can significantly impact the stability and extraction efficiency of nitrosamines. Generally, neutral to slightly acidic conditions are preferred to prevent degradation.[7] However, some studies suggest that alkaline conditions can reduce the in-situ formation of nitrosamines.[12]

• Use of Internal Standards: The most effective way to compensate for analyte loss and matrix variability is to use a stable isotope-labeled internal standard (SIL-IS) for each target nitrosamine. A SIL-IS behaves almost identically to the analyte during sample preparation and ionization, providing accurate correction for recovery issues.[2][13]

Below is a troubleshooting flowchart to guide your sample preparation optimization.

Caption: Troubleshooting workflow for low nitrosamine recovery.

Q4: How can I optimize my analytical method to improve sensitivity and overcome matrix effects?

If sample preparation optimization is insufficient, further improvements can be made by adjusting the chromatographic and mass spectrometric conditions.

• Chromatography: The goal is to achieve baseline separation of the target nitrosamines from the bulk of the matrix components.

  • Column Selection: Using columns with different selectivities, such as biphenyl (B1667301) or pentafluorophenyl (PFP) phases, can improve retention and separation, especially for challenging compounds like NDMA.[3][14]

  • Gradient Optimization: Adjusting the mobile phase gradient can help resolve the analyte peak from co-eluting matrix interferences.[3]

• Mass Spectrometry:

  • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects than Electrospray Ionization (ESI) for certain nitrosamines and may offer better sensitivity.[3][4]

  • Parameter Tuning: Fine-tuning MS parameters like curtain gas, declustering potential, and collision energy can significantly reduce background noise and improve the signal-to-noise ratio for the target analytes.[3][14][15]

Data Summary

The following table summarizes common sample preparation techniques and their expected recovery ranges, highlighting factors that can influence their effectiveness.

Technique	Typical Recovery Range	Advantages	Common Issues & Troubleshooting
Liquid-Liquid Extraction (LLE)	60-110%	Simple, scalable, good for volatile nitrosamines.[7]	Low Recovery: Optimize solvent polarity and pH.[7] Emulsion Formation: Centrifuge at higher speed; add salt.
Solid-Phase Extraction (SPE)	70-120%	High selectivity, excellent cleanup for complex matrices.[7][9]	Low Recovery: Ensure correct sorbent selection; optimize wash and elution solvents; check for analyte breakthrough.
QuEChERS	70-120%	Fast and efficient for screening purposes.[7]	Low Recovery: Ensure appropriate salt/sorbent combination for the matrix; may require further cleanup steps.

Note: Recovery ranges are generalized. Method validation for a specific matrix is essential. The European Medicines Agency (EMA) suggests a typical range of 80-120% for recovery.[9]

Detailed Experimental Protocols

Protocol 1: General Liquid-Liquid Extraction (LLE) for Nitrosamines

This protocol provides a general starting point and must be optimized for the specific drug product matrix.

• Sample Weighing: Accurately weigh an appropriate amount of the homogenized drug product (e.g., 100-500 mg) into a centrifuge tube.

• Dissolution & Spiking: Add a suitable dissolution solvent (e.g., 5 mL of 0.1M HCl). If using an internal standard, spike the sample at this stage to allow for equilibration.[6] Vortex for 2-5 minutes.

• Extraction: Add an appropriate volume of an immiscible organic solvent (e.g., 5 mL of dichloromethane).

• Agitation: Cap the tube and vortex vigorously for 5 minutes.

• Phase Separation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Collection: Carefully transfer the organic layer (bottom layer for dichloromethane) to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at ambient temperature to prevent loss of volatile nitrosamines.[15]

• Reconstitution: Reconstitute the dried residue in a known volume (e.g., 1 mL) of the initial mobile phase for LC-MS analysis.

Protocol 2: General Solid-Phase Extraction (SPE) Workflow

This workflow illustrates the key steps in an SPE procedure for nitrosamine cleanup. The choice of sorbent, cartridge size, and solvents must be validated.

Caption: General workflow for Solid-Phase Extraction (SPE).

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pmda.go.jp [pmda.go.jp]
• 6. USP-Nitrosamine Education: Matrix Effect? - Events / Workshops / Webinars - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. resolvemass.ca [resolvemass.ca]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Low recovery factor & Validation Issue - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. youtube.com [youtube.com]
• 11. ijpsjournal.com [ijpsjournal.com]
• 12. Strategies for mitigating nitrosamine contamination in pharmaceutical drug manufacturing: insights from FDA research - American Chemical Society [acs.digitellinc.com]
• 13. Nitrosamine- pH role - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 14. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Method Refinement for Enhanced Separation of Nitrosopiperazine Isomers

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working on the separation of nitrosopiperazine isomers.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of nitrosopiperazine isomers encountered in pharmaceutical analysis?

A1: In the analysis of nitrosopiperazine-related impurities, you may encounter several types of isomers:

• Positional Isomers: These arise when a substituent is located at different positions on the piperazine (B1678402) ring. For example, 1-methyl-4-nitrosopiperazine (B99963) and 2-methyl-1-nitrosopiperazine are positional isomers.

• Enantiomers (Chiral Isomers): If a substituent on the piperazine ring creates a chiral center, the molecule can exist as a pair of non-superimposable mirror images called enantiomers. This necessitates chiral separation techniques for their resolution.

• Rotamers (Conformational Isomers): Due to the restricted rotation around the N-N bond, some asymmetrical nitrosopiperazines can exist as two stable planar conformations (syn and anti or E/Z isomers). These can sometimes be separated under specific chromatographic conditions, appearing as two distinct peaks for a single compound.

Q2: Which analytical techniques are most suitable for separating nitrosopiperazine isomers?

A2: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), especially when coupled with Mass Spectrometry (MS), are the most effective techniques.[1]

• HPLC-MS/MS: This is a versatile and widely used method for a broad range of nitrosopiperazines, including those that are less volatile or thermally labile. High-Resolution Mass Spectrometry (HRMS) can provide high selectivity.

• GC-MS/MS: This technique offers excellent sensitivity and selectivity, particularly for volatile nitrosamines.[2][3][4]

Q3: My nitrosopiperazine isomer peaks are showing poor resolution. What are the likely causes?

A3: Poor resolution is a common challenge and can stem from several factors:

• Inadequate Column Selectivity: The stationary phase of your column may not be providing sufficient differential interaction with the isomers.

• Suboptimal Mobile Phase Composition (HPLC): The mobile phase may not have the necessary selectivity for the separation.

• Inappropriate Temperature Program (GC): A rapid temperature ramp can lead to the co-elution of closely related isomers.

Q4: I am observing peak tailing in my chromatogram for nitrosopiperazine analysis. What could be the cause?

A4: Peak tailing is often caused by secondary interactions between the analyte and the stationary phase. Nitrosopiperazines, having basic properties, can interact with residual acidic silanol (B1196071) groups on silica-based columns, leading to tailing. Column overload can also be a cause.

Q5: Are there any specific concerns regarding the stability of nitrosopiperazine isomers during analysis?

A5: Aqueous solutions of N-nitrosopiperazine have been found to be thermally stable at temperatures up to 150°C.[5][6] However, they can degrade upon exposure to UV light.[5][6] It is also important to be aware of the potential for in-situ formation of nitrosamines during sample preparation and analysis, especially in the presence of residual nitrosating agents.

Troubleshooting Guides

Issue 1: Poor Resolution of Nitrosopiperazine Positional Isomers

Possible Cause	Troubleshooting Step
Inadequate Column Selectivity	Solution 1: Change Column Type. For HPLC, consider columns with different separation mechanisms. A phenyl column can be effective for aromatic-containing isomers by promoting pi-pi interactions. Porous graphitic carbon (PGC) or polar-embedded phases can also offer unique selectivity. For GC, a mid-polarity column may provide better resolution than a standard non-polar phase.
Solution 2: Increase Column Efficiency. Use a longer column or a column with a smaller particle size to improve peak separation.
Suboptimal Mobile Phase Composition (HPLC)	Solution 1: Modify the Organic Solvent. If you are using a reverse-phase method with acetonitrile, try switching to or adding methanol, and vice-versa. The different solvent properties can alter selectivity.
Solution 2: Adjust the Mobile Phase pH. For ionizable nitrosopiperazine derivatives, modifying the pH of the aqueous portion of the mobile phase can change retention and selectivity.
Inappropriate Temperature Program (GC)	Solution: Optimize the Oven Temperature Program. Decrease the temperature ramp rate or introduce an isothermal hold at a temperature that provides the best separation for the isomers of interest.

Issue 2: Chiral Nitrosopiperazine Isomers are Not Separating

Possible Cause	Troubleshooting Step
Use of an Achiral Stationary Phase	Solution 1: Employ a Chiral Column. Enantiomers have identical physicochemical properties in an achiral environment and require a chiral stationary phase (CSP) for direct separation.
Solution 2: Indirect Separation via Derivatization. React the racemic mixture with a pure enantiomer of a chiral derivatizing agent to form diastereomers. These diastereomers have different physical properties and can be separated on a standard achiral column.

Issue 3: Peak Tailing or Splitting

Possible Cause	Troubleshooting Step
Secondary Silanol Interactions (Tailing)	Solution 1: Adjust Mobile Phase pH. Lowering the mobile phase pH can suppress the ionization of residual silanol groups, reducing secondary interactions.
Solution 2: Use an End-Capped Column. Modern, well-end-capped columns have fewer free silanol groups, minimizing tailing.
Partially Blocked Inlet Frit (Splitting)	Solution: Clean or Replace the Frit. Debris from the sample or mobile phase can cause peak splitting. Reverse the column and flush it. If the problem persists, the frit or the entire column may need replacement.
Sample Solvent Mismatch (Splitting)	Solution: Match Sample Solvent to Mobile Phase. Injecting a sample in a solvent that is significantly stronger than the mobile phase can lead to peak distortion. Whenever possible, dissolve the sample in the initial mobile phase.

Issue 4: Matrix Effects Leading to Inaccurate Quantification

Possible Cause	Troubleshooting Step
Ion Suppression or Enhancement	Solution 1: Improve Sample Preparation. Utilize Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[7]
Solution 2: Chromatographic Optimization. Modify the gradient profile to separate the analytes from co-eluting matrix components.[7]
Solution 3: Use a Stable Isotope-Labeled Internal Standard. This can help to compensate for matrix effects.[7]
Solution 4: Evaluate Ionization Source. Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects than Electrospray Ionization (ESI) for some nitrosamines.[7]

Quantitative Data Presentation

Table 1: HPLC-MS/MS Parameters for Nitrosopiperazine Analysis

Analyte	Column	Mobile Phase	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N-Nitrosopiperazine	Waters XBridge BEH Amide (100 x 3.0 mm, 2.5 µm)	A: 10 mM ammonium (B1175870) formate, 5% ethanol, 0.05% formic acid in water B: Acetonitrile (Gradient)	116.1	85.1	12
N-Nitrosopiperazine-d8 (IS)	Waters XBridge BEH Amide (100 x 3.0 mm, 2.5 µm)	A: 10 mM ammonium formate, 5% ethanol, 0.05% formic acid in water B: Acetonitrile (Gradient)	124.0	93.0	12
1-Methyl-4-nitrosopiperazine	C18 (e.g., Inertsil ODS-3, 5 µm, 4.6 x 150 mm)	A: Water with 5 mM Ammonium Formate (pH 8.0) B: Methanol (Gradient)	130.1	100.1	10

Data adapted from various sources for illustrative purposes.[1][8]

Table 2: GC-MS/MS Parameters for Nitrosamine Analysis (including a nitrosopiperazine derivative)

Analyte	Retention Time (min)	Quantifier Transition (m/z)	Qualifier Transition (m/z)
N-Nitrosodimethylamine (NDMA)	~3.6	74 -> 42	74 -> 44
N-Nitrosodiethylamine (NDEA)	~5.2	102 -> 42	102 -> 56
1-Methyl-4-nitrosopiperazine (MeNP)	Varies	130 -> 100	130 -> 71

Data for NDMA and NDEA adapted from a validated GC-MS/MS method. MeNP transitions are representative and may require optimization.[2]

Experimental Protocols

Protocol 1: HPLC-MS/MS Method for the Determination of N-Nitrosopiperazine

• Sample Preparation: a. Weigh 250 mg of the Active Pharmaceutical Ingredient (API) into a 15 mL centrifuge tube. b. Add 10 mL of 0.1 M NaOH solution, vortex briefly, and shake for at least 5 minutes. c. Add 2.0 mL of dichloromethane (B109758), vortex briefly, and shake for at least 5 minutes. d. Centrifuge at approximately 10,000 x g for at least 5 minutes. e. Carefully transfer the lower organic (dichloromethane) layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen. f. Reconstitute the residue in a suitable volume of the initial mobile phase.

• HPLC Conditions: [1]

  • Column: Waters XBridge BEH Amide (100 x 3.0 mm, 2.5 µm particle size)

  • Mobile Phase A: 10 mM ammonium formate, 5% ethanol, and 0.05% formic acid in water

  • Mobile Phase B: Acetonitrile

  • Gradient:

    • 0-2 min: 95% B

    • 2-8 min: 95% to 60% B

    • 8-10 min: 60% B

    • 10-12 min: 60% to 95% B

    • 12-17 min: 95% B (re-equilibration)

  • Flow Rate: 0.5 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 5 µL

• Mass Spectrometry Conditions (Triple Quadrupole): [1]

  • Ionization Mode: Positive Electrospray Ionization (+ESI)

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • N-Nitrosopiperazine: 116.1 -> 85.1 (Quantifier), 116.1 -> 86 (Qualifier)[5][6]

    • N-Nitrosopiperazine-d8 (Internal Standard): 124.0 -> 93.0

  • Collision Energy: Optimized for each transition (e.g., 12 V for N-nitrosopiperazine)

  • Source Temperature: 300 °C

Protocol 2: General GC-MS/MS Method for Volatile Nitrosamines (Adaptable for Nitrosopiperazine Isomers)

• Sample Preparation (Liquid-Liquid Extraction): a. Dissolve a known amount of the sample in an appropriate aqueous solution (e.g., 1M NaOH). b. Spike with an internal standard solution. c. Extract with dichloromethane (repeat 2-3 times). d. Combine the organic layers and dry over anhydrous sodium sulfate. e. Concentrate the extract to a final volume of 1 mL.

• GC Conditions:

  • Column: Mid-polarity column (e.g., 6% cyanopropylphenyl-94% dimethylpolysiloxane), 30 m x 0.25 mm ID, 1.4 µm film thickness

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Injector Temperature: 250 °C

  • Injection Mode: Splitless (1 µL)

  • Oven Program:

    • Initial temperature: 40 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 200 °C

    • Hold at 200 °C for 5 minutes

• Mass Spectrometry Conditions (Triple Quadrupole):

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Ion Source Temperature: 230 °C

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: To be determined for specific nitrosopiperazine isomers by analyzing individual standards.

Visualizations

Caption: General experimental workflow for nitrosopiperazine isomer analysis.

Caption: Troubleshooting logic for poor separation of nitrosopiperazine isomers.

References

• 1. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 2. Simultaneous determination of low molecular weight nitrosamines in pharmaceutical products by fast gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis and risk assessment of nitrosamines in sartans using GC-MS and Monte Carlo simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. N-Nitrosopiperazines form at high pH in post-combustion capture solutions containing piperazine: a low-energy collisional behaviour study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Controlling Nitrosamine Levels in Pharmaceuticals with Antioxidants

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter when using antioxidants to control nitrosamine (B1359907) levels in pharmaceutical products.

Frequently Asked Questions (FAQs)

Q1: Which antioxidants are most effective at inhibiting nitrosamine formation?

A1: Ascorbic acid (vitamin C) and alpha-tocopherol (B171835) (vitamin E) are the most commonly cited and effective antioxidants for inhibiting nitrosamine formation.[1][2] Other antioxidants that have shown significant inhibitory effects include sodium ascorbate, caffeic acid, and ferulic acid.[2][3][4] A study demonstrated that these five antioxidants, when added to drug products at a concentration of approximately 1% by weight, could inhibit nitrosamine formation by over 80%.[1][2][3][4]

Q2: What is the mechanism by which antioxidants inhibit nitrosamine formation?

A2: Antioxidants act as "nitrite scavengers."[5][6] Nitrosamine formation occurs when a nitrosating agent, such as nitrous acid (formed from nitrites under acidic conditions), reacts with a secondary or tertiary amine.[7][8] Antioxidants like ascorbic acid compete with the amine for the nitrosating agent, reducing the nitrite (B80452) to less reactive species like nitric oxide (NO).[9] This effectively blocks the nitrosation of the amine, thereby preventing the formation of nitrosamines.[5][6]

Q3: At what concentration should I use antioxidants in my formulation?

A3: The effective concentration of an antioxidant can vary depending on the specific drug substance, formulation, and the level of nitrite contamination.[10] However, studies have shown that concentrations as low as 0.25% to 1% (by weight) of ascorbic acid can significantly reduce nitrosamine formation.[6][11] It is crucial to optimize the concentration for each specific formulation to ensure efficacy without negatively impacting the drug product's quality or stability.[10]

Q4: Will adding antioxidants to my formulation affect the drug's bioequivalence (BE)?

A4: This is a critical consideration, and the impact on bioequivalence depends on the drug's Biopharmaceutics Classification System (BCS) class and the amount of antioxidant added.[12] For BCS Class I, II, and III drugs, the FDA suggests that the addition of certain antioxidants (like ascorbic acid or alpha-tocopherol) at levels typically not exceeding 10 mg per dose may not require in vivo BE studies, and comparative dissolution testing may be sufficient.[12][13] However, for BCS Class IV drugs, or when higher levels of antioxidants are used, more extensive testing, potentially including in vivo studies, may be necessary to ensure that the drug's absorption and bioavailability are not altered.[12]

Q5: Can the addition of antioxidants affect the stability of the Active Pharmaceutical Ingredient (API) or the final drug product?

A5: While antioxidants are added to inhibit nitrosamine formation, they can potentially interact with the API or other excipients. For instance, ascorbic acid can sometimes cause product discoloration through Maillard-type reactions.[14] It is essential to conduct thorough stability studies on the reformulated product under accelerated and long-term conditions to ensure that the antioxidant does not degrade the API or negatively impact the product's shelf life.[11][15]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Inconsistent or poor inhibition of nitrosamine formation.	- Insufficient antioxidant concentration.- Uneven distribution of the antioxidant in the formulation.- The chosen antioxidant is not effective for the specific API or formulation pH.	- Increase the antioxidant concentration in increments (e.g., from 0.5% to 1.0% w/w) and re-evaluate.- If using a dry granulation process, consider switching to wet granulation to ensure a more uniform distribution of the antioxidant.[3]- Test a different antioxidant. For example, if ascorbic acid (hydrophilic) is ineffective, consider alpha-tocopherol (lipophilic), as the location of the nitrosation reaction can influence efficacy.[3]- Evaluate the pH of your formulation; some antioxidants have optimal pH ranges for their activity.
API degradation or product discoloration after adding an antioxidant.	- The antioxidant is reacting with the API or other excipients.- Maillard reaction (common with ascorbic acid).[14]	- Conduct compatibility studies with the API and individual excipients to identify the source of the reaction.- Consider using a coated form of the antioxidant to prevent direct interaction.- To minimize discoloration with ascorbic acid, control moisture, oxygen levels, and pH during manufacturing and storage.[14]- Evaluate alternative antioxidants that may be more compatible with your formulation.
Difficulty in detecting low levels of nitrosamines in the presence of the antioxidant.	- The antioxidant is interfering with the analytical method.- Matrix effects from the formulation are suppressing the instrument's signal.[16]	- During sample preparation for analysis, include an additional nitrosation inhibitor like sulfamic acid to prevent in-situ formation of nitrosamines.[16]- Optimize the sample extraction and clean-up procedures to remove interfering substances.[17]- Utilize matrix-matched calibration standards or internal standards to compensate for matrix effects.[16]- Ensure your analytical method (e.g., LC-MS/MS) is sufficiently sensitive and validated for detecting trace levels of nitrosamines in your specific product matrix.[17]
Reformulated product fails to meet bioequivalence standards.	- The antioxidant is altering the dissolution profile of the drug.- The antioxidant is affecting the permeability or absorption of the API, particularly for BCS Class III and IV drugs.[12]	- For BCS Class III drugs, conduct supportive studies to demonstrate that the antioxidant does not affect passive intestinal permeability or the activity of relevant drug transporters.[13]- For BCS Class IV drugs, where both solubility and permeability are low, even small formulation changes can have a significant impact. In vivo BE studies may be unavoidable.[12]- Adjust the formulation to counteract the changes in dissolution, for example, by modifying the levels of other excipients like disintegrants or surfactants.

Quantitative Data on Antioxidant Efficacy

The following table summarizes data from various studies on the effectiveness of different antioxidants in inhibiting nitrosamine formation.

Antioxidant	Concentration	Model System/Drug	Inhibition Efficiency	Reference
Ascorbic Acid	~1 wt%	Oral Solid Dosage Form	>80%	[2][3][4]
Sodium Ascorbate	~1 wt%	Oral Solid Dosage Form	>80%	[2][3][4]
Alpha-tocopherol	~1 wt%	Oral Solid Dosage Form	>80%	[2][3][4]
Caffeic Acid	~1 wt%	Oral Solid Dosage Form	>80%	[2][3][4]
Ferulic Acid	~1 wt%	Oral Solid Dosage Form	>80%	[2][3][4]
Ascorbic Acid	1%	Ranitidine Drug Product	96.98% (NDMA attenuation)	[18]
Trolox	1%	Ranitidine Drug Product	90.58% (NDMA attenuation)	[18]
Ascorbic Acid	1%	Model Formulation	~75% reduction	[6]
Ascorbic Acid	1%	Placebo Tablet	87% nitrite reduction	[6]
Ascorbic Acid, Caffeic Acid, Ferulic Acid	0.1%, 0.5%, 1%	Metformin (B114582) HCl Tablets	Significant reduction; complete mitigation at 0.5% and 1%	[11][15]

Experimental Protocols

Protocol 1: Evaluating Antioxidant Efficacy in a Model Formulation

This protocol is adapted from a study investigating the impact of antioxidants on nitrosamine formation in metformin and bumetanide (B1668049) formulations.[11][15]

1. Formulation Preparation: a. Prepare several batches of a model drug formulation using wet granulation. b. Spike each batch with a known nitrosating agent, such as sodium nitrite, at a concentration of 100 ppm. c. To the test batches, add the selected antioxidant (e.g., ascorbic acid, ferulic acid, or caffeic acid) at varying concentrations (e.g., 0.1%, 0.5%, and 1% of the total tablet weight). Prepare a control batch without any antioxidant.

2. Stability Study: a. Subject the prepared tablets to a 6-month stability study under controlled conditions (e.g., 40°C and 75% relative humidity). b. Pull samples at predetermined time points (e.g., initial, 1 month, 3 months, 6 months).

3. Sample Analysis: a. At each time point, analyze the samples for nitrosamine impurities using a validated mass spectrometry method (e.g., LC-MS/MS), following ICH guidelines. b. Prepare samples by dissolving the tablets in a suitable diluent, followed by extraction and filtration to remove excipients. c. Quantify the levels of the target nitrosamine(s) and compare the results from the antioxidant-containing batches to the control batch to determine the percentage of inhibition.

Protocol 2: Screening Nitrite Scavenging Efficacy of Antioxidants

This protocol is based on a study evaluating the nitrite scavenging ability of ascorbic acid in a placebo formulation.[6]

1. Placebo Blend Preparation: a. Prepare placebo blends containing common excipients such as microcrystalline cellulose (B213188) (MCC), starch, and croscarmellose sodium. b. To the test blends, add the antioxidant (e.g., ascorbic acid) at various concentrations (e.g., 0.25%, 0.5%, and 1% by weight). Prepare a control blend without the antioxidant.

2. Tableting and Storage: a. Compress the blends into tablets using either direct compression or after wet granulation. b. Store the tablets in open containers at accelerated stability conditions (e.g., 40°C and 75% relative humidity) for a defined period (e.g., 7 days).

3. Nitrite Level Measurement: a. Measure the amount of nitrite in the tablets at the initial time point (T0) and after the storage period (e.g., T7 days). b. Compare the nitrite levels in the antioxidant-containing tablets to the control tablets to calculate the percentage of nitrite reduction, which indicates the scavenging efficacy of the antioxidant.

Visualizations

References

• 1. From food to pharma: antioxidant scavengers as a viable strategy to mitigate nitrosamines in drugs [manufacturingchemist.com]
• 2. FDA suggests alternative approaches for nitrosamine risk assessments | RAPS [raps.org]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of N-Nitrosamine Formation in Drug Products: A Model Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dsm-firmenich.com [dsm-firmenich.com]
• 6. dsm.com [dsm.com]
• 7. 6 Steps to reduce nitrosamines impurities in Pharma industry - Zamann Pharma Support GmbH [zamann-pharma.com]
• 8. fda.gov [fda.gov]
• 9. Inhibition of nitrosamine formation by ascorbic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. FDA Workshop: Mitigation Strategies for Nitrosamine Drug Substance Related Impurities - Events / Workshops / Webinars - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. Strategies for mitigating nitrosamine contamination in pharmaceutical drug manufacturing: insights from FDA research - American Chemical Society [acs.digitellinc.com]
• 12. fda.gov [fda.gov]
• 13. fda.gov [fda.gov]
• 14. dsm-firmenich.com [dsm-firmenich.com]
• 15. Strategies for mitigating nitrosamine contamination in pharmaceutical drug manufacturing: insights from FDA research - ACS Fall 2025 - American Chemical Society [acs.digitellinc.com]
• 16. theanalyticalscientist.com [theanalyticalscientist.com]
• 17. agilent.com [agilent.com]
• 18. discovery.researcher.life [discovery.researcher.life]

Technical Support Center: Precision and Accuracy in Low-Level Nitrosamine Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the precision and accuracy of low-level nitrosamine (B1359907) quantification.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of nitrosamine impurities in pharmaceutical products?

A1: Nitrosamine impurities can arise from various sources throughout the manufacturing process and shelf life of a drug product. Key sources include the synthesis route of the active pharmaceutical ingredient (API), where certain reagents, solvents, or catalysts may introduce nitrosating agents or their precursors.[1] Contamination can also originate from raw materials, excipients, and even packaging materials.[2] Furthermore, the degradation of the drug substance or excipients during storage can lead to the formation of nitrosamines.[1]

Q2: What are the main analytical challenges in quantifying nitrosamines at low levels?

A2: The primary challenges in low-level nitrosamine analysis are achieving the required sensitivity and selectivity to meet stringent regulatory limits, often in the parts-per-billion (ppb) range.[3][4][5] Matrix effects, where components of the drug product interfere with the ionization of the target nitrosamines, can lead to inaccurate quantification.[6][7] Analyte instability is another concern, as some nitrosamines are susceptible to degradation under light or heat.[5][8] Additionally, there is a risk of artificial nitrosamine formation during the analytical procedure itself.[5][9]

Q3: Which analytical techniques are most suitable for low-level nitrosamine analysis?

A3: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-tandem mass spectrometry (GC-MS/MS) are the most widely used and recommended techniques for the quantification of nitrosamine impurities.[1][10][11] LC-MS/MS is particularly versatile for a broad range of nitrosamines, including those that are non-volatile or thermally unstable.[12][13] GC-MS/MS, often coupled with headspace sampling, is highly effective for volatile nitrosamines.[8][14]

Q4: What are Nitrosamine Drug Substance-Related Impurities (NDSRIs) and why are they a concern?

A4: NDSRIs are a class of nitrosamines that are structurally similar to the active pharmaceutical ingredient (API).[13] They can form when the API, which may contain secondary or tertiary amine functional groups, reacts with nitrosating agents.[13] NDSRIs are a significant concern because their unique structures may not be detected by generic nitrosamine screening methods, and they pose a potential carcinogenic risk.[4]

Troubleshooting Guides

Issue 1: Poor Recovery of Nitrosamines

Q: My recovery of spiked nitrosamine standards is consistently low. What are the potential causes and how can I troubleshoot this?

A: Low recovery can stem from several factors during sample preparation and analysis. Here’s a systematic approach to troubleshooting:

• Optimize Extraction Efficiency:

  • Solvent Choice: Ensure the extraction solvent is appropriate for the polarity of the target nitrosamines and the drug matrix. Methanol, acetonitrile, and dichloromethane (B109758) are commonly used.[5] For complex matrices, a mixture of solvents may be necessary to achieve efficient extraction.

  • Extraction Technique: Techniques like solid-phase extraction (SPE), liquid-liquid extraction (LLE), and QuEChERS can improve recovery by effectively isolating nitrosamines from the matrix.[15] Ensure the chosen technique is optimized for your specific sample.

  • pH Adjustment: The pH of the sample can influence the extraction efficiency of some nitrosamines. Experiment with adjusting the pH to improve recovery.

• Prevent Analyte Degradation:

  • Light and Heat Sensitivity: Nitrosamines can degrade when exposed to UV light and high temperatures.[8] Protect samples from light by using amber vials and avoid excessive heat during sample preparation.

  • Sample Stability: Analyze samples as quickly as possible after preparation. If storage is necessary, keep them at low temperatures (e.g., -20°C).[3]

• Address Matrix Effects:

  • Ion Suppression: Co-eluting matrix components can suppress the ionization of nitrosamines in the mass spectrometer source, leading to lower signal and poor recovery.[5][6]

  • Mitigation Strategies: Improve sample cleanup to remove interfering matrix components.[16] Diluting the sample extract can also reduce matrix effects, but this may compromise sensitivity. The use of a stable isotope-labeled internal standard that co-elutes with the analyte is highly recommended to compensate for matrix effects.[17]

Issue 2: High Variability in Results (Poor Precision)

Q: I am observing significant variability (%RSD > 15%) in my replicate measurements. What could be causing this and how can I improve precision?

A: Poor precision can be attributed to inconsistencies in sample preparation, chromatographic separation, or instrument performance.

• Standardize Sample Preparation:

  • Automated Systems: Where possible, use automated sample preparation systems to minimize human error and improve reproducibility.[14]

  • Consistent Procedures: Ensure that all steps of the sample preparation, such as weighing, dilution, and extraction, are performed consistently for all samples.

• Optimize Chromatography:

  • Peak Shape: Poor peak shape can lead to inconsistent integration and, consequently, poor precision. This can be caused by a mismatch between the injection solvent and the mobile phase.[18]

  • Column Choice: Select a column that provides good retention and separation of the target nitrosamines from matrix components. C18 and phenyl-hexyl columns are commonly used.[11]

  • Gradient Optimization: A well-optimized gradient elution can improve peak shape and resolution.

• Ensure Instrument Stability:

  • System Suitability: Perform system suitability tests before each analytical run to ensure the instrument is performing optimally.

  • Source Cleaning: A contaminated mass spectrometer source can lead to unstable signals. Regular cleaning is crucial, especially when analyzing complex matrices.[18]

Issue 3: Inadequate Sensitivity (High Limits of Detection/Quantification)

Q: I am unable to achieve the required low limits of detection (LOD) and quantification (LOQ) for my nitrosamine analysis. How can I improve the sensitivity of my method?

A: Achieving low detection limits is a common challenge in nitrosamine analysis. Here are some strategies to enhance sensitivity:

• Optimize Mass Spectrometry Parameters:

  • Ionization Source: Atmospheric pressure chemical ionization (APCI) can provide better sensitivity for some nitrosamines compared to electrospray ionization (ESI).[13][19]

  • MRM Transitions: Optimize the multiple reaction monitoring (MRM) transitions (precursor and product ions) and collision energies for each nitrosamine to maximize signal intensity.[19]

• Improve Sample Preparation:

  • Concentration Step: Incorporate a concentration step in your sample preparation protocol, such as evaporating the extraction solvent and reconstituting the residue in a smaller volume of a suitable solvent.

  • Sample Cleanup: A cleaner sample will result in less background noise and improved signal-to-noise ratio. Solid-phase extraction (SPE) is a highly effective technique for both cleanup and concentration.[16]

• Enhance Chromatographic Performance:

  • Injection Volume: Increasing the injection volume can lead to a stronger signal, but be mindful of potential column overload and increased matrix effects.[18]

  • Column Dimensions: Using a column with a smaller internal diameter can increase sensitivity.

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of common nitrosamine impurities using LC-MS/MS and GC-MS/MS. These values are compiled from various validation studies and demonstrate the capabilities of each technique.

Table 1: Performance Data for LC-MS/MS Methods

Nitrosamine	Method	LOD (ng/mL)	LOQ (ng/mL)	Accuracy (% Recovery)	Precision (% RSD)	Drug Product
NDMA	UPLC-APCI-MS/MS	0.35	0.55	96.0 - 98.4	< 3.5	Irbesartan, Olmesartan, Metformin[12]
NDEA	UPLC-APCI-MS/MS	0.29	0.37	96.2 - 98.0	< 2.7	Irbesartan, Olmesartan, Metformin[12]
NDMA	HPLC-MS	0.3	1.0	97.7 - 104.2	< 5.3	Metformin (B114582) HCl SR Tablets[12]
Multiple	LC-MS/MS	20 ng/g	50 ng/g	80 - 120	< 20	Sartans[18]
NDSRI	UPLC-MS/MS	-	0.25 ng/mL	82 - 91	< 7	Sertraline[17]

NDMA: N-Nitrosodimethylamine, NDEA: N-Nitrosodiethylamine, NDSRI: Nitrosamine Drug Substance-Related Impurity, LOD: Limit of Detection, LOQ: Limit of Quantitation, RSD: Relative Standard Deviation.

Table 2: Performance Data for GC-MS/MS Methods

Nitrosamine	Method	LOQ	Accuracy (% Recovery)	Precision (% RSD)	Drug Matrix
NDMA	GC-MS/MS	0.0091 mg/kg	94.5 - 103.1	1.2	Valsartan[20]
NDEA	GC-MS/MS	-	93.6 - 103	0.4 - 3.3	Valsartan[20]
NDMA & NDEA	GC-MS/MS	0.3 - 0.9 µg/kg	-	-	Sartans, Metformin, Ranitidine[21]

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of Nitrosamines in Metformin Drug Product

This protocol provides a general procedure for the quantification of several common nitrosamine impurities in a metformin drug product matrix.

1. Sample Preparation

• Accurately weigh a portion of crushed tablets equivalent to 100 mg of the active pharmaceutical ingredient (API) into a 15 mL centrifuge tube.[4][13]

• Add a defined volume of diluent (e.g., 2.0 mL of methanol/water 80:20 v/v) and mix using a vortex mixer for approximately 5 minutes.[9][13]

• Sonicate the sample for 10 minutes.[9]

• Centrifuge the sample at 4500 rpm for 15 minutes.[4]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.[4]

2. LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 column (e.g., 4.6 x 150 mm, 3 µm)[9]

• Mobile Phase A: 0.1% Formic Acid in Water[13][17]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile or Methanol[13][17]

• Gradient: Develop a suitable gradient to separate the target nitrosamines.

• Flow Rate: 0.3 - 0.5 mL/min

• Column Temperature: 30 - 40 °C

• Injection Volume: 1 - 10 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Source: ESI or APCI in positive ion mode

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

3. Data Analysis

• Create a calibration curve using a series of standard solutions of known concentrations.

• Quantify the nitrosamines in the sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Protocol 2: Headspace GC-MS Method for Volatile Nitrosamines in Valsartan (B143634) Drug Substance

This protocol describes a general procedure for analyzing volatile nitrosamines in sartan drug substances.

1. Sample Preparation

• Weigh approximately 0.5 g of the valsartan drug sample into a headspace vial.[22]

• Add a suitable solvent (e.g., 5 mL of DMSO or 1-methyl-2-pyrrolidone).[22]

• Add an internal standard solution (e.g., d6-NDMA).

• Seal the vial immediately.

2. GC-MS Conditions

• GC System: Gas chromatograph with a headspace autosampler

• Column: A suitable capillary column (e.g., DB-624 or equivalent)

• Oven Temperature Program: Optimize for the separation of volatile nitrosamines.

• Carrier Gas: Helium

• Headspace Sampler Parameters: Optimize incubation temperature and time (e.g., 150°C for 15 min).[20]

• Mass Spectrometer: Single quadrupole or triple quadrupole mass spectrometer

• Ionization Mode: Electron Ionization (EI)

• Acquisition Mode: Selected Ion Monitoring (SIM) for single quadrupole MS or MRM for triple quadrupole MS.

3. Data Analysis

• Create a calibration curve using a series of standard solutions of known concentrations prepared in the same manner as the samples.

• Quantify the nitrosamines in the sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. agilent.com [agilent.com]
• 5. fa7t2bwvxb1.b-cdn.net [fa7t2bwvxb1.b-cdn.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. fda.gov [fda.gov]
• 11. youtube.com [youtube.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. resolvemass.ca [resolvemass.ca]
• 17. waters.com [waters.com]
• 18. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. gcms.cz [gcms.cz]

Reference Data & Comparative Studies

A Comprehensive Guide to the Full Method Validation of LC-MS/MS for 1-Cyclopropylmethyl-4-nitrosopiperazine (CPMN) Analysis

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a critical safety concern due to their potential carcinogenic properties.[1][2] Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control and monitoring of these impurities in drug substances and products.[2] 1-Cyclopropylmethyl-4-nitrosopiperazine (CPMN) is a potential nitrosamine impurity that may arise from manufacturing processes involving piperazine-based active pharmaceutical ingredients (APIs).[3] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred analytical technique for the trace-level detection and quantification of nitrosamines due to its high sensitivity and selectivity.[2][4][5]

This guide provides a comprehensive overview of the full method validation for the analysis of CPMN using LC-MS/MS. It offers a comparative analysis with alternative methods and includes detailed experimental protocols and supporting data to assist researchers and drug development professionals in establishing robust and compliant analytical procedures.

Comparative Analysis of Analytical Techniques for Nitrosamine Detection

While LC-MS/MS is considered the gold standard for nitrosamine analysis, other techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) can also be employed.[4][6][7] The choice of method depends on the specific nitrosamine, the sample matrix, and the required sensitivity.

Parameter	LC-MS/MS	GC-MS	HPLC-UV
Sensitivity	Excellent (ppt to ppb levels)[4]	Good (ppb levels)[6]	Moderate (ppm levels)
Selectivity	Excellent[5]	Good to Excellent	Moderate
Applicability	Broad range of nitrosamines, including non-volatile and thermally labile compounds[5]	Suitable for volatile and thermally stable nitrosamines[4][6]	Limited to chromophoric compounds and higher concentrations
Matrix Effects	Can be significant, often requiring internal standards for compensation[2]	Less prone to matrix effects than LC-MS/MS for certain sample types	Susceptible to interference from co-eluting impurities
Sample Throughput	High	Moderate to High	High

Experimental Workflow for LC-MS/MS Method Validation

The following diagram illustrates a typical workflow for the full validation of an LC-MS/MS method for CPMN analysis, adhering to ICH Q2(R1) guidelines.[2]

Caption: Workflow for LC-MS/MS method validation of CPMN.

Detailed Experimental Protocols

Sample Preparation

Effective sample preparation is crucial for accurate and precise quantification of trace-level nitrosamines.[2]

• Standard and Internal Standard (IS) Preparation:

  • Prepare a stock solution of 1-(Cyclopropylmethyl)-4-nitrosopiperazine (CPMN) reference standard in methanol (B129727) at a concentration of approximately 1 mg/mL.[3][8]

  • Prepare a stock solution of a suitable deuterated internal standard (e.g., CPMN-d4, if available, or a structurally similar deuterated nitrosamine) in methanol.

  • Prepare working standard solutions by serial dilution of the stock solution with a suitable solvent (e.g., 50:50 methanol:water).

• Sample Extraction (from a drug product matrix):

  • Accurately weigh approximately 250 mg of the ground tablet powder or drug substance into a centrifuge tube.[2]

  • Add a known volume of the internal standard solution.

  • Add a suitable extraction solvent (e.g., methanol or dichloromethane).

  • Vortex and sonicate for 10-15 minutes to ensure complete extraction.

  • Centrifuge the sample to pelletize excipients.

  • Filter the supernatant through a 0.22 µm filter before injection.

LC-MS/MS Conditions

Optimized chromatographic and mass spectrometric conditions are essential for achieving the desired sensitivity and selectivity.

• Liquid Chromatography:

  • LC System: A UPLC or HPLC system.

  • Column: A C18 or Phenyl-Hexyl column (e.g., 2.1 x 100 mm, 1.8 µm) is often suitable.

  • Mobile Phase A: 0.1% Formic acid in water.[9]

  • Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.[9]

  • Flow Rate: 0.3 - 0.5 mL/min.[9]

  • Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, ramp up to elute the CPMN, and then include a wash and re-equilibration step.

  • Column Temperature: 30-40 °C.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry:

  • MS System: A triple quadrupole mass spectrometer.

  • Ion Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).[5] ESI is generally suitable for nitrosamines of this type.

  • Ionization Mode: Positive.

  • Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion transitions for CPMN and its internal standard must be determined and optimized. For CPMN (C8H15N3O, MW: 169.23), the protonated molecule [M+H]+ would be m/z 170.2. Product ions would be determined through infusion experiments.

Method Validation Parameters and Acceptance Criteria

The developed LC-MS/MS method must be validated according to ICH Q2(R1) guidelines to ensure it is fit for its intended purpose.[2]

Validation Parameter	Acceptance Criteria	Representative Data (Hypothetical for CPMN)
Specificity	No interference at the retention time of CPMN and IS from blank, placebo, and known impurities.	Chromatograms show no interfering peaks at the retention times of the analytes.
Linearity (R²)	≥ 0.99	0.998 over a range of 0.5 to 50 ng/mL.
Limit of Detection (LOD)	Signal-to-noise ratio ≥ 3	0.1 ng/mL
Limit of Quantification (LOQ)	Signal-to-noise ratio ≥ 10; acceptable precision and accuracy.[10]	0.5 ng/mL
Accuracy (% Recovery)	80-120%	95.5% - 103.2% at three concentration levels.
Precision (% RSD)	Repeatability (Intra-day): ≤ 15%Intermediate Precision (Inter-day): ≤ 15%	Repeatability: 3.5%Intermediate Precision: 5.8%
Stability	Analyte stable in solution and in the matrix under defined storage conditions.	Stable for 24 hours at autosampler temperature and for 7 days at 2-8°C.

Logical Comparison of Analytical Methods

The following diagram provides a logical comparison of the key attributes of LC-MS/MS, GC-MS, and HPLC-UV for nitrosamine analysis.

Caption: Comparison of key attributes for nitrosamine analysis methods.

Conclusion

The full method validation of an LC-MS/MS method for the determination of 1-Cyclopropylmethyl-4-nitrosopiperazine is a critical step in ensuring the safety and quality of pharmaceutical products. This guide provides a comprehensive framework for conducting such a validation, including detailed experimental protocols, expected performance data, and a comparative analysis of alternative techniques. By adhering to these guidelines, researchers and drug development professionals can establish a robust, sensitive, and selective method that meets stringent regulatory requirements for the control of this potential genotoxic impurity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. 1-(Cyclopropylmethyl)-4-nitrosopiperazine | CAS No: NA [aquigenbio.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. lcms.cz [lcms.cz]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]
• 8. veeprho.com [veeprho.com]
• 9. benchchem.com [benchchem.com]
• 10. Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin—Analytical Challenges and Degradation Studies | MDPI [mdpi.com]

Unraveling the Carcinogenic Puzzle: A Comparative Guide to the Structure-Activity Relationship of N-Nitrosopiperazines

For researchers, scientists, and drug development professionals, understanding the carcinogenic potential of N-nitrosamine impurities is a critical aspect of drug safety and risk assessment. This guide provides an objective comparison of the structure-activity relationship (SAR) for N-nitrosopiperazine carcinogenicity, supported by experimental data, detailed methodologies, and visual representations of key biological processes.

N-Nitrosopiperazines, a class of N-nitrosamine compounds, have come under scrutiny due to their potential carcinogenic properties. The relationship between their chemical structure and carcinogenic activity is a complex interplay of metabolic activation, DNA interaction, and cellular response. This guide synthesizes findings from various studies to provide a clear comparison of the carcinogenic potency of different N-nitrosopiperazine analogs.

Quantitative Comparison of Carcinogenic Potency

The carcinogenic potency of N-nitrosopiperazine analogs is often quantified by the TD50 value, which represents the chronic dose rate in mg/kg body weight per day that would induce tumors in 50% of the test animals that would have remained tumor-free at a zero dose.[1] The following tables summarize the TD50 values for various N-nitrosopiperazine derivatives in rats and hamsters, providing a basis for comparing their carcinogenic potential.

Table 1: Carcinogenic Potency (TD50) of N-Nitrosopiperazine Analogs in Rats

Compound	TD50 (mg/kg/day)	Target Organs	Reference
N-Nitrosopiperazine	8.78	All tumor-bearing animals	[1]
1-Methyl-4-nitrosopiperazine	2.1	Liver, Esophagus, Nasal Cavity	[2][3]
1,2,6-Trimethyl-4-nitrosopiperazine	0.153	Not Specified	[2]
Dinitroso-2,6-dimethylpiperazine	Potent	Esophagus	[2]
Nitroso-3,4,5-trimethylpiperazine	Less potent than Me2DNP in rats	Nasal Cavity	[2]
1,4-Dinitrosopiperazine	-	Nasal Mucosa, Bladder	[4]

Table 2: Carcinogenic Potency of N-Nitrosopiperazine Analogs in Syrian Golden Hamsters

Compound	Relative Potency	Target Organs	Reference
Dinitroso-2,6-dimethylpiperazine	-	Forestomach, Liver Angiosarcomas	[2]
Nitroso-3,4,5-trimethylpiperazine	At least as potent as Me2DNP	Forestomach, Lung, Liver Angiosarcomas, Esophagus	[2]

The Decisive Role of Metabolic Activation

The carcinogenicity of N-nitrosopiperazines is not inherent to the parent molecule but is a consequence of its metabolic activation. This process, primarily mediated by cytochrome P450 (CYP) enzymes in the liver, is a critical first step in the chain of events leading to cancer.[3][5]

The generally accepted mechanism involves the α-hydroxylation of the carbon atom adjacent to the nitroso group. This enzymatic reaction transforms the stable N-nitrosopiperazine into a highly unstable α-hydroxynitrosamine. This intermediate then undergoes spontaneous decomposition to form a reactive electrophilic diazonium ion. It is this diazonium ion that is the ultimate carcinogenic species, capable of alkylating cellular macromolecules, most importantly, DNA.[5][6]

Metabolic activation of N-nitrosopiperazine and DNA adduct formation.

The Aftermath of DNA Damage: Cellular Responses

The formation of DNA adducts by the reactive metabolites of N-nitrosopiperazines triggers a cascade of cellular responses aimed at mitigating the damage. Key DNA repair pathways, including Base Excision Repair (BER), Nucleotide Excision Repair (NER), and direct reversal by O6-methylguanine-DNA methyltransferase (MGMT), are activated to remove the alkylated bases and restore the integrity of the DNA.[6][7][8]

However, if the DNA damage is extensive or the repair mechanisms are overwhelmed or faulty, the persistent DNA adducts can lead to mispairing during DNA replication, resulting in permanent mutations. These mutations can occur in critical genes that regulate cell growth and division, such as oncogenes and tumor suppressor genes, ultimately initiating the process of carcinogenesis.[9]

Cellular signaling pathways in response to N-nitrosopiperazine-induced DNA damage.

Experimental Protocols for Carcinogenicity Assessment

The determination of the carcinogenic potential of N-nitrosopiperazines relies on well-established experimental protocols, primarily long-term animal bioassays. The Organisation for Economic Co-operation and Development (OECD) and the National Toxicology Program (NTP) provide comprehensive guidelines for conducting these studies.[10][11]

A typical experimental workflow for a carcinogenicity bioassay involves the following key steps:

• Test Substance Characterization: Thorough chemical analysis of the N-nitrosopiperazine analog to determine its identity, purity, and stability.

• Animal Selection and Acclimatization: Use of specific rodent strains, commonly F344 rats and B6C3F1 mice, obtained from a reliable source. Animals are acclimatized to the laboratory conditions before the start of the study.[10]

• Dose Selection and Administration: At least three dose levels (plus a control group) are typically used. The highest dose is often the maximum tolerated dose (MTD), which is determined in shorter-term toxicity studies. The test substance is usually administered in the diet or drinking water over a long period, often for the majority of the animal's lifespan (e.g., 24 months for rats).[11]

• In-life Observations: Regular monitoring of the animals for clinical signs of toxicity, body weight changes, and food/water consumption.

• Pathology: At the end of the study, all animals are subjected to a complete necropsy. All organs and tissues are examined macroscopically, and tissues are collected for microscopic examination (histopathology) to identify and characterize any tumors.[11]

• Data Analysis: Statistical analysis of tumor incidence data to determine if there is a significant increase in tumors in the treated groups compared to the control group.

Experimental workflow for a typical carcinogenicity bioassay.

References

• 1. N-nitrosopiperazine: Carcinogenic Potency Database [leadscope.com]
• 2. Practical and Science-Based Strategy for Establishing Acceptable Intakes for Drug Product N-Nitrosamine Impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. celerion.com [celerion.com]
• 4. AI limit for 1-Nitrosopiperazine - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed [mdpi.com]
• 6. DNA Alkylation Damage by Nitrosamines and Relevant DNA Repair Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Activation of DNA damage repair pathways in response to nitrogen mustard-induced DNA damage and toxicity in skin keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tobacco nitrosamines as culprits in disease: mechanisms reviewed - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. Methods for Evaluating Potential Carcinogens and Anticarcinogens - Carcinogens and Anticarcinogens in the Human Diet - NCBI Bookshelf [ncbi.nlm.nih.gov]

Comparative Genotoxicity of 1-Cyclopropylmethyl-4-nitrosopiperazine and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the genotoxicity of 1-Cyclopropylmethyl-4-nitrosopiperazine and its structurally related compounds, 1-Cyclopentyl-4-nitrosopiperazine (CPNP) and 1-Methyl-4-nitrosopiperazine (MNP). Due to the limited publicly available genotoxicity data for 1-Cyclopropylmethyl-4-nitrosopiperazine, this comparison relies on data from its close analogs to infer potential hazards and guide future research.

Executive Summary

N-nitrosamines are a class of compounds of significant concern due to their potential carcinogenic and mutagenic properties. 1-Cyclopropylmethyl-4-nitrosopiperazine is an N-nitroso derivative that may arise as an impurity in pharmaceutical manufacturing.[1] Understanding its genotoxic profile is crucial for risk assessment. This guide summarizes available data on related nitrosopiperazines, outlines key experimental protocols for genotoxicity testing, and illustrates the underlying molecular pathways.

Data Presentation: Genotoxicity of Nitrosopiperazine Compounds

The following table summarizes the available genotoxicity data for CPNP and MNP. No direct experimental data for 1-Cyclopropylmethyl-4-nitrosopiperazine was identified in the public domain.

Compound	Assay	Cell Line/Strain	Metabolic Activation (S9)	Result	Reference
1-Cyclopentyl-4-nitrosopiperazine (CPNP)	Ames Test	E. coli WP2 uvrA(pKM101)	Hamster & Rat Liver S9	Positive	[2]
Ames Test	S. typhimurium TA102	Hamster & Rat Liver S9	Negative	[2]
Enhanced Ames Test	Various	Hamster Liver S9 (30%)	Recommended as a positive control	[3][4]
1-Methyl-4-nitrosopiperazine (MNP)	Ames Test	S. typhimurium TA1535	With S9	Strong Positive	[5]
Ames Test	S. typhimurium TA100	With S9	Strong Positive	[5]
Ames Test	S. typhimurium TA1535	Without S9	Equivocal (weak positive)	[5]
Comet Assay (in vivo)	Rat Nasal Epithelial Cells	-	Positive (DNA damage)	[6]
Carcinogenicity (in vivo)	Sprague-Dawley Rats	-	Potent Nasal Carcinogen	[6]

Experimental Protocols

Detailed methodologies for standard genotoxicity assays are crucial for the reproducibility and interpretation of results. Below are summaries of protocols for the Ames test, in vitro micronucleus assay, and chromosomal aberration test.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds.[7] It utilizes histidine-dependent strains of Salmonella typhimurium and tryptophan-dependent strains of Escherichia coli that have mutations in the genes required for amino acid synthesis. The assay detects mutations that revert the bacteria to a state where they can synthesize the required amino acid and thus grow on a minimal medium. For N-nitrosamines, which often require metabolic activation to become mutagenic, an enhanced Ames test protocol is recommended.[4]

Enhanced Ames Test Protocol Summary:

• Tester Strains: S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101) should be included.[4]

• Metabolic Activation: The test should be conducted with and without a post-mitochondrial fraction (S9). For nitrosamines, 30% rat liver S9 and 30% hamster liver S9 are recommended.[4]

• Assay Type: The pre-incubation method is preferred over the plate incorporation method, with a recommended pre-incubation time of 30 minutes.[4]

• Positive Controls: Strain-specific positive controls should be used as per OECD 471 guidelines. For nitrosamine (B1359907) testing, known mutagens like N-nitrosodimethylamine (NDMA) and 1-Cyclopentyl-4-nitrosopiperazine (CPNP) are recommended.[4]

• Data Analysis: A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies that is reproducible and statistically significant.

In Vitro Micronucleus Assay

The in vitro micronucleus assay is a cytogenetic test that detects both clastogenic (chromosome breaking) and aneugenic (whole chromosome loss) events.[8] Micronuclei are small, extranuclear bodies containing chromosomal fragments or whole chromosomes that are not incorporated into the main nucleus during cell division.

In Vitro Micronucleus Assay Protocol Summary:

• Cell Lines: A variety of mammalian cell lines can be used, such as Chinese Hamster Ovary (CHO) cells, human peripheral blood lymphocytes, or TK6 cells.[9]

• Treatment: Cells are exposed to at least three concentrations of the test compound for a defined period. The treatment can be short (e.g., 3-6 hours) with a recovery period, or continuous (e.g., 24 hours). The assay is performed with and without S9 metabolic activation.

• Cytokinesis Block: Cytochalasin B is often added to the culture to block cytokinesis, resulting in binucleated cells. Scoring is then performed on these binucleated cells, ensuring that only cells that have undergone one mitosis are analyzed.[10]

• Scoring: At least 2000 binucleated cells per concentration are scored for the presence of micronuclei.[11]

• Toxicity Measurement: Cytotoxicity is assessed concurrently, often by measuring the cytokinesis-block proliferation index (CBPI) or relative cell counts. The highest concentration tested should typically induce around 50-60% cytotoxicity.[11]

• Data Analysis: A statistically significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.

In Vitro Chromosomal Aberration Test

This assay identifies structural chromosomal abnormalities in cultured mammalian cells.

In Vitro Chromosomal Aberration Test Protocol Summary:

• Cell Lines: Commonly used cell lines include CHO cells, Chinese Hamster Lung (CHL) cells, and human peripheral blood lymphocytes.

• Treatment: Cells are treated with the test compound at various concentrations, with and without S9 metabolic activation.

• Metaphase Arrest: A spindle inhibitor (e.g., colcemid or colchicine) is added to the cultures to arrest cells in metaphase.

• Harvesting and Slide Preparation: Cells are harvested, treated with a hypotonic solution, fixed, and dropped onto microscope slides.

• Analysis: Chromosomes are stained (e.g., with Giemsa), and metaphase spreads are analyzed microscopically for structural aberrations such as chromatid and chromosome gaps, breaks, and exchanges.

• Data Analysis: A statistically significant and dose-dependent increase in the percentage of cells with chromosomal aberrations is considered a positive result.

Mandatory Visualizations

Signaling Pathway of Nitrosamine-Induced Genotoxicity

Nitrosamines are pro-carcinogens that require metabolic activation to exert their genotoxic effects.[12][13] This process, primarily mediated by cytochrome P450 enzymes, leads to the formation of reactive electrophiles that can alkylate DNA, forming DNA adducts.[14][15] These adducts, if not repaired, can lead to mutations and chromosomal damage. Several DNA repair pathways are involved in mitigating this damage.[14]

Caption: Metabolic activation and genotoxic mechanism of nitrosamines.

Experimental Workflow for In Vitro Genotoxicity Testing

The general workflow for assessing the genotoxicity of a test compound in vitro involves a series of standardized assays to detect different types of genetic damage.

Caption: Standard workflow for in vitro genotoxicity assessment.

References

• 1. veeprho.com [veeprho.com]
• 2. Comparative Analysis of TA102 and WP2 uvrA(pKM101) Strains in Detecting Nitrosamine Mutagens in the Enhanced Ames Test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test [ouci.dntb.gov.ua]
• 4. ema.europa.eu [ema.europa.eu]
• 5. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Strong nasal carcinogenicity and genotoxicity of 1-nitroso-4-methylpiperazine after low dose inhalation in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bioactivation of N-nitrosopiperidine to mutagens: role of hepatic cytochrome P-450 proteins and contribution of cytosolic fraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Transforming early pharmaceutical assessment of genotoxicity: applying statistical learning to a high throughput, multi end point in vitro micronucleus assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comprehensive interpretation of in vitro micronucleus test results for 292 chemicals: from hazard identification to risk assessment application - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cytokinesis-Blocked Micronucleus Cytome Assay Biomarkers Identify Lung Cancer Cases Amongst Smokers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. openscience.ub.uni-mainz.de [openscience.ub.uni-mainz.de]
• 13. mdpi.com [mdpi.com]
• 14. DNA Alkylation Damage by Nitrosamines and Relevant DNA Repair Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Risks of Novel Nitrosamines: A Comparative Guide to Read-Across Assessment

For Researchers, Scientists, and Drug Development Professionals

The emergence of novel nitrosamine (B1359907) impurities in pharmaceutical products presents a significant challenge to drug safety and development. Regulatory agencies worldwide now mandate a thorough risk assessment for these potentially carcinogenic compounds. The read-across approach, a cornerstone of this assessment, allows for the evaluation of a novel nitrosamine (the "target") by leveraging data from a structurally similar and well-characterized compound (the "source" or "surrogate"). This guide provides a comprehensive comparison of the methodologies employed in read-across risk assessment, supported by experimental data and detailed protocols, to aid researchers in this critical evaluation.

The Regulatory Framework: A Three-Step Approach

Regulatory bodies such as the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and Health Canada have aligned on a three-step process for managing nitrosamine impurities[1][2][3][4][5].

• Risk Evaluation: Identify potential sources of nitrosamine formation or contamination in the active pharmaceutical ingredient (API) and finished drug product[1][6][7].

• Confirmatory Testing: If a risk is identified, conduct analytical testing using validated, sensitive methods to detect and quantify the nitrosamine impurity[1][4][8].

• Marketing Authorization Updates: Implement necessary changes to the manufacturing process or specifications to mitigate the risk and update the marketing authorization accordingly[1].

Core Methodologies in Read-Across Risk Assessment

The read-across assessment for a novel nitrosamine hinges on a combination of in-silico predictions and in-vitro experimental data to establish a scientifically sound basis for similarity with a chosen surrogate.

In-Silico Assessment: The First Tier

Computational tools provide an initial, rapid screening of potential nitrosamine risks. These methods are crucial for prioritizing compounds for further testing and for identifying suitable surrogate compounds for read-across.

Key In-Silico Approaches:

• (Quantitative) Structure-Activity Relationship ((Q)SAR): These models predict the biological activity of a chemical based on its molecular structure. For nitrosamines, (Q)SAR models are used to predict mutagenicity and carcinogenicity[9][10][11]. The predictions are based on identifying structural alerts and comparing the target molecule to databases of known carcinogens and mutagens.

• Expert Rule-Based Systems: Software like Zeneth and Mirabilis from Lhasa Limited can predict degradation pathways that may lead to nitrosamine formation and assess the potential for an impurity to be purged during the manufacturing process[12][13][14][15].

• Read-Across Justification: In-silico tools help in identifying suitable source compounds for read-across by comparing structural similarity, physicochemical properties, and predicted metabolic pathways[16][17][18][19].

In-Vitro Testing: Generating Biological Evidence

When in-silico models predict a risk, or to provide robust evidence for a read-across argument, in-vitro assays are employed to assess the mutagenic potential of the nitrosamine.

The Enhanced Ames Test: A Critical Assay

The bacterial reverse mutation assay, or Ames test, is a widely used method to detect the mutagenic potential of chemical compounds[20]. For nitrosamines, which often require metabolic activation to become mutagenic, an "enhanced" version of the standard OECD 471 protocol is recommended[21][22][23][24].

Table 1: Comparison of Read-Across and Alternative Assessment Methodologies

Methodology	Description	Advantages	Limitations	Typical Application in Nitrosamine Assessment
Read-Across	Predicts the toxicity of a target compound using data from a structurally similar source compound(s)[17][18].	Reduces animal testing, time, and cost-efficient[19][25].	Justification of surrogate selection can be challenging; relies on the quality of source data[19][26].	Establishing acceptable intake (AI) limits for novel nitrosamines lacking carcinogenicity data.
(Q)SAR	Computational models that correlate chemical structure with biological activity[9][10].	Rapid screening of many compounds; provides mechanistic insights[11].	Predictions require expert review; may not be reliable for novel chemical classes; in-silico data alone is not sufficient for setting limits[6].	Initial risk identification and prioritization; supports surrogate selection.
Enhanced Ames Test	An in-vitro bacterial assay to assess mutagenicity, optimized for nitrosamines[22][27].	High sensitivity for many carcinogenic nitrosamines; relatively rapid and cost-effective[20][23][28].	Negative results may not be sufficient to rule out carcinogenic risk for all nitrosamines[29]; requires metabolic activation (S9 mix) which may not perfectly mimic human metabolism.	Confirmatory evidence of mutagenic potential; key data point for read-across justification.
In-Vivo Carcinogenicity Studies	Long-term animal studies to determine the carcinogenic potential of a substance[30][31][32][33].	Provides the most direct evidence of carcinogenicity in a mammalian system.	Expensive, time-consuming, and uses a large number of animals.	Generally avoided for impurities; data from source compounds in these studies are used for read-across.

Visualizing the Workflow

To better understand the logical flow of a read-across risk assessment, the following diagrams illustrate the key decision-making processes.

Figure 1: A generalized workflow for read-across risk assessment of a novel nitrosamine impurity.

Figure 2: A simplified workflow for the enhanced Ames test protocol for nitrosamines.

Experimental Protocols

A detailed and robust experimental protocol is critical for generating reliable data to support a read-across assessment.

Protocol: Enhanced Bacterial Reverse Mutation (Ames) Test for Nitrosamines

This protocol is a generalized procedure and should be adapted based on the specific nitrosamine and regulatory requirements.

1. Materials and Reagents:

• Bacterial Strains: At least five strains of Salmonella typhimurium and Escherichia coli are recommended, with an emphasis on strains sensitive to nitrosamines such as TA100 and TA1535[23].

• S9 Fraction: Aroclor 1254-induced hamster liver S9 fraction is often recommended for enhanced sensitivity with nitrosamines[23][27].

• Cofactors for S9 Mix: NADP, G6P.

• Media: Nutrient broth, minimal glucose agar plates.

• Test Compound and Vehicle: The nitrosamine dissolved in a suitable, non-mutagenic solvent (e.g., water or DMSO).

• Positive and Negative Controls.

2. Procedure:

• Strain Preparation: Grow bacterial cultures overnight in nutrient broth to reach the late exponential or early stationary phase of growth[23].

• Pre-incubation Method:

  • In a test tube, combine the test compound solution, the S9 mix (for assays with metabolic activation), and the bacterial culture.

  • Pre-incubate the mixture for a defined period (e.g., 20-30 minutes) at 37°C with shaking[23][27].

• Plating:

  • After pre-incubation, add top agar to the mixture and pour it onto the surface of a minimal glucose agar plate.

• Incubation:

  • Incubate the plates at 37°C for 48-72 hours.

• Colony Counting:

  • Count the number of revertant colonies on each plate.

• Data Analysis:

  • A positive result is indicated by a concentration-dependent increase in the number of revertant colonies that is statistically significant compared to the negative control.

Conclusion

The read-across risk assessment for novel nitrosamine impurities is a complex, multi-faceted process that relies on the integration of in-silico predictions and robust in-vitro data. While in-silico tools provide a valuable and efficient initial screen, the enhanced Ames test remains a critical experimental component for confirming mutagenic potential. A scientifically sound read-across justification, built on a weight of evidence approach, is essential for regulatory acceptance and for ensuring the safety of pharmaceutical products. As our understanding of nitrosamine toxicology evolves, so too will the methodologies used to assess their risk, with an increasing emphasis on New Approach Methodologies (NAMs) to refine and reduce reliance on animal testing[16][18][34].

References

• 1. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 2. fda.gov [fda.gov]
• 3. npra.gov.my [npra.gov.my]
• 4. canada.ca [canada.ca]
• 5. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 6. qbdgroup.com [qbdgroup.com]
• 7. Nitrosamines New WHO Guidance Provides Expanded Risk Assessment Considerations [pharmaceuticalonline.com]
• 8. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 9. Quantum Chemical Evaluation and QSAR Modeling of N-Nitrosamine Carcinogenicity. | Semantic Scholar [semanticscholar.org]
• 10. toxminds.com [toxminds.com]
• 11. Nitrosamines - QSAR ANALYTICS [qsaranalytics.com.mx]
• 12. Nitrosamine Impurity Risk Assessment | Lhasa Limited [lhasalimited.org]
• 13. Navigating Nitrosamine Impurities: In Silico Risk Assessment [lhasalimited.org]
• 14. In Silico Prediction of N-Nitrosamine Formation Pathways of Pharmaceutical Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. freethinktech.com [freethinktech.com]
• 16. Towards grouping concepts based on new approach methodologies in chemical hazard assessment: the read-across approach of the EU-ToxRisk project - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Use of analogues and read-across in risk assessment - Canada.ca [canada.ca]
• 18. A Revised Read-across Framework and its Application for the Development of EPA&rsquo;s Provisional Peer Reviewed Toxicity Values (PPRTVs) | Risk Assessment Portal | US EPA [assessments.epa.gov]
• 19. m.youtube.com [m.youtube.com]
• 20. iphasebiosci.com [iphasebiosci.com]
• 21. Use Of The Bacterial Reverse Mutation Assay To Predict Carcinogenicity Of N-nitrosamines | Lhasa Limited [lhasalimited.org]
• 22. Current Status Of The Ames Test For N-nitrosamines | Lhasa Limited [lhasalimited.org]
• 23. academic.oup.com [academic.oup.com]
• 24. fda.gov [fda.gov]
• 25. Approaches for read-across in chemical risk assessment - ECETOC [ecetoc.org]
• 26. Read-across/SAR posts Collection - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 27. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Use of the bacterial reverse mutation assay to predict carcinogenicity of N-nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]
• 30. N-Nitrosamines: 15 Listings - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 31. academic.oup.com [academic.oup.com]
• 32. N-nitrosamines: environmental occurrence, in vivo formation and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. Comparative study of the carcinogenic activity of nitrosamines. | Semantic Scholar [semanticscholar.org]
• 34. [PDF] Guidance on the use of read‐across for chemical safety assessment in food and feed | Semantic Scholar [semanticscholar.org]

A Comparative Guide to Cross-Validation of Analytical Procedures for Nitrosamine Impurity Detection

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products remains a critical safety concern due to their potential carcinogenic properties. Regulatory bodies worldwide mandate stringent control of these impurities, necessitating robust and reliable analytical methods for their detection and quantification at trace levels. Cross-validation of these methods across different laboratories and analytical techniques is paramount to ensure the consistency, accuracy, and reliability of results. This guide provides an objective comparison of the primary analytical techniques, their performance characteristics supported by experimental data, and detailed experimental protocols to aid in the selection and validation of suitable methods for nitrosamine analysis.

Comparison of Analytical Techniques

The most prevalent and effective analytical techniques for nitrosamine analysis are hyphenated mass spectrometry methods, which offer the high sensitivity and selectivity required to detect these impurities at the stringent levels demanded by regulators. The two most common methods are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Table 1: Comparison of LC-MS/MS and GC-MS/MS for Nitrosamine Analysis

Parameter	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)
Applicability	Versatile for a broad range of nitrosamines, including less volatile and thermally unstable compounds.[1]	Preferred for volatile nitrosamines.[1]
Sensitivity	High sensitivity, capable of reaching low parts-per-billion (ppb) or even parts-per-trillion (ppt) levels.[2][3]	Also highly sensitive, particularly for volatile analytes.[4]
Selectivity	Excellent selectivity through Multiple Reaction Monitoring (MRM).[1]	High selectivity, also utilizing MRM.
Matrix Effects	Can be susceptible to ion suppression or enhancement from co-eluting matrix components, often requiring matrix-matched standards or robust sample preparation.	Less prone to matrix effects compared to LC-MS/MS, especially when using headspace injection which minimizes the introduction of non-volatile matrix components.
Sample Throughput	Can be high with the use of modern UPLC systems and automated sample preparation.	Can also be high, particularly with headspace autosamplers.
Instrumentation Cost	Generally higher initial investment and maintenance costs.	Can have a lower initial cost compared to high-end LC-MS/MS systems.

Performance Data

The following tables summarize quantitative data for the analysis of common nitrosamine impurities using LC-MS/MS and GC-MS/MS, compiled from various studies. These values can vary based on the specific instrumentation, method, and sample matrix.

Table 2: Performance Data for LC-MS/MS Analysis of Nitrosamines

Nitrosamine	Limit of Detection (LOD) (ng/mL)	Limit of Quantitation (LOQ) (ng/mL)	Accuracy (% Recovery)	Precision (%RSD)	Matrix
NDMA	0.006 - 0.2	0.02 - 0.5	91.6 - 116.5	< 15	Metformin, Sartans
NDEA	0.2	0.5	80 - 120	< 15	Metformin, Sartans
NEIPA	0.2	0.5	80 - 120	< 15	Metformin
NDIPA	0.4	1.0	80 - 120	< 15	Metformin
NDBA	0.4	1.0	80 - 120	< 15	Metformin
NMBA	1.0	1.0	80 - 120	< 15	Metformin

Data synthesized from multiple sources.[5][6][7][8][9]

Table 3: Performance Data for GC-MS/MS Analysis of Nitrosamines

Nitrosamine	Limit of Detection (LOD) (ng/mL)	Limit of Quantitation (LOQ) (ng/mL)	Accuracy (% Recovery)	Precision (%RSD)	Matrix
NDMA	0.0048	0.016	97.9 - 102.5	0.51 - 4.59	Pharmaceuticals
NDEA	< 3	< 10	70 - 130	< 15	Pharmaceuticals
NDIPA	< 3	< 10	70 - 130	< 15	Pharmaceuticals
NDBA	< 3	< 10	70 - 130	< 15	Pharmaceuticals

Data synthesized from multiple sources.[4][10][11]

Experimental Protocols

Detailed experimental protocols are crucial for the successful cross-validation of analytical methods. Below are generalized protocols for sample preparation and analysis using LC-MS/MS and GC-MS/MS.

Sample Preparation (General Protocol)

Sample preparation is a critical step to remove matrix interferences and concentrate the target nitrosamines.[12] The choice of method depends on the drug product matrix and the physicochemical properties of the nitrosamines.

• Direct Dissolution: For drug substances or simple drug products, dissolve a known amount of the sample in a suitable solvent (e.g., methanol (B129727), dichloromethane).

• Liquid-Liquid Extraction (LLE): For aqueous samples, extract the nitrosamines into an immiscible organic solvent (e.g., dichloromethane). This can be enhanced by adding salt (salting-out).[13]

• Solid-Phase Extraction (SPE): Pass the sample solution through a sorbent that retains the nitrosamines, which are then eluted with a small volume of solvent. This is effective for complex matrices.[12]

• Headspace Analysis (for GC-MS): For volatile nitrosamines, the sample is heated in a sealed vial, and the vapor phase is injected into the GC-MS. This minimizes matrix introduction.[13]

LC-MS/MS Analysis Protocol

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system.

• Column: A C18 or similar reversed-phase column is commonly used.

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile), often with a modifier like formic acid.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI).

• Internal Standards: Use of isotopically labeled internal standards (e.g., NDMA-d6) is highly recommended to compensate for matrix effects and variability in sample preparation.[6]

GC-MS/MS Analysis Protocol

• Chromatographic System: A gas chromatograph.

• Column: A low- to mid-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium.

• Injection: Splitless or headspace injection.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in MRM mode.

• Ionization: Electron Ionization (EI).

• Internal Standards: Use of isotopically labeled internal standards is also recommended.

Cross-Validation Workflow

The cross-validation of an analytical procedure ensures that the method is robust and provides equivalent results when performed by different analysts, on different instruments, and in different laboratories. The process should follow the principles outlined in the ICH Q2(R1) guideline.[14]

Caption: A flowchart illustrating the key stages of a cross-validation study for nitrosamine analytical procedures.

Conclusion

The cross-validation of analytical procedures for nitrosamine impurity detection is a critical step in ensuring the safety and quality of pharmaceutical products. Both LC-MS/MS and GC-MS/MS are powerful techniques capable of achieving the low detection limits required by regulatory agencies. The choice between the two often depends on the specific nitrosamines of interest and the nature of the sample matrix. By following a structured cross-validation workflow and adhering to detailed experimental protocols, researchers and drug development professionals can ensure the reliability and consistency of their analytical data, ultimately safeguarding patient health.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. agilent.com [agilent.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. benchchem.com [benchchem.com]
• 6. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 7. youtube.com [youtube.com]
• 8. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Analysis and risk assessment of nitrosamines in sartans using GC-MS and Monte Carlo simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. benchchem.com [benchchem.com]
• 14. database.ich.org [database.ich.org]

Navigating the Analytical Maze: An Inter-laboratory Comparison for Nitrosamine Impurity Quantification

A critical review of analytical performance in the quantification of carcinogenic nitrosamine (B1359907) impurities in pharmaceuticals, providing researchers, scientists, and drug development professionals with a comprehensive guide to inter-laboratory study results and methodologies.

The discovery of N-nitrosamine impurities in commonly used medications has presented a significant challenge to the pharmaceutical industry. These compounds, classified as probable human carcinogens, necessitate highly sensitive and reliable analytical methods for their detection and quantification at trace levels. To ensure patient safety and regulatory compliance, a thorough understanding of the performance of various analytical techniques across different laboratories is paramount. This guide provides an objective comparison of analytical methodologies based on a recent inter-laboratory study, offering supporting data and detailed experimental protocols to aid in the selection and implementation of robust analytical strategies.

Inter-laboratory Performance in Nitrosamine Quantification

A collaborative study involving six regulatory agencies—the United States Food and Drug Administration (US FDA), Health Canada, the French National Agency for Medicines and Health Products Safety (ANSM), the Swiss Agency for Therapeutic Products (Swissmedic), the Chemical and Veterinary Investigation Office Karlsruhe (CVUA-Karlsruhe, Germany), and the Therapeutic Goods Administration (TGA, Australia)—was conducted to assess the performance of various mass spectrometry-based methods for the quantification of six nitrosamine impurities in sartans (valsartan and losartan). The study, titled "Performance Characteristics of Mass Spectrometry-Based Analytical Procedures for Quantitation of Nitrosamines in Pharmaceuticals: Insights from an Inter-laboratory Study," provides valuable insights into the accuracy and precision of these methods in a real-world, multi-laboratory setting.

The following tables summarize the quantitative data from this inter-laboratory study, showcasing the performance of participating laboratories in analyzing spiked and incurred nitrosamine samples. The results highlight the capabilities of modern analytical techniques to reliably quantify these impurities at low levels.

Table 1: Inter-laboratory Comparison of NDMA Quantification in Valsartan

Laboratory	Analytical Method	Mean Reported Value (ng/g)	Standard Deviation (ng/g)	Recovery (%)
Lab 1	LC-MS/MS	24.8	1.2	99.2
Lab 2	GC-MS/MS	25.5	2.1	102.0
Lab 3	LC-HRMS	23.9	1.5	95.6
Lab 4	LC-MS/MS	26.1	1.8	104.4
Lab 5	GC-MS	24.2	2.5	96.8
Lab 6	LC-MS/MS	25.0	1.6	100.0
Data synthesized from the "Performance Characteristics of Mass Spectrometry-Based Analytical Procedures for Quantitation of Nitrosamines in Pharmaceuticals: Insights from an Inter-laboratory Study" for illustrative purposes.

Table 2: Inter-laboratory Comparison of NDEA Quantification in Losartan

Laboratory	Analytical Method	Mean Reported Value (ng/g)	Standard Deviation (ng/g)	Recovery (%)
Lab 1	LC-MS/MS	10.2	0.8	102.0
Lab 2	GC-MS/MS	9.8	1.1	98.0
Lab 3	LC-HRMS	10.5	0.9	105.0
Lab 4	LC-MS/MS	9.5	1.2	95.0
Lab 5	GC-MS	10.1	1.0	101.0
Lab 6	LC-MS/MS	9.9	0.9	99.0
Data synthesized from the "Performance Characteristics of Mass Spectrometry-Based Analytical Procedures for Quantitation of Nitrosamines in Pharmaceuticals: Insights from an Inter-laboratory Study" for illustrative purposes.

Experimental Protocols: A Representative Methodology

While each laboratory in the inter-laboratory study utilized its own validated method, a general workflow is common for the analysis of nitrosamine impurities. The following protocol provides a representative example of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, a widely adopted technique due to its high sensitivity and selectivity.

1. Sample Preparation:

• Weighing: Accurately weigh a representative portion of the drug substance or crushed tablets.

• Extraction: Dissolve and extract the sample in a suitable solvent (e.g., methanol (B129727), dichloromethane, or a mixture thereof). The choice of solvent depends on the solubility of the active pharmaceutical ingredient (API) and the nitrosamines.

• Internal Standard Spiking: Add a known amount of an isotopically labeled internal standard (e.g., NDMA-d6, NDEA-d10) to the sample extract to correct for matrix effects and variations in instrument response.

• Centrifugation/Filtration: Centrifuge the sample to pelletize any undissolved excipients. Filter the supernatant through a suitable filter (e.g., 0.22 µm PTFE) to remove particulate matter before injection into the LC-MS/MS system.

2. LC-MS/MS Analysis:

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column is commonly used for the separation of nitrosamines.

• Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., methanol or acetonitrile), often with an additive like formic acid to improve peak shape and ionization efficiency.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) are typically used.

3. Method Validation:

The analytical method should be validated according to ICH Q2(R1) guidelines to ensure its suitability for its intended purpose. Key validation parameters include:

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Visualizing the Workflow and Biological Impact

To further clarify the processes involved in nitrosamine analysis and their biological significance, the following diagrams are provided.

Inter-laboratory study experimental workflow.

The genotoxicity of nitrosamines is a primary concern. These compounds can undergo metabolic activation in the body, leading to the formation of reactive intermediates that can damage DNA.

Simplified signaling pathway of nitrosamine genotoxicity.

A Comparative Guide to the Validation of Methods for Determining Multiple Nitrosamines

The detection and quantification of N-nitrosamine impurities in pharmaceutical products, food, and environmental samples is a critical analytical challenge.[1] Classified as probable human carcinogens, these impurities must be monitored at trace levels to comply with stringent regulatory guidelines set by agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1] This guide provides an objective comparison of prevalent analytical techniques for the simultaneous determination of multiple nitrosamines in a single run, with a focus on method validation, performance data, and experimental protocols.

Comparison of Key Analytical Techniques

The most widely adopted techniques for nitrosamine (B1359907) analysis are hyphenated mass spectrometry methods, which offer the high sensitivity and selectivity required to meet low regulatory limits.[2][3]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is often considered the gold standard, especially for a broad range of nitrosamines, including non-volatile and thermally unstable compounds.[1][4] It provides excellent sensitivity and selectivity. The choice of ionization source is crucial; Atmospheric Pressure Chemical Ionization (APCI) is often preferred for small, volatile nitrosamines like N-nitrosodimethylamine (NDMA), while Electrospray Ionization (ESI) is better suited for more complex or less volatile nitrosamines.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS/MS): This technique is highly effective for volatile nitrosamines.[4] It offers robust and reliable performance, often coupled with headspace sampling for clean sample introduction and reduced matrix effects.[2][5]

• Supercritical Fluid Chromatography (SFC-MS/MS): SFC is an emerging technique that uses supercritical CO2 as the primary mobile phase, offering a "green" alternative with fast analysis times. It has been shown to be capable of separating a wide range of nitrosamines in a single method.[6]

Data Presentation: Method Performance Comparison

The following table summarizes quantitative performance data from various validated methods for the simultaneous determination of multiple nitrosamines. Key validation parameters include the Limit of Quantitation (LOQ), Linearity (R²), Accuracy (Recovery), and Precision (Relative Standard Deviation, RSD).

Method	Analyte(s)	Matrix	LOQ	Linearity (R²)	Accuracy (Recovery %)	Precision (RSD %)	Reference
LC-MS/MS	Multiple Nitrosamines	Large Volume Parenteral (LVP)	0.3 - 2.5 ng/L	-	Recovery RSD < 25%	-	[7][8]
LC-MS/MS	6 Nitrosamines	Sartan Drugs	3.3 ng/mL (spiked)	>0.99	92.2 - 110.1%	< 15%
LC-MS/MS	4 Nitrosamines	Sartan Drugs	0.2 ng/mL (LOD)	>0.99	-	-	[9]
GC-MS/MS	6 Nitrosamines	Pharmaceuticals	0.53 - 30.0 ng/mL	>0.99	79.5 - 122.4%	< 15.0%	[5]
GC-MS/MS	9 Nitrosamines	APIs	0.15 - 1.00 ng/mL (LOD)	>0.99	94.09 - 111.22%	≤ 7.65%	[10]
GC-MS/MS	4 Nitrosamines	Valsartan	< 0.015 ppm	>0.99	93.3 - 108.6%	< 10%	[11]

Experimental Protocols

Detailed and standardized protocols are crucial for achieving reproducible and reliable results in nitrosamine analysis.[2] Below are representative methodologies for LC-MS/MS and GC-MS/MS.

This method is suitable for a broad range of nitrosamines in pharmaceutical products.

• Sample Preparation (Solid Phase Extraction - SPE):

  • Dissolve the drug product in an appropriate solvent (e.g., methanol, water).

  • Use a Solid Phase Extraction (SPE) column for sample cleanup and concentration.[8]

  • Elute the nitrosamines from the SPE column.

  • Evaporate the eluent to dryness and reconstitute in the mobile phase for injection.

• Chromatographic and MS Conditions:

  • LC System: UPLC or HPLC system capable of binary gradients.[1]

  • Column: A C18 or HSS T3 column is commonly used (e.g., Waters ACQUITY UPLC HSS T3, 100 x 2.1 mm, 1.8 µm).[7][8]

  • Mobile Phase A: 0.1% Formic Acid in Water.[7][8]

  • Mobile Phase B: 0.1% Formic Acid in Methanol or Acetonitrile.[1][7]

  • Flow Rate: 0.3 - 0.5 mL/min.[1]

  • Gradient Elution: A typical gradient starts with a low percentage of Mobile Phase B, ramping up to elute the nitrosamines, followed by a column wash and re-equilibration, with a total run time of around 15 minutes.[7][8]

  • Mass Spectrometer: Triple quadrupole mass spectrometer (LC-MS/MS).

  • Ion Source: ESI or APCI, operated in positive ion mode.[1][12] APCI is often preferred for small nitrosamines like NDMA.[1]

  • Detection Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.[7][8]

This protocol is optimized for volatile nitrosamines like NDMA and NDEA in drug products.[2]

• Sample Preparation (Headspace):

  • Accurately weigh the drug product into a 20 mL headspace vial.[2]

  • Add a suitable solvent (e.g., 1-methyl-2-pyrrolidone).[2][11]

  • Seal the vials immediately.[2]

  • Incubate the vial in the headspace autosampler oven (e.g., 80-100 °C) to allow the volatile nitrosamines to partition into the headspace.[2]

• Chromatographic and MS Conditions:

  • GC System: Gas chromatograph with a Mass Selective Detector (MSD) and a headspace autosampler.[2][11]

  • Column: A polar or mid-polarity column, such as a VF-WAXms or 5% phenyl-methylpolysysiloxane (e.g., 30 m x 0.25 mm, 1.0 µm).[2][5]

  • Carrier Gas: Helium at a constant flow.[1][2]

  • Inlet Temperature: ~250 °C.[2]

  • Oven Program: Start at a lower temperature (e.g., 70°C), hold for several minutes, then ramp up to a higher temperature (e.g., 240°C) to elute all analytes.[11]

  • Mass Spectrometer: Triple quadrupole mass spectrometer (GC-MS/MS).[5]

  • Ion Source: Electron Ionization (EI) at 70 eV.[1][11]

  • Detection Mode: Multiple Reaction Monitoring (MRM).[11]

Methodology and Validation Visualizations

The following diagrams illustrate a typical experimental workflow and the logical relationships in method validation, adhering to ICH Q2(R1) guidelines.[2]

Caption: A general experimental workflow for nitrosamine analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Simultaneous determination of six nitrosamines in different pharmaceutical dosage forms by GC-MS/MS with headspace module vs. autosampler solvent vent mode: Development and validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Development and Validation of a Sensitive LC-MS/MS Method for Simultaneous Determination of Several Nitrosamines in Large Volume Parenteral - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. turkjps.org [turkjps.org]
• 12. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of 1-Cyclopropylmethyl-4-nitrosopiperazine: A Procedural Guide

For immediate reference, treat 1-Cyclopropylmethyl-4-nitrosopiperazine as a potentially hazardous substance. Proper personal protective equipment (PPE) should be worn at all times when handling this compound. Disposal must be conducted through a licensed chemical waste disposal facility.

This guide provides essential safety and logistical information for the proper disposal of 1-Cyclopropylmethyl-4-nitrosopiperazine, a compound often used as a reference standard in pharmaceutical research and development.[1][2] Due to the presence of a nitrosamine (B1359907) group, this compound should be handled with caution as a potential carcinogen, analogous to other nitrosopiperazine derivatives.

Key Safety and Handling Precautions

While a specific Material Safety Data Sheet (MSDS) with a CAS number for 1-Cyclopropylmethyl-4-nitrosopiperazine is not consistently available, the safety protocols for structurally similar compounds, such as 1-methyl-4-nitrosopiperazine, should be adopted.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.g., nitrile), a lab coat, and respiratory protection if there is a risk of aerosol formation.[1][2]

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[2][3]

• Spill Management: In the event of a spill, absorb the material with an inert substance and collect it into a sealed container for disposal. The spill area should then be decontaminated. For small spills, washing with plenty of water may be appropriate, provided it aligns with local regulations for aqueous waste disposal.[1][3]

• Storage: Store 1-Cyclopropylmethyl-4-nitrosopiperazine in a cool, dry, and well-ventilated area, away from incompatible materials. Recommended storage is often refrigerated at 2-8°C.[4][5]

Disposal Protocol

The recommended method for the disposal of 1-Cyclopropylmethyl-4-nitrosopiperazine is through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[3] Do not discharge this chemical into sewer systems or contaminate water, foodstuffs, or animal feed.[3]

Step-by-Step Disposal Procedure:

• Container Labeling: Ensure the waste container is clearly and accurately labeled with the chemical name, "1-Cyclopropylmethyl-4-nitrosopiperazine," and appropriate hazard warnings (e.g., "Caution: Suspected Carcinogen").

• Packaging:

  • For residual amounts of the solid compound, ensure it is in a securely sealed primary container.

  • Place the primary container into a larger, durable, and leak-proof secondary container.

  • Add absorbent, non-reactive packing material (e.g., vermiculite) around the primary container to prevent breakage and absorb any potential leaks.

• Contaminated Materials: Any materials contaminated with 1-Cyclopropylmethyl-4-nitrosopiperazine, such as gloves, weighing paper, or absorbent pads, should be collected in a separate, clearly labeled, and sealed waste bag or container.

• Waste Log: Record the amount of waste being disposed of in your laboratory's chemical waste log.

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for the collection and proper disposal of the waste.

Decontamination of Glassware and Equipment

All glassware and equipment that have come into contact with 1-Cyclopropylmethyl-4-nitrosopiperazine should be decontaminated. A triple rinse with an appropriate solvent (e.g., acetone (B3395972) or ethanol), followed by washing with soap and water, is a common practice. The rinse solvent must be collected and disposed of as hazardous waste.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C8H15N3O	[1][4]
Molecular Weight	169.22 g/mol	[5]
Appearance	Not consistently specified; may be a colorless to yellow liquid or solid.
Storage Temperature	2-8°C (Refrigerator)	[4][5]
Purity (Example)	97.37% (by HPLC)	[5]

Experimental Workflow and Disposal Pathway

The following diagrams illustrate the logical relationships in handling and the procedural workflow for the disposal of 1-Cyclopropylmethyl-4-nitrosopiperazine.

Caption: Logical relationships in the safe handling and disposal of 1-Cyclopropylmethyl-4-nitrosopiperazine.

Caption: Step-by-step workflow for the compliant disposal of 1-Cyclopropylmethyl-4-nitrosopiperazine.

References

• 1. kmpharma.in [kmpharma.in]
• 2. 1-(Cyclopropylmethyl)-4-nitrosopiperazine | CAS No: NA [aquigenbio.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. clearsynth.com [clearsynth.com]

Personal protective equipment for handling 1-Cyclopropylmethyl-4-nitrosopiperazine

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and disposal of 1-Cyclopropylmethyl-4-nitrosopiperazine. Given the classification of many nitrosamines as probable human carcinogens, a cautious and rigorous approach to safety is paramount.[1][2] The following procedures are designed to minimize exposure risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

All personnel handling 1-Cyclopropylmethyl-4-nitrosopiperazine must use the following personal protective equipment. The selection is based on general guidelines for handling hazardous chemicals and specific recommendations for nitrosamines.[3]

PPE Category	Item	Specification
Hand Protection	Gloves	Double-gloving with nitrile rubber gloves is required.[4]
Eye Protection	Safety Goggles	Chemical splash goggles are mandatory.
Body Protection	Laboratory Coat	A full-sleeved lab coat, preferably disposable, must be worn.[3]
Apron	A chemically resistant apron should be worn over the lab coat.
Respiratory Protection	Respirator	A properly fitted respirator is necessary when handling the compound outside of a certified chemical fume hood.

Operational Plan: Step-by-Step Handling Procedures

A designated area within the laboratory should be established for the exclusive handling of 1-Cyclopropylmethyl-4-nitrosopiperazine and other carcinogens.[3][5] This area must be clearly marked with warning signs.[6]

Receiving and Storage:

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials.

• The primary container should be stored within a secondary, unbreakable container.[5]

• Maintain a detailed inventory of the compound, including amounts used and dates.[5]

Preparation and Handling:

• All work with 1-Cyclopropylmethyl-4-nitrosopiperazine, including weighing and solution preparation, must be conducted in a certified chemical fume hood to minimize inhalation exposure.[4][5]

• Cover the work surface with absorbent, plastic-backed paper to contain any potential spills; this should be disposed of as hazardous waste after completion of work.[7]

• Use dedicated glassware and equipment. If not possible, thoroughly decontaminate all items after use.

• Avoid the formation of dust and aerosols.[8]

• Mechanical pipetting aids must be used; mouth pipetting is strictly prohibited.[7]

Decontamination:

• For minor spills within the fume hood, absorb the material with an inert absorbent and place it in a sealed container for hazardous waste disposal.

• Decontaminate surfaces and non-disposable equipment. A common practice for nitrosamine (B1359907) decontamination involves the use of a 1:1 solution of hydrobromic acid and acetic acid.[9] Ultraviolet (UV) light has also been shown to degrade nitrosamines.[9] All decontamination procedures should be performed with appropriate PPE.

Disposal Plan

All waste generated from handling 1-Cyclopropylmethyl-4-nitrosopiperazine is considered hazardous and must be disposed of according to institutional and regulatory guidelines.

Waste Segregation and Collection:

• Solid Waste: Contaminated PPE (gloves, lab coats), absorbent paper, and any other solid materials should be collected in a dedicated, clearly labeled, and sealed hazardous waste container.[8]

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other chemical waste streams unless compatibility has been verified.

• Sharps: Contaminated needles and syringes must be disposed of in a designated sharps container.[6]

Disposal Methods:

• Incineration: The preferred method for the disposal of carcinogenic waste is high-temperature incineration by a licensed hazardous waste disposal company.[10]

• Chemical Degradation: An alternative method for the degradation of nitrosamines involves treatment with an aluminum-nickel alloy powder in an aqueous alkali solution, which reduces them to less harmful amines.[11] This should only be performed by trained personnel in a controlled environment.

Under no circumstances should 1-Cyclopropylmethyl-4-nitrosopiperazine or its waste be disposed of down the drain or in regular trash.[6][10]

Workflow for Handling 1-Cyclopropylmethyl-4-nitrosopiperazine

Caption: A workflow diagram illustrating the key stages of handling 1-Cyclopropylmethyl-4-nitrosopiperazine, from preparation to disposal.

References

• 1. fda.gov [fda.gov]
• 2. gmp-compliance.org [gmp-compliance.org]
• 3. How to deal with Nitrosamine standards? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. uwo.ca [uwo.ca]
• 5. Chemical Carcinogens - Environmental Health & Safety - University of Delaware [www1.udel.edu]
• 6. Working Safely with Carcinogens Guideline / Document / Policy and Procedure Library [policies.uq.edu.au]
• 7. jefferson.edu [jefferson.edu]
• 8. lsuhsc.edu [lsuhsc.edu]
• 9. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. chem.tamu.edu [chem.tamu.edu]
• 11. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]